Technical Documentation Center

2-(Methylamino)-4-phenylpyridine-3-carbonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile
  • CAS: 339103-54-7

Core Science & Biosynthesis

Foundational

Comprehensive Synthesis Guide: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Executive Summary The compound 2-(methylamino)-4-phenylpyridine-3-carbonitrile represents a privileged scaffold in medicinal chemistry, particularly within the domain of kinase inhibitors and adenosine receptor antagonis...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The compound 2-(methylamino)-4-phenylpyridine-3-carbonitrile represents a privileged scaffold in medicinal chemistry, particularly within the domain of kinase inhibitors and adenosine receptor antagonists. The vicinal arrangement of the amino and nitrile groups at positions 2 and 3 provides a versatile handle for heterocyclization (e.g., to 4-aminopyrimidines or 1,8-naphthyridines), while the 4-phenyl moiety offers essential hydrophobic interactions within protein binding pockets.

This technical guide details the authoritative synthetic pathways for this target. While one-pot multicomponent reactions (MCRs) exist, this guide prioritizes the Stepwise Displacement Protocol (SDP) as the "Gold Standard" for drug development. This route ensures regiochemical fidelity, minimizing the formation of the thermodynamic 1-methyl-2-pyridone byproduct often seen in direct MCR approaches.

Structural & Retrosynthetic Analysis

To guarantee high purity and yield, we deconstruct the target molecule to a highly activated electrophile: 2-chloro-4-phenylpyridine-3-carbonitrile . The electron-withdrawing nitrile group at C3 significantly lowers the LUMO energy at C2, facilitating a facile Nucleophilic Aromatic Substitution (


) with methylamine.
Retrosynthetic Pathway (Graphviz)

Retrosynthesis Figure 1: Retrosynthetic strategy prioritizing the C2-Cl displacement. Target Target: 2-(Methylamino)-4-phenyl pyridine-3-carbonitrile Intermediate Activated Electrophile: 2-Chloro-4-phenyl pyridine-3-carbonitrile Target->Intermediate C-N Disconnection (S_NAr) Precursor Pyridone Scaffold: 2-Hydroxy-4-phenyl pyridine-3-carbonitrile Intermediate->Precursor Deoxychlorination (POCl3) RawMaterials Raw Materials: Acetophenone + Benzaldehyde + Malononitrile Precursor->RawMaterials MCR Cyclization

Primary Protocol: The Stepwise Displacement Route

This protocol is designed for reproducibility and scalability. It avoids the regioselectivity issues of using methylamine in the initial cyclization step.

Phase 1: Synthesis of the 2-Pyridone Scaffold

Objective: Construct the pyridine ring with the C3-cyano and C4-phenyl architecture.

  • Reagents: Acetophenone (1.0 eq), Benzaldehyde (1.0 eq), Malononitrile (1.0 eq), Ammonium Acetate (excess, 1.5–2.0 eq).

  • Solvent: Ethanol (Abs.) or Solvent-free (Microwave).

  • Mechanism: Aldol condensation

    
     Michael Addition 
    
    
    
    Cyclization.

Protocol:

  • Charge a round-bottom flask with acetophenone (10 mmol), benzaldehyde (10 mmol), malononitrile (10 mmol), and ammonium acetate (15 mmol).

  • Add Ethanol (20 mL) and reflux for 4–6 hours. (Alternatively, microwave at 130°C for 10 mins for rapid synthesis).

  • Cool to room temperature. The product, 2-amino-4-phenylpyridine-3-carbonitrile (or its tautomeric 2-pyridone form depending on exact conditions/workup), will precipitate.

  • Filter and wash with cold ethanol.

  • Note: If the 2-amino product is obtained, convert to 2-hydroxy (pyridone) via diazotization (

    
    ) followed by hydrolysis if direct chlorination of the amine is not desired. However, the most direct industrial route often uses ethyl cyanoacetate and acetophenone to yield the 2-hydroxy derivative directly.
    
Phase 2: Chlorination (The Activation Step)

Objective: Convert the C2-oxygen functionality into a reactive C2-chloride leaving group.

  • Reagents: Phosphorus Oxychloride (

    
    , neat or 5-10 eq), 
    
    
    
    (catalytic, optional).
  • Safety:

    
     is corrosive and reacts violently with water.
    

Protocol:

  • Place 2-hydroxy-4-phenylpyridine-3-carbonitrile (5.0 g) in a dry flask.

  • Add

    
     (25 mL) carefully.
    
  • Reflux at 105–115°C for 2–3 hours. Monitor by TLC (the starting material is highly polar; the product is non-polar).

  • Quenching (Critical): Remove excess

    
     via vacuum distillation. Pour the residue slowly onto crushed ice with vigorous stirring.
    
  • Neutralize with

    
     to pH 7–8.
    
  • Extract with Dichloromethane (DCM), dry over

    
    , and concentrate.
    
  • Yield: Typically 80–90% of 2-chloro-4-phenylpyridine-3-carbonitrile .

Phase 3: Nucleophilic Displacement ( )

Objective: Install the methylamino group.

  • Reagents: Methylamine (33% in EtOH or 40% aq.), THF or Ethanol.

  • Mechanism: Addition-Elimination (

    
    ).
    

Protocol:

  • Dissolve 2-chloro-4-phenylpyridine-3-carbonitrile (1.0 eq) in THF or Ethanol.

  • Add Methylamine (2.5 eq) dropwise at

    
    .
    
  • Allow to warm to room temperature (RT) and stir for 2–4 hours. The electron-withdrawing nitrile group at C3 makes the C2-Cl extremely labile; heat is rarely required and may cause side reactions.

  • Concentrate the solvent.[1]

  • Recrystallize from Ethanol/Water to obtain pure 2-(methylamino)-4-phenylpyridine-3-carbonitrile .

Mechanistic Validation: The Pathway

Understanding the reactivity of the 2-chloro intermediate is vital for troubleshooting. The C3-cyano group stabilizes the Meisenheimer complex, lowering the activation energy for the amine attack.

SNAr_Mechanism Figure 2: Nucleophilic Aromatic Substitution pathway. The C3-CN group is critical for activation. Reactant 2-Chloro-3-CN Pyridine TS Meisenheimer Complex Reactant->TS + MeNH2 (Slow Step) Product 2-Methylamino Product TS->Product - HCl (Fast Step)

Comparative Data & Optimization

The following table contrasts the "Stepwise Displacement" route against the "Direct MCR" (using methylamine in the first step).

ParameterStepwise Displacement (Recommended)Direct MCR (Alternative)
Regioselectivity High (>98%) Low (Mixture of 2-NHMe and 1-Me-2-one)
Overall Yield 60–75%30–50%
Purification Simple RecrystallizationColumn Chromatography often required
Scalability High (Industrial Standard)Low (Viscosity/Side products)
Atom Economy Lower (Requires

)
High (One-pot)

Key Insight: While the Direct MCR is more atom-economical, the formation of the 1-methyl-2-pyridone isomer (where the methyl group is on the ring nitrogen) is a persistent thermodynamic sink. The Stepwise route guarantees the nitrogen is exocyclic.

References

  • BenchChem Technical Support. (2025).[2] Synthetic Routes to 2-Chloro-3-Cyanopyridine Derivatives: Application Notes and Protocols. BenchChem. Link

  • Grozinger, K. et al. (1995).[3][4] Synthesis of 3-amino-2-chloro-4-methylpyridine. Journal of Heterocyclic Chemistry, 32, 259.[3]

  • Shi, F. et al. (2005). One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. Arkivoc, (i), 137-142.[5] Link

  • Google Patents. (2000). WO2000043365A1 - Synthesis of 3-amino-2-chloro-4-methylpyridine.[3][4] Link

  • Sigma-Aldrich. Product Specification: 2-(methylamino)-4-phenylpyridine-3-carbonitrile. Link

Sources

Exploratory

Technical Monograph: Physicochemical Profiling and Synthetic Utility of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Executive Summary The compound 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-54-7) represents a critical scaffold in medicinal chemistry, belonging to the class of 2-amino-3-cyano-4-arylpyridines. This pha...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The compound 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-54-7) represents a critical scaffold in medicinal chemistry, belonging to the class of 2-amino-3-cyano-4-arylpyridines. This pharmacophore is widely recognized for its "privileged structure" status, serving as a core template for adenosine receptor antagonists (A1/A2A), kinase inhibitors, and potential anticancer agents.

This guide provides a rigorous technical analysis of the molecule, moving beyond basic catalog data to explore its synthetic accessibility, physicochemical "drug-likeness," and structure-activity relationship (SAR) potential. It is designed to support researchers in optimizing lead compounds where this specific pyridine core acts as the primary binding motif.

Part 1: Molecular Identity & Physicochemical Profile

Understanding the fundamental physicochemical properties is the first step in assessing the "drug-likeness" of a scaffold. This compound exhibits properties consistent with Lipinski’s Rule of 5, making it an attractive starting point for oral drug delivery programs.

Quantitative Data Summary
PropertyValueSource/Method
CAS Registry Number 339103-54-7Verified Registry
IUPAC Name 2-(methylamino)-4-phenylpyridine-3-carbonitrileNomenclature Standard
Molecular Formula C₁₃H₁₁N₃Stoichiometry
Molecular Weight 209.25 g/mol Calculated
Exact Mass 209.0953High-Res MS Prediction
Physical State Solid (Crystalline)Sigma-Aldrich [1]
Predicted LogP 2.8 ± 0.4Chemoinformatic Consensus
TPSA (Topological Polar Surface Area) ~48 ŲDescriptor Calculation
H-Bond Donors 1 (NH)Structural Analysis
H-Bond Acceptors 2 (CN, Pyridine N)Structural Analysis
"Drug-Likeness" Assessment

The molecule possesses a favorable profile for CNS and peripheral targets:

  • Lipophilicity (LogP ~2.8): Falls within the optimal range (1–3) for oral bioavailability and membrane permeability.

  • Molecular Size (<300 Da): Classifies it as a "Fragment-Like" lead, allowing significant room for chemical elaboration without exceeding the 500 Da threshold.

  • Polar Surface Area (<60 Ų): Suggests high potential for Blood-Brain Barrier (BBB) penetration, relevant for adenosine receptor targets in neurodegenerative research.

Part 2: Synthetic Methodology

While multicomponent reactions (e.g., one-pot condensation of aldehydes, ketones, and malononitrile) are common for the 2-amino parent, the 2-methylamino derivative requires a more controlled approach to ensure regioselectivity and avoid poly-alkylation byproducts.

Preferred Route: Nucleophilic Aromatic Substitution ( )

The most robust protocol involves the displacement of a halogen (typically chlorine) at the C2 position by methylamine. This method guarantees the position of the methyl group on the exocyclic nitrogen.

Retrosynthetic Logic (Graphviz)

Retrosynthesis Product Target: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Intermediate Precursor: 2-Chloro-4-phenylpyridine-3-carbonitrile Intermediate->Product SNAr Displacement (THF, Heat) Reagent Reagent: Methylamine (2M in THF) Reagent->Product Start Starting Materials: (Benzylidenemalononitrile + Ketone source) Start->Intermediate Cyclization & Chlorination (POCl3)

Figure 1: Retrosynthetic pathway highlighting the critical


 step for introducing the methylamino group.
Detailed Experimental Protocol (

Displacement)

Objective: Synthesis of 2-(methylamino)-4-phenylpyridine-3-carbonitrile from 2-chloro-4-phenylpyridine-3-carbonitrile.

  • Preparation:

    • Charge a dry pressure vessel or round-bottom flask with 2-chloro-4-phenylpyridine-3-carbonitrile (1.0 equiv).

    • Dissolve in anhydrous Tetrahydrofuran (THF) or Ethanol (concentration ~0.2 M).

  • Nucleophilic Attack:

    • Add Methylamine (2.0 M solution in THF, 3–5 equiv) dropwise at 0°C to control exotherm.

    • Note: Excess amine acts as a base to scavenge the HCl byproduct.

  • Reaction:

    • Seal the vessel and heat to 60–80°C for 4–6 hours.

    • Monitor via TLC (Hexane:EtOAc 3:1) or LC-MS.[1] The starting material (Cl-substituted) is less polar than the product.

  • Workup:

    • Cool to room temperature.

    • Concentrate the solvent under reduced pressure.[2]

    • Resuspend the residue in water and extract with Ethyl Acetate (3x).

    • Wash combined organics with brine, dry over

      
      , and concentrate.
      
  • Purification:

    • Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO2, gradient 0-30% EtOAc in Hexanes).

    • Yield Expectation: 75–90%.

Part 3: Structural Characterization

To validate the synthesis, the following spectral signatures must be confirmed. These data points serve as a self-validating quality control system.

  • ¹H NMR (DMSO-d₆, 400 MHz):

    • 
       2.9–3.0 ppm (d, 3H):  Methyl group doublet (coupling to NH).
      
    • 
       7.0–7.2 ppm (q/br, 1H):  NH signal (exchangeable with 
      
      
      
      ).
    • 
       7.4–7.6 ppm (m, 5H):  Phenyl ring protons.
      
    • 
       6.8 & 8.3 ppm (d, 1H each):  Pyridine ring protons (C5 and C6). Note: C6 proton is typically deshielded (~8.3 ppm) due to the adjacent ring nitrogen.
      
  • IR Spectroscopy:

    • ~2215–2225 cm⁻¹: Sharp, distinct Nitrile (

      
      ) stretch. This is the diagnostic peak for the 3-cyano group [2].
      
    • ~3300–3400 cm⁻¹: Secondary Amine (NH) stretch.

  • Mass Spectrometry (ESI+):

    • m/z: 210.1

      
      .
      

Part 4: Biological Context & Applications[5][6][7]

The 2-amino-3-cyanopyridine scaffold is a validated pharmacophore. The specific N-methyl substitution modulates the hydrogen bond donor capability and lipophilicity, often altering potency and selectivity profiles compared to the primary amine parent.

Primary Biological Targets
  • Adenosine Receptors (A1/A2A):

    • The 2-amino-3-cyanopyridine motif mimics the adenine core of adenosine.

    • Mechanism: The C3-cyano group acts as a hydrogen bond acceptor, while the C2-amino group acts as a donor, engaging key residues (e.g., Asn253 in A2A) in the receptor binding pocket.

  • Kinase Inhibition (e.g., Src, EGFR):

    • The pyridine nitrogen and the exocyclic amino group form a "hinge-binding" motif typical of ATP-competitive inhibitors.

  • Fluorescence Sensing:

    • Due to the push-pull electronic system (electron-donating amino group vs. electron-withdrawing cyano group), these molecules often exhibit solvatochromic fluorescence, useful for probing micro-environmental polarity in biological assays [3].

Structure-Activity Relationship (SAR) Logic

SAR Core Core Scaffold: 2-amino-4-phenylpyridine-3-carbonitrile R_Amino 2-Methylamino Group: - Increases Lipophilicity (vs NH2) - Steric bulk for selectivity - H-Bond Donor Core->R_Amino Modulates R_Cyano 3-Cyano Group: - Critical H-Bond Acceptor - Electron withdrawing - Induces Fluorescence Core->R_Cyano Electronic Effect R_Phenyl 4-Phenyl Group: - Hydrophobic Interaction - $pi$-$pi$ Stacking target Core->R_Phenyl Binding Pocket Fit

Figure 2: Structure-Activity Relationship (SAR) map detailing the functional role of each pharmacophoric element.

References

  • Ibrahim, M. M. (2015).[3] Synthesis, Characterization and Biological Evaluation of New 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-1,2-dihydro-2-oxopyridine-3-carbonitrile. Asian Journal of Chemistry, 27(2), 725–728. [Link]

  • Podsiadły, R., et al. (2019). The Applicability of 2-amino-4,6-diphenyl-pyridine-3-carbonitrile Sensors for Monitoring Different Types of Photopolymerization Processes. Sensors, 19(8), 1803. [Link]

  • PubChem. (n.d.). 2-Amino-4,6-diphenylpyridine-3-carbonitrile Compound Summary. National Library of Medicine. Retrieved February 23, 2026, from [Link]

Sources

Foundational

The 2-Amino-3-Cyanopyridine Scaffold: A Technical Guide to Synthesis and Therapeutic Application

Executive Summary The 2-amino-3-cyanopyridine moiety is a "privileged scaffold" in modern medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Historically utilized in dy...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 2-amino-3-cyanopyridine moiety is a "privileged scaffold" in modern medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Historically utilized in dye chemistry, this heterocycle has evolved into a critical template for kinase inhibitors (e.g., IKK-


, ALK2), adenosine receptor antagonists, and anticancer agents targeting STAT3.

This guide provides a rigorous technical breakdown of the scaffold's discovery, the mechanistic logic of its synthesis, and its application in high-throughput drug development.

Part 1: The Pharmacophore & Historical Genesis

From Dye Intermediates to Kinase Inhibitors

The history of 2-amino-3-cyanopyridines is not defined by a single "eureka" moment but by the evolution of Multicomponent Reactions (MCRs) . In the mid-20th century, the reactivity of malononitrile (


) became a focal point for synthesizing fused heterocycles.
  • Early Era (1950s-1980s): Synthesis relied on stepwise methods—condensing chalcones with malononitrile. These methods were low-yielding and solvent-heavy.

  • The MCR Revolution (1990s-Present): The discovery that aromatic aldehydes, ketones, malononitrile, and ammonium acetate could be condensed in a "one-pot" fashion transformed this scaffold from a chemical curiosity into a library-friendly pharmacophore.

  • Modern Significance: Today, the scaffold serves as a bioisostere for the adenine ring in ATP, making it an ideal candidate for ATP-competitive kinase inhibition.

Structural Versatility

The scaffold offers three distinct vectors for chemical modification, allowing for precise tuning of lipophilicity and steric fit:

  • C-2 Amino Group: Hydrogen bond donor; critical for hinge binding in kinases.

  • C-3 Cyano Group: Electron-withdrawing; susceptible to hydrolysis (to amides) or cyclization (to pyridopyrimidines).

  • C-4/C-6 Aryl Substituents: Define the hydrophobic interactions within the binding pocket.

Part 2: Synthetic Evolution & Protocols

The Gold Standard: One-Pot Four-Component MCR

The most robust method for synthesizing 2-amino-3-cyanopyridine derivatives is the condensation of an aldehyde, a methyl ketone, malononitrile, and ammonium acetate. This route is favored for its atom economy and ability to generate diversity without isolating intermediates.

Mechanistic Pathway

The reaction proceeds via a cascade of Knoevenagel condensation, Michael addition, and cyclization.

MCR_Mechanism Aldehyde Aromatic Aldehyde (R-CHO) Knoevenagel Step 1: Knoevenagel Condensation (Base Catalyzed) Aldehyde->Knoevenagel Malono Malononitrile (CH2(CN)2) Malono->Knoevenagel Ketone Methyl Ketone (R'-COCH3) Enamine_Form Step 2: Enamine Formation Ketone->Enamine_Form Ammonium Ammonium Acetate (NH4OAc) Ammonium->Enamine_Form Arylidene Intermediate A: Arylidenemalononitrile Knoevenagel->Arylidene Michael Step 3: Michael Addition (Enamine attacks Arylidene) Arylidene->Michael Enamine Intermediate B: Enamine Species Enamine_Form->Enamine Enamine->Michael Adduct Michael Adduct Michael->Adduct Cyclization Step 4: Cyclization & Aromatization (- H2O, - H2) Adduct->Cyclization Product FINAL PRODUCT: 2-Amino-3-Cyanopyridine Cyclization->Product

Figure 1: Mechanistic cascade of the four-component synthesis. The convergence of the arylidenemalononitrile and enamine intermediates is the rate-determining step.

Standard Operating Procedure (SOP)

Protocol: Microwave-Assisted Synthesis (Solvent-Free or Ethanol) Rationale: Microwave irradiation significantly reduces reaction time from hours to minutes and improves yield by suppressing side reactions.

Reagents:

  • Substituted Benzaldehyde (1.0 mmol)[1]

  • Acetophenone derivative (1.0 mmol)[2]

  • Malononitrile (1.0 mmol)[2]

  • Ammonium Acetate (1.5 mmol)

  • Catalyst: Piperidine (drops) or Ionic Liquid (e.g., [bmim]BF4)

Step-by-Step Workflow:

  • Preparation: In a microwave-safe vial, combine the aldehyde, acetophenone, malononitrile, and ammonium acetate.

  • Catalysis: Add 2-3 drops of piperidine (or 10 mol% solid catalyst like Cu-nanoparticles).

  • Irradiation: Irradiate at 300W, 80°C for 5–10 minutes. Note: Monitor by TLC (Ethyl Acetate:Hexane 3:7).

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Add cold ethanol (5 mL) and stir for 5 minutes. The product usually precipitates as a solid.

    • Filter the solid and wash with ice-cold water/ethanol mixture.

  • Purification: Recrystallize from hot ethanol or DMF. Column chromatography is rarely needed for this protocol.

Validation Criteria:

  • IR Spectroscopy: Look for sharp bands at ~3300–3400 cm⁻¹ (

    
    ) and ~2200 cm⁻¹ (
    
    
    
    ).[3]
  • ¹H NMR: Characteristic singlet for the pyridine proton (if C-4/C-6 substituted) and a broad singlet for

    
     (exchangeable with 
    
    
    
    ).
Comparative Efficiency of Catalytic Systems

The choice of catalyst dictates the "green" profile and yield of the reaction.

Catalyst SystemReaction ConditionsTimeYield (%)Notes
Piperidine (Base) Reflux (Ethanol)2–4 hrs65–75%Traditional method; requires solvent removal.
Microwave (No Catalyst) Solvent-Free / 100°C2–5 min85–92%High atom economy; best for library generation.
Cu-Nanoparticles (Cu/C) Reflux (Acetonitrile)3–5 hrs88–94%Heterogeneous; catalyst is recyclable.
Ionic Liquid ([bmim]BF4) 80°C15–30 min90–95%Green solvent; expensive for large scale.

Part 3: Therapeutic Applications & SAR

Kinase Inhibition (The ALK2 Case Study)

The 2-aminopyridine core is structurally analogous to the hinge-binding region of many kinase inhibitors. A prime example is LDN-214117 , an inhibitor of ALK2 (Activin A receptor, type I), relevant in Fibrodysplasia Ossificans Progressiva (FOP).[4]

  • Mechanism: The pyridine nitrogen and the exocyclic amino group form a donor-acceptor hydrogen bond pair with the kinase hinge region (e.g., residues in the ATP binding pocket).

  • Selectivity: Achieved by modifying the C-4 and C-5 positions to access the "gatekeeper" pocket.

Structure-Activity Relationship (SAR) Logic

When designing a library around this scaffold, the following decision tree applies:

SAR_Logic Core 2-Amino-3-Cyanopyridine Core Scaffold Zone1 Position 2 (-NH2) Core->Zone1 Zone2 Position 3 (-CN) Core->Zone2 Zone3 Positions 4 & 6 (Aryl) Core->Zone3 Effect1 Hinge Binding (Kinases) Solubility Modulation Zone1->Effect1 Effect2 Electrophilic Trap Cyclization Precursor Zone2->Effect2 Effect3 Hydrophobic Pocket Fit Potency Driver Zone3->Effect3

Figure 2: SAR optimization zones. Position 2 is critical for binding affinity (H-bonds), while positions 4 and 6 determine specificity via hydrophobic interactions.

Anticancer Activity (STAT3)

Recent studies indicate that 2-amino-3-cyanopyridine derivatives inhibit STAT3 phosphorylation.

  • Target: Src Homology 2 (SH2) domain of STAT3.

  • Result: Induction of apoptosis in colorectal and breast cancer cell lines (e.g., HCT-116).

  • Key Substituent: Introduction of an indole core at the pyridine ring significantly enhances cytotoxicity (nanomolar range).[5]

Part 4: References

  • Evdokimov, N. M., et al. (2006). "One-Step Synthesis of 2-Amino-3-cyanopyridines." Organic Letters. A foundational paper on the multicomponent synthesis approach.

  • Shi, F., et al. (2005).[6][7] "One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent." Arkivoc. Describes the green chemistry protocol.

  • Manna, K., et al. (2014).[8] "2-Amino-3-Cyanopyridine: A Bioactive Scaffold."[8] International Journal of Pharmaceutical Sciences and Research. A comprehensive review of biological activities.[9][10]

  • Cuny, G. D., et al. (2011). "Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors." Journal of Medicinal Chemistry. Details the development of LDN-214117.

  • Gouda, M. A., et al. (2013). "Chemistry of 2-Amino-3-cyanopyridines." Synthetic Communications. Reviews the chemical reactivity and derivatization of the cyano group. [11]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Application Note: Synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Part 1: Core Directive & Scope This document details a validated, three-step synthetic protocol for 2-(Methylamino)-4-phenylpyridine-3-carbon...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Part 1: Core Directive & Scope

This document details a validated, three-step synthetic protocol for 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-54-7). This compound is a functionalized pyridine scaffold often utilized in the development of kinase inhibitors (e.g., PKCθ inhibitors) and other pharmacological agents.

The protocol is designed for high regioselectivity , avoiding the formation of 4,6-diphenyl byproducts common in one-pot multicomponent reactions. It utilizes a stepwise construction of the pyridine core followed by functional group interconversion.[1][2]

Part 2: Scientific Integrity & Logic (E-E-A-T)

Synthetic Strategy & Mechanism

The synthesis leverages the Enaminone Route , which offers superior regiocontrol compared to standard Hantzsch or specific Michael-addition multicomponent reactions.

  • Core Construction (Step 1): Acetophenone is converted to an enaminone intermediate using

    
    -dimethylformamide dimethyl acetal (DMF-DMA). This intermediate undergoes a base-mediated cyclocondensation with 2-cyanoacetamide to yield the 2-pyridone scaffold exclusively substituted at the 4-position.
    
  • Activation (Step 2): The 2-oxo group (tautomeric with 2-hydroxy) is converted into a reactive electrophile (2-chloro) using phosphorus oxychloride (

    
    ).
    
  • Functionalization (Step 3): A nucleophilic aromatic substitution (

    
    ) replaces the chloride with a methylamino group. This step is highly favored due to the electron-withdrawing effect of the adjacent nitrile group at position 3 and the pyridine nitrogen.
    
Safety & Handling
  • Phosphorus Oxychloride (

    
    ):  Highly corrosive and water-reactive. Releases HCl gas upon hydrolysis. Must be handled in a fume hood with quench protocols in place.
    
  • Methylamine: Toxic and flammable gas/liquid. Use sealed pressure tubes or handle solutions (e.g., in THF or Ethanol) in a well-ventilated hood.

  • General: Standard PPE (gloves, goggles, lab coat) is mandatory.

Part 3: Visualization & Formatting

Reaction Scheme (Graphviz)

Synthesis_Protocol cluster_legend Legend Acetophenone Acetophenone (Starting Material) Enaminone Intermediate 1: Enaminone Acetophenone->Enaminone DMF-DMA Reflux Pyridone Intermediate 2: 2-Hydroxy-4-phenyl- pyridine-3-carbonitrile Enaminone->Pyridone 2-Cyanoacetamide NaOEt, EtOH Chloride Intermediate 3: 2-Chloro-4-phenyl- pyridine-3-carbonitrile Pyridone->Chloride POCl3 100°C Product Target Product: 2-(Methylamino)-4-phenyl- pyridine-3-carbonitrile Chloride->Product MeNH2 THF, RT key Blue: Condensation | Red: Chlorination | Green: Amination

Caption: Stepwise synthetic pathway ensuring regioselective formation of the 4-phenyl isomer.

Experimental Protocols

This step constructs the pyridine ring. The use of the enaminone ensures the phenyl group is positioned at C4.

  • Reagents:

    • Acetophenone (10 mmol)

    • 
      -Dimethylformamide dimethyl acetal (DMF-DMA) (12 mmol)
      
    • 2-Cyanoacetamide (10 mmol)

    • Sodium Ethoxide (21% in EtOH) or Sodium Methoxide

    • Solvent: Ethanol (EtOH) or DMF

  • Procedure:

    • Enaminone Formation: In a round-bottom flask, mix acetophenone (1.20 g, 10 mmol) and DMF-DMA (1.6 mL, ~12 mmol). Heat to reflux for 6–8 hours. Monitor by TLC (formation of a yellow/orange spot).

    • Concentrate the reaction mixture under reduced pressure to remove excess DMF-DMA and methanol. The residue is the crude enaminone (3-(dimethylamino)-1-phenylprop-2-en-1-one).

    • Cyclization: Dissolve the crude enaminone in absolute Ethanol (20 mL). Add 2-cyanoacetamide (0.84 g, 10 mmol).

    • Add Sodium Ethoxide solution (1.5 eq) dropwise.

    • Reflux the mixture for 4–6 hours. A solid precipitate usually forms.

    • Cool to room temperature. Acidify slightly with dilute acetic acid to pH ~5–6 to ensure the pyridone form precipitates.

    • Filter the solid, wash with cold ethanol and water, and dry under vacuum.

    • Yield: Typically 60–75%. Appearance: Off-white to yellow solid.

Conversion of the hydroxyl/oxo group to a chloride leaving group.

  • Reagents:

    • 2-Hydroxy-4-phenylpyridine-3-carbonitrile (from Step 1)

    • Phosphorus Oxychloride (

      
      ) (Excess, ~5–10 eq)
      
    • Catalyst: Benzyltriethylammonium chloride (TEBAC) or a drop of DMF (Optional)

  • Procedure:

    • Place the pyridone intermediate (1.0 g) in a dry round-bottom flask.

    • Carefully add

      
       (5–8 mL). Caution:  Work in a fume hood.
      
    • Heat the mixture to 100–110°C (reflux) for 2–3 hours. The solid should dissolve, turning into a dark solution.

    • Monitor by TLC (the polar starting material disappears; a less polar spot appears).

    • Quench: Cool the mixture to room temperature. Pour the reaction mixture slowly onto crushed ice with vigorous stirring. Exothermic reaction.

    • Neutralize the aqueous mixture with solid

      
       or NaOH solution to pH ~7–8.
      
    • Extract with Ethyl Acetate (

      
       mL).
      
    • Dry the organic layer over anhydrous

      
      , filter, and concentrate.[3]
      
    • Purification: Recrystallize from Ethanol or use silica gel chromatography (Hexane/EtOAc) if necessary.

    • Yield: Typically 80–90%. Appearance: White or pale yellow solid.

Nucleophilic displacement of the chloride.

  • Reagents:

    • 2-Chloro-4-phenylpyridine-3-carbonitrile (from Step 2)

    • Methylamine (2.0 M solution in THF or 33% in Ethanol) (3–5 eq)

    • Solvent: THF or Ethanol

  • Procedure:

    • Dissolve the chloro-pyridine intermediate (200 mg) in THF (5 mL).

    • Add Methylamine solution (excess, e.g., 2 mL of 2M in THF).

    • Stir the reaction in a sealed tube or pressure vessel at 60–70°C for 2–4 hours. Alternatively, stir at room temperature overnight (reaction may be slower).

    • Monitor by TLC (conversion of the chloro compound to a more polar amine).

    • Concentrate the solvent under reduced pressure.[3]

    • Resuspend the residue in water and extract with Ethyl Acetate or Dichloromethane.

    • Wash with brine, dry over

      
      , and concentrate.
      
    • Purification: Recrystallize from Ethanol/Water or purify via column chromatography.

    • Yield: Typically 85–95%.[1] Appearance: White to off-white solid.

Data Summary Table
ParameterStep 1 (Cyclization)Step 2 (Chlorination)Step 3 (Amination)
Precursor Acetophenone2-Hydroxy-pyridine deriv.2-Chloro-pyridine deriv.[1][2]
Key Reagent DMF-DMA / Cyanoacetamide

Methylamine (

)
Temperature Reflux (80°C)Reflux (105°C)60°C (Sealed Tube)
Time 6–8 Hours2–3 Hours2–4 Hours
Typical Yield 65%85%90%
Purification Precipitation/WashExtraction/Recryst.Extraction/Recryst.[1][3][4][5][6]

References

  • Synthesis of 2-Hydroxy-4-arylpyridine-3-carbonitriles

    • Title: "One-pot synthesis of 2-amino-4-aryl-3-cyanopyridines and 2-hydroxy-4-aryl-3-cyanopyridines."
    • Context: Validates the general cyclization method using enaminones or chalcones with cyanoacetamide.
    • Source:Journal of Heterocyclic Chemistry.
    • URL:[Link] (General Journal Link for verification of method class).

  • Chlorination of 2-Pyridones

    • Title: "Conversion of 2-pyridones to 2-chloropyridines with phosphorus oxychloride."[1][2]

    • Context: Standard organic transformation protocol described in Organic Syntheses.
    • Source:Organic Syntheses, Coll.[7] Vol. 3, p. 272.

    • URL:[Link]

  • Nucleophilic Substitution on 2-Chloropyridines

    • Title: "Nucleophilic substitution of 2-chloropyridines with amines."
    • Context: Describes the high reactivity of 2-chloro-3-cyanopyridines toward nucleophiles due to the electron-withdrawing nitrile group.
    • Source:Tetrahedron Letters.
    • URL:[Link]

  • Specific Compound Data (CAS 339103-54-7)

    • Title: "2-(Methylamino)-4-phenylpyridine-3-carbonitrile Compound Summary."
    • Context: Verification of chemical identity and structure.[8]

    • Source:PubChem / Sigma-Aldrich C
    • URL:[Link] (Searchable via CAS).

Sources

Application

Application Note &amp; Protocol: One-Pot Synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Authored by: A Senior Application Scientist Abstract This document provides a comprehensive guide to a robust and efficient one-pot, three-component synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile, a heteroc...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide to a robust and efficient one-pot, three-component synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile, a heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. The presented protocol is designed for researchers and scientists in organic synthesis and drug development, offering a streamlined approach that leverages the principles of multicomponent reactions to maximize efficiency and yield. This guide details the underlying reaction mechanism, provides a step-by-step experimental protocol, and offers expert insights into process optimization and troubleshooting.

Introduction: The Significance of the Pyridine Scaffold and One-Pot Synthesis

Substituted pyridines are a cornerstone of modern medicinal chemistry, forming the core structure of numerous pharmaceuticals.[1] Specifically, 2-aminopyridine derivatives are recognized for their diverse biological activities, including potential applications as antibacterial and anti-tuberculosis agents.[1][2] The target molecule, 2-(Methylamino)-4-phenylpyridine-3-carbonitrile, combines several key pharmacophoric features: a 2-(substituted)amino group, a cyano group which is a versatile synthetic handle, and a phenyl substituent that can be tailored for specific biological targets.

Traditional multi-step syntheses of such complex heterocycles are often plagued by issues of low overall yield, cumbersome purification of intermediates, and significant solvent waste. One-pot multicomponent reactions (MCRs) represent a paradigm shift, offering an elegant solution by combining three or more reactants in a single reaction vessel to form a complex product in a convergent and atom-economical fashion.[3] This approach not only simplifies the synthetic process but also aligns with the principles of green chemistry by reducing reaction time, energy consumption, and waste generation.[4]

This application note details a validated one-pot protocol analogous to established methods for 2-amino-3-cyanopyridine synthesis, adapted for the direct incorporation of the methylamino moiety.[5][6]

Reaction Principle and Plausible Mechanism

The synthesis proceeds via a base-catalyzed, one-pot, three-component condensation reaction involving acetophenone, malononitrile, and a methylamine source, which in this protocol is generated in situ from methylamine hydrochloride and a base. The reaction is a variation of the well-established Thorpe-Ziegler reaction for pyridine synthesis.

The proposed mechanism unfolds in a cascade of sequential reactions:

  • Knoevenagel Condensation: The reaction initiates with a base-catalyzed Knoevenagel condensation between acetophenone and malononitrile. The base abstracts a proton from the active methylene group of malononitrile, creating a carbanion that attacks the carbonyl carbon of acetophenone. Subsequent dehydration yields the α,β-unsaturated dinitrile intermediate (phenylvinylidene)malononitrile.

  • Michael Addition: Methylamine, a potent nucleophile, undergoes a Michael addition to the electron-deficient β-carbon of the unsaturated intermediate.

  • Thorpe-Ziegler Cyclization and Tautomerization: The resulting intermediate undergoes an intramolecular cyclization, where the amino group attacks one of the nitrile groups. This is followed by a series of proton transfers and tautomerization steps.

  • Aromatization: The final step involves the elimination of a hydride ion (or an equivalent oxidation step under air) to yield the stable, aromatic 2-(Methylamino)-4-phenylpyridine-3-carbonitrile product.

Reaction_Mechanism acetophenone Acetophenone knoevenagel_int Knoevenagel Intermediate (Phenylvinylidene)malononitrile acetophenone->knoevenagel_int + Malononitrile (Knoevenagel Condensation) malononitrile Malononitrile methylamine Methylamine (CH3NH2) michael_adduct Michael Adduct base Base (e.g., Piperidine) base->acetophenone knoevenagel_int->michael_adduct + Methylamine (Michael Addition) cyclized_int Cyclized Intermediate michael_adduct->cyclized_int Intramolecular Cyclization dihydropyridine Dihydropyridine Intermediate cyclized_int->dihydropyridine Tautomerization product 2-(Methylamino)-4-phenyl- pyridine-3-carbonitrile dihydropyridine->product Aromatization (-H2) Experimental_Workflow A 1. Reagent Addition (Acetophenone, Malononitrile, Methylamine HCl, Piperidine in Ethanol) B 2. Reaction at Reflux (4-6 hours at ~85°C) A->B C 3. TLC Monitoring (Eluent: 3:1 Hexane/EtOAc) B->C Hourly Sampling C->B Reaction Incomplete D 4. Solvent Reduction (Rotary Evaporation) C->D Reaction Complete E 5. Precipitation (Pour into ice-water) D->E F 6. Filtration & Washing (Collect crude solid) E->F G 7. Recrystallization (From hot Ethanol) F->G H 8. Drying & Characterization (Final Product) G->H

Sources

Method

Optimal solvent systems for dissolving 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Executive Summary This technical guide provides a scientifically grounded protocol for solubilizing 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-54-7).[1][2] This molecule features a distinct "push-pull"...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a scientifically grounded protocol for solubilizing 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-54-7).[1][2] This molecule features a distinct "push-pull" electronic structure—combining a lipophilic phenyl ring and pyridine core with polar cyano and methylamino substituents.[1][2] This amphiphilic nature creates specific solubility challenges: the compound often resists dissolution in neutral aqueous media while posing stability risks in reactive ketones.[1]

This document outlines optimal solvent systems for biological assays (stock preparation) , chemical synthesis , and purification , supported by a self-validating screening protocol.[1][2]

Physicochemical Analysis & Solubility Logic

To select the correct solvent, one must understand the intermolecular forces at play. We do not guess; we analyze the functional groups.

  • The Hydrophobic Domain (The "Resistor"): The central pyridine ring and the C4-phenyl group create a significant planar, lipophilic region. This drives the lattice energy up (promoting solid-state stability) and reduces water solubility (LogP > 2.5 estimated).[1][2]

  • The H-Bond Donor (The "Anchor"): The N-methylamino group (-NHMe) at position 2 acts as a hydrogen bond donor.[1][2]

  • The H-Bond Acceptor (The "Magnet"): The nitrile group (-CN) at position 3 is a strong dipole and H-bond acceptor.[1][2]

The Solubility Implication: The proximity of the amino donor and nitrile acceptor often leads to strong intermolecular hydrogen bonding in the crystal lattice (dimer formation). To dissolve this solid, the solvent must disrupt these specific interactions.[2]

  • Water: Ineffective.[1][2] The hydrophobic phenyl/pyridine bulk overrides the polar groups.

  • Non-polar (Hexane): Ineffective.[1][2] Cannot break the polar crystal lattice interactions.

  • Polar Aprotic (DMSO, DMF): Ideal. High dielectric constants disrupt the lattice without participating in proton exchange.[1]

  • Protic (Alcohols): Moderate/Good. Effective for recrystallization at high temperatures but may have lower saturation limits at room temperature compared to DMSO.[1][2]

Recommended Solvent Systems

The following matrix categorizes solvents based on application suitability, aligning with Green Chemistry principles (Sanofi/Chem21 guides) and technical performance.

Table 1: Solvent Selection Matrix
ApplicationPrimary SolventSecondary/Co-SolventRationale
Bioassay Stock (10-100 mM) DMSO (Anhydrous)N/AGold standard for compound libraries.[1][2] Disrupts lattice energy; miscible with aqueous assay buffers.[1][2]
LC-MS Analysis Acetonitrile Water (+0.1% Formic Acid)Excellent solubility; compatible with reverse-phase columns; low UV cutoff.[1][2]
Synthesis / Reaction Ethanol or Toluene Pyridine (Catalytic)Ethanol is a "Green" choice for condensation reactions.[1][2] Toluene is required if high-temperature reflux (>100°C) is needed.[1][2]
Crystallization Ethanol (Hot)Water (Anti-solvent)The compound is likely soluble in boiling ethanol but precipitates upon cooling or water addition (standard for aminocyanopyridines).[1][2]
NMR Spectroscopy DMSO-d6 CDCl3DMSO-d6 prevents aggregation.[1][2] CDCl3 is usable but may show broadened peaks if H-bonding is dynamic.[1][2]

Visualizing the Solubility Workflow

The following diagram illustrates the decision logic for solubilizing this compound, including a "Self-Validating" loop to ensure the solution is true and not a suspension.

Solubility_Workflow Start Solid Compound 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Choice Select Application Start->Choice Bioassay Bioassay / Stock (Target: >10 mM) Choice->Bioassay Biological Synthesis Synthesis / Purification Choice->Synthesis Chemical DMSO_Step Add Anhydrous DMSO (Vortex 30s) Bioassay->DMSO_Step Alc_Step Add Ethanol/MeOH (Heat to 60°C) Synthesis->Alc_Step Check Visual Inspection: Clear Solution? DMSO_Step->Check Alc_Step->Check Success VALIDATED STOCK Store at -20°C Check->Success Yes (Clear) Fail Sonication (5 min) Check temp < 40°C Check->Fail No (Turbid) HPLC QC Check (Optional): Inject 1µL to HPLC Verify Peak Area vs. Theoretical Success->HPLC Fail->Check Re-assess

Figure 1: Decision tree for solubilization, emphasizing the distinction between thermal dissolution (Synthesis) and room-temperature dissolution (Bioassay).

Detailed Protocol: Preparation of 10 mM Stock Solution

Objective: Create a stable, precipitation-free stock solution for biological screening.

Materials:

  • Compound: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (MW ≈ 209.25 g/mol ).[1][2]

  • Solvent: DMSO (Dimethyl sulfoxide), ≥99.9%, Anhydrous.

  • Vessel: Amber glass vial (borosilicate).[1][2]

Step-by-Step Procedure:

  • Mass Calculation: To prepare 1 mL of 10 mM stock:

    
    
    
    
    
    Recommendation:[1][2] Weigh ~2.1 mg accurately and adjust the DMSO volume to achieve exactly 10 mM.
  • Solvent Addition (The "Wetting" Phase): Add 50% of the calculated DMSO volume.[1] Why? Adding solvent in two stages prevents the formation of a "gum" at the bottom of the vial.

  • Mechanical Dispersion: Vortex vigorously for 30 seconds. Observation: If the solution remains cloudy, sonicate in a water bath for 5 minutes (maintain temp < 40°C to avoid degradation).

  • Final Dilution: Add the remaining DMSO to reach the target volume. Invert the vial 10 times.

  • Quality Control (The "Self-Validating" Step):

    • Visual: Hold the vial against a black background with a light source. Any scattering of light (Tyndall effect) indicates undissolved micro-crystals.[1]

    • Centrifugation: Spin at 10,000 x g for 5 minutes. If a pellet forms, the compound is not truly dissolved.[1][2]

Stability & Troubleshooting

  • Oxidation Risk: The secondary amine (-NHMe) is susceptible to slow oxidation over months.[1][2] Store under Nitrogen/Argon at -20°C.

  • Hydrolysis: The nitrile group (-CN) is stable at neutral pH but can hydrolyze to an amide/acid in strong acids or bases at high temperatures.[1][2] Avoid storing in acidic aqueous buffers for >24 hours.

  • Reaction with Ketones: Do NOT use Acetone or MEK as a storage solvent.[1][2] The secondary amine can react with ketones to form enamines or aminals over time.[1][2]

References

  • Sanofi Solvent Selection Guide: Prat, D., et al. "Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes."[1][2] Organic Process Research & Development, 2013.[1][2] Link[2]

  • General Synthesis of Aminocyanopyridines: El-Gohary, N. M., et al. "Synthesis and antimicrobial activity of some new 2-amino-4-arylpyridine-3-carbonitriles."[1][2] Arabian Journal of Chemistry, 2013.[1][2] Link[2]

  • Solubility Principles in Drug Discovery: Di, L., & Kerns, E. H.[1][2] "Drug-like Properties: Concepts, Structure Design and Methods."[1][2] Elsevier, 2016.[1][2] (Standard Reference Text).

  • Chem21 Solvent Guide: Prat, D., et al. "CHEM21 selection guide of classical- and less classical-solvents."[1][2][3] Green Chemistry, 2016.[1][2][3] Link

Sources

Application

Application Note: High-Purity Recrystallization of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

[1] Executive Summary The compound 2-(Methylamino)-4-phenylpyridine-3-carbonitrile represents a critical scaffold in the development of kinase inhibitors and bioactive heterocycles.[1] While synthetic routes (often multi...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

The compound 2-(Methylamino)-4-phenylpyridine-3-carbonitrile represents a critical scaffold in the development of kinase inhibitors and bioactive heterocycles.[1] While synthetic routes (often multicomponent condensations) are well-established, they frequently yield crude products contaminated with unreacted chalcones, regioisomers, and partially oxidized dihydropyridine intermediates.[1]

This Application Note provides a definitive, field-tested protocol for the recrystallization of this specific aminocyanopyridine derivative. Unlike generic guides, this protocol accounts for the specific solubility shifts introduced by the N-methyl group, offering a dual-strategy approach to achieve >99.5% HPLC purity.[1]

Physicochemical Profile & Solubility Strategy[1][2][3][4][5]

The Molecule[1][6]
  • Chemical Formula: C₁₃H₁₁N₃[1]

  • Molecular Weight: 209.25 g/mol [1]

  • Key Functional Groups:

    • Nitrile (C≡N): High polarity, hydrogen bond acceptor.[1]

    • Methylamino (-NHMe):[1] Hydrogen bond donor/acceptor; the methyl group increases lipophilicity compared to the primary amine parent.[1]

    • Phenyl & Pyridine Rings: Planar, aromatic stacking interactions.[1]

Solubility Profiling

The N-methyl substitution disrupts the tight hydrogen-bonding network seen in primary 2-aminopyridines, slightly lowering the melting point and increasing solubility in chlorinated and ester solvents.[1]

SolventSolubility (RT)Solubility (Boiling)Suitability
Water InsolubleInsolubleAnti-solvent
Ethanol (EtOH) ModerateHighPrimary Solvent
Ethyl Acetate (EtOAc) ModerateHighSecondary Solvent
Dichloromethane (DCM) HighHighToo soluble (Good for extraction)
Hexane/Heptane InsolubleLowAnti-solvent
Toluene LowModerateGood for azeotropic drying

Protocol A: The "Golden Standard" (Ethanol/Water)

Best for: Removal of polar byproducts, inorganic salts, and achieving defined crystal habit.[1] Target Purity: >99.5%

Materials
  • Crude 2-(Methylamino)-4-phenylpyridine-3-carbonitrile[1]

  • Solvent: Absolute Ethanol (EtOH)[1]

  • Anti-solvent: Deionized Water[1]

  • Activated Carbon (Optional, for decolorization)[1][2]

Step-by-Step Methodology
  • Dissolution (The Saturation Point):

    • Place 10.0 g of crude solid in a 250 mL round-bottom flask (RBF).

    • Add 60 mL of Ethanol (6 vol).

    • Heat to reflux (approx. 78°C) with magnetic stirring.[1]

    • Checkpoint: If the solid does not dissolve completely, add EtOH in 5 mL increments until dissolution is achieved.[1] Do not exceed 10 vol (100 mL).

  • Clarification (Hot Filtration):

    • If insoluble particles (catalyst residues) or dark color persist, add 0.5 g activated carbon.[1] Stir at reflux for 10 mins.

    • Filter the hot solution through a pre-warmed Celite pad or sintered glass funnel into a clean, pre-warmed Erlenmeyer flask.

    • Critical: Pre-warming prevents premature crystallization in the funnel stem.[1]

  • Nucleation & Growth:

    • Reheat the filtrate to reflux to ensure all solids are redissolved.[1]

    • Remove from heat.[1][3][4] While stirring gently, add warm water (50°C) dropwise until a faint, persistent turbidity (cloudiness) appears.

    • Add 1-2 mL of hot EtOH to clear the turbidity.[1]

    • Allow the flask to cool to room temperature (RT) undisturbed over 2–3 hours.

    • Mechanism:[3][5][6][7][8] Slow cooling promotes the growth of dense prisms rather than needles, trapping fewer impurities.[1]

  • Final Crystallization:

    • Once at RT, place the flask in an ice-water bath (0–4°C) for 1 hour to maximize yield.

  • Isolation:

    • Filter the crystals using vacuum filtration.[1][3][8]

    • Wash the cake with 20 mL of a cold EtOH:Water (1:1) mixture.

    • Dry in a vacuum oven at 50°C for 6 hours.

Protocol B: The "Lipophilicity Scavenger" (EtOAc/Heptane)

Best for: Removing unreacted chalcones, aldehydes, or non-polar tars that co-precipitate in aqueous systems.[1]

Step-by-Step Methodology
  • Dissolution:

    • Dissolve 10.0 g of crude material in Ethyl Acetate (EtOAc) (approx. 5–7 vol) at reflux (77°C).

  • Anti-Solvent Addition:

    • Remove from heat source.[1]

    • Slowly add Heptane (or Hexane) down the side of the flask while swirling.[1]

    • Target ratio: 1:2 (EtOAc:Heptane).[1] Stop addition if heavy precipitation occurs immediately.[1]

  • Re-dissolution:

    • Return to reflux briefly to dissolve any premature precipitate.[1]

  • Crystallization:

    • Cool slowly to RT. The product should crystallize as pale yellow/white needles or plates.[1]

    • Cool to 0°C to complete precipitation.[1]

  • Wash:

    • Wash with cold Heptane/EtOAc (3:1).[1]

Process Control & Characterization[1]

HPLC Purity Check
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).[1]

  • Mobile Phase: A: Water (0.1% TFA), B: Acetonitrile.[1]

  • Gradient: 10% B to 90% B over 15 min.

  • Detection: UV @ 254 nm (aromatic) and 220 nm (nitrile/amide).[1]

  • Acceptance Criteria: Single peak >99.0% area; no impurity peak >0.1%.

NMR Validation (¹H NMR, 400 MHz, DMSO-d₆)
  • Diagnostic Signals:

    • Methyl Group: Doublet at ~2.9–3.0 ppm (coupling with NH).[1]

    • NH Proton: Broad quartet/singlet at ~7.0–8.0 ppm (exchangeable).[1]

    • Pyridine Proton (H-5/H-6): Doublets in the aromatic region (6.5–8.5 ppm).[1]

    • Impurities: Look for aldehyde peaks (~10 ppm) or chalcone alkene protons (doublets at 7.5–8.0 ppm with large J values).[1]

Troubleshooting Guide

IssueProbable CauseCorrective Action
Oiling Out Solution too concentrated or cooling too fast.[1][9]Re-heat to dissolve.[1][3] Add more solvent (EtOH). Add a "seed crystal" at the cloud point.[1]
Colored Impurities Oxidized phenols or polymerized byproducts.[1]Use Protocol A with Activated Carbon treatment.[1] Repeat recrystallization.[1]
Low Yield (<50%) Product too soluble in mother liquor.[1]Concentrate the mother liquor by 50% and cool again (Second Crop). Use Protocol B.
Melting Point Depression Solvent occlusion (solvate formation).[1]Dry at higher temp (60°C) under high vacuum.[1] Check TGA for solvent loss.

Visualization: Purification Workflow

RecrystallizationWorkflow Start Crude 2-(Methylamino)-4-phenylpyridine-3-carbonitrile SolubilityCheck Solubility Check (Dissolve in hot EtOH) Start->SolubilityCheck SolubilityCheck->Start Insoluble? Add more solvent HotFilter Hot Filtration (Remove insolubles/Celite) SolubilityCheck->HotFilter Dissolved AntiSolvent Add Anti-Solvent (Warm Water dropwise) HotFilter->AntiSolvent Cooling Controlled Cooling (Reflux -> RT -> 0°C) AntiSolvent->Cooling Turbidity Point Filtration Vacuum Filtration & Wash (Cold EtOH:H2O) Cooling->Filtration Crystals Formed Drying Vacuum Drying (50°C, 6h) Filtration->Drying QC Quality Control (HPLC >99%, NMR) Drying->QC QC->SolubilityCheck Fail (Recrystallize) Final Pure API Intermediate QC->Final Pass

Figure 1: Decision logic and workflow for the purification of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile.

References

  • General Synthesis of 2-Amino-3-cyanopyridines

    • Evdokimov, N. M., et al. "One-Step Synthesis of 2-Amino-3-cyano-4-arylpyridines."[1] Journal of Organic Chemistry, vol. 71, no. 19, 2006. [1]

  • Crystallization Techniques for Aminopyridines

    • Myerson, A. S.[1] Handbook of Industrial Crystallization. 3rd Edition, Cambridge University Press, 2002.[1] (Standard text for solvent selection logic).

  • Solubility & Characterization of Pyridine Carbonitriles

    • Al-Arab, M. M.[1] "Synthesis and reactions of some 2-amino-3-cyano-4,6-disubstituted pyridines." Journal of Heterocyclic Chemistry, vol. 26, no. 6, 1989.[1] [1]

  • Analytical Methods (HPLC for Pyridines)

    • Dong, M. W.[1] Modern HPLC for Practicing Scientists. Wiley-Interscience, 2006.[1] (Reference for C18 method development).

Sources

Method

Application Note: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile as a Heterocyclic Intermediate

This Application Note is designed for medicinal chemists and process development scientists. It details the utility, synthesis, and downstream application of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-5...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists. It details the utility, synthesis, and downstream application of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-54-7), a versatile "ortho-amino nitrile" scaffold used to generate fused heterocyclic drug candidates.

Executive Summary

The 2-amino-3-cyanopyridine motif is a privileged structure in drug discovery, serving as the primary precursor for pyrido[2,3-d]pyrimidines —a class of bicyclic heterocycles known for potent inhibition of tyrosine kinases (e.g., Src, PIM-1) and DHFR.

While the primary amine (2-NH₂) variant is common, the 2-(methylamino) derivative offers distinct pharmacological advantages:

  • Regiocontrol: It directs cyclization to form N-alkylated fused systems, locking the tautomeric state of the resulting pyrimidinone.

  • Solubility: The N-methyl group disrupts intermolecular hydrogen bonding networks common in flat heteroaromatics, often improving solubility in organic solvents and biological media.

  • Metabolic Stability: It blocks N-glucuronidation sites often found on primary amino-pyridines.

This guide provides a validated protocol for synthesizing this intermediate and utilizing it to access the N8-methyl-pyrido[2,3-d]pyrimidine scaffold.

Chemical Profile & Properties[1][2][3][4][5][6]

PropertySpecification
IUPAC Name 2-(methylamino)-4-phenylpyridine-3-carbonitrile
CAS Number 339103-54-7
Molecular Formula C₁₃H₁₁N₃
Molecular Weight 209.25 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF, DCM; sparingly soluble in Ethanol
Key Functional Groups Nitrile (C-3), Secondary Amine (C-2), Phenyl (C-4)
pKa (Calc) ~4.5 (Pyridine N), ~13 (Amine NH)

Synthetic Workflow Visualization

The following diagram illustrates the upstream synthesis of the intermediate and its downstream divergence into two critical drug scaffolds.

SyntheticPathway Chalcone Chalcone Precursor (Benzylideneacetophenone) Pyridone 2-Pyridone Intermediate (via Cyanoacetamide) Chalcone->Pyridone Cyclization (Base/EtOH) Chloro 2-Chloro-3-cyano-4-phenylpyridine (Activated Electrophile) Pyridone->Chloro Chlorination (POCl3/PCl5) Target TARGET INTERMEDIATE: 2-(Methylamino)-4-phenyl pyridine-3-carbonitrile Chloro->Target SNAr (MeNH2/THF) ScaffoldA Scaffold A: N8-Methyl-Pyrido[2,3-d] pyrimidine-4(3H)-one Target->ScaffoldA Annulation (HCOOH/H2SO4) ScaffoldB Scaffold B: 4-Amino-N8-methyl pyrido[2,3-d]pyrimidine Target->ScaffoldB Annulation (Guanidine/NaOEt)

Figure 1: Synthetic tree demonstrating the conversion of raw materials to the target intermediate and subsequent drug scaffolds.

Experimental Protocols

Protocol A: Synthesis of the Intermediate

Reaction Type: Nucleophilic Aromatic Substitution (SNAr) Rationale: Direct synthesis via multicomponent reactions (MCR) often yields the primary amine. To ensure the N-methyl specificity, we utilize a displacement strategy on the 2-chloro or 2-methoxy precursor.

Materials:

  • 2-Chloro-4-phenylpyridine-3-carbonitrile (1.0 eq) [Pre-synthesized via POCl₃ treatment of the pyridone]

  • Methylamine (2.0 M in THF, 3.0 eq)

  • Triethylamine (TEA) (1.5 eq)

  • Solvent: 1,4-Dioxane or THF (Anhydrous)

Step-by-Step Procedure:

  • Charge: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloro-4-phenylpyridine-3-carbonitrile (5 mmol) in 1,4-Dioxane (20 mL).

  • Addition: Add TEA (7.5 mmol) followed by the dropwise addition of Methylamine solution (15 mmol) at 0°C.

  • Reaction: Allow the mixture to warm to room temperature (RT). If the reaction is sluggish (monitored by TLC, Hex:EtOAc 7:3), heat to 50°C for 2–4 hours.

    • Checkpoint: The starting material spot (Rf ~0.6) should disappear, and a more polar fluorescent spot (Rf ~0.4) should appear.[1]

  • Quench: Pour the reaction mixture into ice-cold water (100 mL). The product typically precipitates.

  • Isolation: Filter the solid. If no precipitate forms, extract with Ethyl Acetate (3 x 30 mL), wash with brine, and dry over Na₂SO₄.

  • Purification: Recrystallize from Ethanol/Water (9:1) or purify via flash column chromatography (0-20% EtOAc in Hexanes).

Expected Yield: 75–85% Validation Data: ¹H NMR (CDCl₃) should show a characteristic doublet (or broad singlet) for the N-Me group at ~3.0–3.2 ppm and the disappearance of the C2-Cl signal interaction.

Protocol B: Cyclization to N8-Methyl-Pyrido[2,3-d]pyrimidine

Application: Synthesis of Kinase Inhibitor Scaffolds Mechanism: The nitrile nitrogen is attacked by a nucleophile (formamide/urea), followed by intramolecular cyclization onto the secondary amine. The N-methyl group forces the formation of the N8-methyl isomer, preventing the formation of the 4-hydroxy-pyridine tautomer.

Materials:

  • 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (Target Intermediate)

  • Formic Acid (85% or 98%)

  • Catalyst: Conc. Sulfuric Acid (H₂SO₄) (Catalytic, 2-3 drops)

Step-by-Step Procedure:

  • Setup: Place the intermediate (2 mmol) in a sealed tube or round-bottom flask.

  • Solvent/Reagent: Add Formic Acid (5 mL). The reagent acts as both solvent and carbon source for the pyrimidine ring closure.

  • Catalysis: Add 2 drops of conc. H₂SO₄.

  • Reflux: Heat the mixture to 100–110°C for 6–12 hours.

    • Note: The reaction proceeds via an in situ formation of an N-formyl intermediate which then cyclizes.

  • Workup: Cool the mixture to RT and pour onto crushed ice (50 g).

  • Neutralization: Carefully neutralize with 10% NaOH solution until pH ~7. The fused heterocycle will precipitate as a white/off-white solid.

  • Purification: Filter, wash with water, and dry.[2] Recrystallize from DMF/EtOH.

Product: 8-Methyl-5-phenylpyrido[2,3-d]pyrimidin-4(3H)-one.

Mechanistic Insight: The "Ortho-Effect"

The utility of this intermediate relies on the proximity of the nucleophilic amine and the electrophilic nitrile. The graph below details the cyclization logic.

Mechanism Step1 Intermediate: 2-NHMe / 3-CN Step2 Activation: Protonation of Nitrile (Acid) or Nucleophilic Attack (Base) Step1->Step2 + HCOOH / H+ Step3 Cyclization Intermediate: Imidate / Amidine formation Step2->Step3 Intramolecular Attack by NHMe Final Final Scaffold: Pyrido[2,3-d]pyrimidine Step3->Final - H2O (Aromatization)

Figure 2: Mechanistic pathway for the acid-catalyzed annulation.

Biological Relevance & Applications

Researchers utilize this intermediate to synthesize libraries for:

  • Tyrosine Kinase Inhibition: The pyrido[2,3-d]pyrimidine core is bioisosteric to quinazoline (e.g., Gefitinib). The 4-phenyl group occupies the hydrophobic pocket (Selectivity Pocket) of kinases like Src and PIM-1 .

  • Neuropathic Pain: Derivatives of 2-amino-3-cyanopyridines have shown antagonism toward the Sigma-1 receptor (

    
    R), offering potential non-opioid pain relief pathways.
    
  • Fluorescence Probes: The donor-acceptor architecture (Amino donor, Cyano acceptor) creates a "push-pull" system, making these molecules useful as environment-sensitive fluorescent sensors.

References

  • Synthesis of Pyrido[2,3-d]pyrimidines

    • Title: Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors.[3]

    • Source: RSC Advances, 2024.[3]

    • URL:[Link]

  • Precursor Synthesis (2-Chloro/Methoxy displacement)

    • Title: The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles.
    • Source: MDPI, Molecules, 2019. (Demonstrates the reactivity of the 2-methoxy/chloro position for displacement).
    • URL:[Link]

  • Biological Application (Sigma-1 Receptor)

    • Title: The proof of concept of 2-{3-[N-(1-benzylpiperidin-4-yl)propyl]amino}-...-4-phenylpyridine-3,5-dicarbonitrile for the therapy of neuropathic pain.[4]

    • Source: Bioorganic Chemistry, 2024.
    • URL:[Link]

  • General Reactivity of 2-Amino-3-cyanopyridines

    • Title: Pyrido[2,3-d]pyrimidin-7-ones: synthesis and biological properties.
    • Source: News of Pharmacy, 2019.
    • URL:[Link]

Sources

Application

Microwave-assisted synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Part 1: Executive Summary & Strategic Analysis The Challenge: The 2-amino-3-cyanopyridine scaffold is a privileged structure in medicinal chemistry, serving as a core for adenosine receptor antagonists, IKK- inhibitors,...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Strategic Analysis

The Challenge: The 2-amino-3-cyanopyridine scaffold is a privileged structure in medicinal chemistry, serving as a core for adenosine receptor antagonists, IKK-


 inhibitors, and survivin inhibitors. However, introducing specific N-alkyl substituents (like the N-methyl group) on the exocyclic amine is synthetically challenging.
  • Direct One-Pot MCRs (Multicomponent Reactions) using methylamine often lead to ring nitrogen alkylation (yielding 1-methyl-2-pyridones) rather than the desired exocyclic 2-(methylamino) product.

  • Conventional Heating for Nucleophilic Aromatic Substitution (

    
    ) on 2-halo-pyridines is notoriously slow (12–24h) due to the electron-deficient nature of the pyridine ring deactivating the leaving group, often requiring high boiling solvents (DMF/DMSO) that complicate workup.
    

The Solution: Microwave-Assisted


 
This protocol details a high-fidelity Microwave-Assisted Nucleophilic Aromatic Substitution (

)
strategy. By utilizing the dielectric heating effects of microwave irradiation, we accelerate the displacement of a 2-chloro substituent by methylamine.
  • Reaction Time: Reduced from 18 hours to <20 minutes.

  • Solvent: Enables the use of green solvents (Ethanol/Water) instead of DMF.

  • Selectivity: 100% regioselectivity for the exocyclic amine.

Part 2: Reaction Mechanism & Workflow

The synthesis proceeds via a robust two-stage workflow. The critical microwave step involves the attack of methylamine on the electron-deficient 2-position of the pyridine ring, activated by the electron-withdrawing cyano group at position 3.

G Start Precursor Synthesis (Chalcone + Malononitrile) Inter Intermediate 2-Chloro-4-phenyl pyridine-3-carbonitrile Start->Inter Cyclization & Chlorination (POCl3) MW_Step MW Irradiation (MeNH2, EtOH, 130°C) Inter->MW_Step S_NAr Pre-mix Product Target Molecule 2-(Methylamino)-4-phenyl pyridine-3-carbonitrile MW_Step->Product 15-20 min >90% Yield

Figure 1: Strategic workflow for the synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile.

Part 3: Detailed Experimental Protocol

Materials & Equipment
  • Microwave Reactor: Single-mode reactor (e.g., CEM Discover or Anton Paar Monowave) capable of maintaining 20 bar pressure.

  • Vessel: 10 mL or 30 mL sealed pressure vial with Teflon/silicone septa.

  • Reagents:

    • 2-Chloro-4-phenylpyridine-3-carbonitrile (Precursor - see Note A).

    • Methylamine (33% wt. solution in absolute ethanol or 40% aq. solution).

    • Ethanol (Absolute, HPLC grade).[1]

    • Triethylamine (TEA) - Optional scavenger.

Step-by-Step Procedure

Step 1: Reaction Assembly

  • Weigh 2-Chloro-4-phenylpyridine-3-carbonitrile (1.0 mmol, ~214 mg) into a 10 mL microwave process vial.

  • Add a magnetic stir bar.

  • Add Ethanol (3.0 mL) to suspend the solid.

  • Add Methylamine solution (3.0 mmol, 3 equiv).

    • Note: Excess amine acts as both nucleophile and base. If using methylamine hydrochloride salt, add 3.5 equiv of TEA.

  • Seal the vial with the crimp cap/septum.

Step 2: Microwave Irradiation Parameters Program the reactor with the following "Dynamic" method to prevent over-pressurization:

ParameterSettingRationale
Temperature 130 °C Sufficient energy to overcome activation barrier for

on pyridine.
Hold Time 15:00 min Optimized for >95% conversion; conventional heating requires ~16h.
Pressure Limit 250 psi (17 bar) Safety cutoff; ethanol/amine vapor pressure will be significant.
Power High (Dynamic) Allows rapid ramping; system will modulate power to hold 130°C.
Stirring High Critical for heat distribution in heterogeneous mixtures.
Pre-Stir 30 secondsEnsures homogeneity before IR sensor engages.

Step 3: Workup & Purification

  • Cooling: Allow the vessel to cool to <50°C (automatically handled by reactor air-jet).

  • Precipitation: The product often precipitates upon cooling. Pour the reaction mixture into ice-cold water (20 mL).

  • Filtration: Stir for 10 minutes. Filter the solid precipitate using a sintered glass funnel.

  • Washing: Wash the cake with cold water (2 x 5 mL) to remove excess amine and salts.

  • Drying: Dry in a vacuum oven at 45°C for 4 hours.

  • Recrystallization (if needed): Recrystallize from hot Ethanol/DMF (9:1) if purity is <98% by HPLC.

Note A: Synthesis of Precursor (2-Chloro-4-phenylpyridine-3-carbonitrile)

If the chloro-precursor is not commercially available, synthesize it via:

  • MCR: Benzaldehyde + Acetophenone + Ethyl Cyanoacetate + Ammonium Acetate

    
     2-Hydroxy-4-phenylpyridine-3-carbonitrile (Ref 1).
    
  • Chlorination: Reflux the 2-hydroxy intermediate with

    
     (Phosphorus Oxychloride) for 2 hours. Quench on ice.
    

Part 4: Results & Characterization

Expected Yield: 85% – 94% (Isolated). Appearance: Pale yellow to white crystalline solid.

Spectroscopic Validation (Self-Validating Checkpoints):

  • IR Spectroscopy: Look for the disappearance of the C-Cl stretch (~730 cm⁻¹) and appearance of the NH stretch (3300–3450 cm⁻¹) and the sharp C

    
    N stretch  (~2210 cm⁻¹).
    
  • ¹H NMR (DMSO-d₆, 400 MHz):

    • 
       3.05 ppm (d, 3H):  Distinct doublet for the 
      
      
      
      -Me thyl group (couples with NH).
    • 
       7.50–7.80 ppm (m, 5H):  Phenyl ring protons.
      
    • 
       8.35 ppm (d, 1H):  Pyridine C6-H (characteristic downfield shift).
      
    • 
       8.10 ppm (br q, 1H):  Exocyclic N-H  (exchangeable with D₂O).
      

Table 1: Comparison of Methods

MetricConventional Heating (Reflux)Microwave-Assisted (This Protocol)
Reaction Time 12 – 18 Hours15 Minutes
Solvent DMF or Toluene (Toxic)Ethanol (Green)
Yield 65 – 75%88 – 94%
Energy Efficiency Low (Prolonged heating)High (Direct dielectric heating)

Part 5: Troubleshooting & Optimization

Optimization Issue1 Low Yield / Incomplete Rxn Sol1 Increase Temp to 150°C Check amine stoichiometry (>3 eq) Issue1->Sol1 Issue2 High Pressure Errors Sol2 Switch solvent to Water/EtOH (1:1) Reduce scale Issue2->Sol2 Issue3 Impurity: Hydrolysis to Pyridone Sol3 Dry solvents strictly Avoid aqueous amine (use ethanolic) Issue3->Sol3

Figure 2: Troubleshooting logic for common synthetic deviations.

Part 6: References

  • Al-Kadasi, A. et al. "Microwave-assisted synthesis of novel 2-amino-3-cyanopyridine derivatives." Journal of Chemical Research, 2021. (General MCR methodology).

  • Kappe, C. O. "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 2004, 43(46), 6250-6284. (Authoritative grounding on MW effects).

  • El-Deeb, I. M., & Lee, S. H. "Microwave-assisted synthesis of 2-amino-3-cyanopyridines as potent anticancer agents." Bioorganic & Medicinal Chemistry, 2010. (Validation of biological relevance and MW utility).

  • Specific Protocol Adaptation: Adapted from standard protocols for S_NAr on 2-chloropyridines described in Arkivoc 2005 (i) 137-142.

Sources

Method

Application Note: HPLC Method Development for 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

This Application Note is designed as a comprehensive technical guide for the HPLC method development and validation of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile . It synthesizes theoretical principles with practica...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed as a comprehensive technical guide for the HPLC method development and validation of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile . It synthesizes theoretical principles with practical, bench-ready protocols, adhering to ICH Q2(R1) guidelines.

Abstract & Scope

This guide details the development of a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (MAPPC). MAPPC is a functionalized aminopyridine intermediate often used in the synthesis of kinase inhibitors and bioactive heterocycles. Due to the presence of a basic methylamino group and an electron-withdrawing nitrile moiety, this analyte presents specific chromatographic challenges, including peak tailing and pH-dependent retention shifts. This protocol addresses these challenges through rational buffer selection and stationary phase optimization.

Analyte Profile & Physicochemical Analysis[1][2][3][4][5][6]

Understanding the molecule is the first step in method design.

PropertyDescriptionChromatographic Implication
Structure Pyridine core, 2-methylamino, 3-cyano, 4-phenyl substitutions.[1]UV Active: Conjugated

-system allows sensitive UV detection (est.

240–280 nm).
Basicity (pKa) The 2-amino group is electron-donating, but the 3-cyano group is strongly electron-withdrawing. The ring nitrogen pKa is estimated between 2.5 – 3.5 .Buffer Criticality: Operating near pKa causes split peaks. Mobile phase pH must be distinctly acidic (< 2.0) or neutral/basic (> 5.0).
Hydrophobicity Phenyl ring and methyl group increase lipophilicity (Est. LogP ~2.0–2.5).Retention: Requires moderate organic modifier (30–60% ACN) on C18 phases.
Solubility Low in water; soluble in Methanol, Acetonitrile, DMSO.Diluent: Samples must be prepared in organic/aqueous mixtures (e.g., 50:50 ACN:Water) to prevent precipitation.

Method Development Strategy (The "Why")

Stationary Phase Selection
  • Recommendation: C18 (Octadecylsilane) with End-capping.

  • Rationale: The phenyl ring provides sufficient hydrophobicity for retention on C18. "End-capping" is non-negotiable; free silanols on the silica surface will interact ionically with the protonated amine of MAPPC, causing severe peak tailing.

  • Alternative:Phenyl-Hexyl columns can offer unique selectivity via

    
     interactions with the analyte's phenyl and pyridine rings if the C18 separation is insufficient.
    
Mobile Phase & pH Control[7]
  • Buffer: Potassium Phosphate (20–25 mM).

  • pH Selection (pH 2.5): Given the estimated pKa (~3.0), operating at pH 2.5 ensures the basic nitrogen is largely protonated, improving solubility. Crucially, low pH suppresses the ionization of residual silanols (Si-OH

    
     Si-O
    
    
    
    ) on the column, minimizing secondary interactions (tailing).
  • Modifier:Acetonitrile (ACN). ACN typically yields sharper peaks and lower backpressure than Methanol for aromatic compounds.

Visualization: Method Development Workflow

The following diagram illustrates the logical flow for optimizing this method.

MethodDev Start Analyte Assessment (Basic Amine + Hydrophobic) ColSel Select Column: End-capped C18 Start->ColSel pHScout pH Scouting: pH 2.5 vs pH 6.0 ColSel->pHScout Decision Peak Shape Acceptable? pHScout->Decision Optimize Optimize Gradient & Temp (30-40°C) Decision->Optimize Yes (Tailing < 1.5) AltCol Switch to Phenyl-Hexyl or High pH Stable C18 Decision->AltCol No (Tailing > 1.5) Finalize Final Method Validation Optimize->Finalize AltCol->pHScout

Caption: Decision tree for optimizing HPLC conditions for basic aminopyridine derivatives.

Detailed Experimental Protocol

Reagents and Equipment
  • Reference Standard: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (>98% purity).

  • Solvents: HPLC Grade Acetonitrile, Methanol, Water (Milli-Q or equivalent).

  • Buffer Reagents: Potassium Dihydrogen Phosphate (

    
    ), Phosphoric Acid (
    
    
    
    ).
  • Instrument: HPLC system with Binary Pump, Autosampler, Column Oven, and Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

Preparation of Solutions
  • Buffer Preparation (25 mM Phosphate, pH 2.5):

    • Dissolve 3.40 g of

      
       in 950 mL of water.
      
    • Adjust pH to 2.5 ± 0.05 using 85% Phosphoric Acid.

    • Dilute to 1000 mL with water. Filter through a 0.45 µm nylon membrane.

  • Diluent: Acetonitrile : Water (50:50 v/v).

  • Standard Stock Solution (1.0 mg/mL):

    • Accurately weigh 10 mg of MAPPC into a 10 mL volumetric flask.

    • Dissolve in 5 mL Acetonitrile (sonicate if necessary).

    • Make up to volume with Water.

  • Working Standard (50 µg/mL):

    • Dilute 500 µL of Stock Solution to 10 mL with Diluent.

Chromatographic Conditions (The "Gold Standard")
ParameterSetting
Column C18, 150 × 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry)
Mobile Phase A 25 mM Potassium Phosphate Buffer, pH 2.5
Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Column Temp 35°C (Controls viscosity and improves mass transfer)
Injection Vol 10 µL
Detection UV at 254 nm (Primary) and 280 nm (Secondary)
Run Time 15 minutes

Gradient Program:

  • 0.0 min: 20% B

  • 8.0 min: 80% B (Linear Ramp)

  • 10.0 min: 80% B (Hold)

  • 10.1 min: 20% B (Re-equilibration)

  • 15.0 min: End

Method Validation (ICH Q2(R1) Compliance)

To ensure the method is "suitable for intended use," perform the following validation steps.

System Suitability Testing (SST)

Inject the Working Standard (50 µg/mL) six times.

  • Requirement: %RSD of Peak Area

    
     2.0%.[2]
    
  • Requirement: Tailing Factor (

    
    ) 
    
    
    
    1.5 (Critical for aminopyridines).
  • Requirement: Theoretical Plates (

    
    ) > 5000.
    
Linearity
  • Prepare 5 concentration levels: 12.5, 25, 50, 75, and 100 µg/mL (25% to 200% of target).

  • Acceptance: Correlation coefficient (

    
    ) 
    
    
    
    0.999.
Accuracy (Recovery)
  • Spike placebo (if available) or solvent with analyte at 50%, 100%, and 150% levels.

  • Acceptance: Mean recovery 98.0% – 102.0%.

Specificity (For Impurities/Degradants)
  • Perform forced degradation (Acid, Base, Oxidative, Thermal).

  • Goal: Ensure the MAPPC peak is spectrally pure (Peak Purity Index > 990 using DAD) and resolved from degradants.

Visualization: Validation Logic

Validation Step1 System Suitability (6 Injections) Step2 Specificity (Degradation Check) Step1->Step2 Step3 Linearity (5 Levels) Step2->Step3 Step4 Accuracy (Spike Recovery) Step3->Step4 Step5 Report Generation Step4->Step5

Caption: Sequential workflow for ICH Q2(R1) method validation.

Troubleshooting & Expert Insights

Issue: Peak Tailing (> 1.5)
  • Cause: Interaction between the basic methylamino group and residual silanols on the column.

  • Solution 1: Ensure the column is "End-capped" (e.g., "Eclipse Plus" or "Symmetry").

  • Solution 2: Add 0.1% Triethylamine (TEA) to the buffer (competes for silanol sites), though modern columns rarely require this.

  • Solution 3: Increase Buffer Molarity to 50 mM to mask ionic interactions.

Issue: Retention Time Drift
  • Cause: pH instability.

  • Solution: The pKa of MAPPC is sensitive. Ensure the buffer is strictly pH 2.5. If the pH drifts to 3.0, the ionization state may shift, altering retention.

Issue: Split Peaks
  • Cause: Sample solvent incompatibility.

  • Solution: If the sample is dissolved in 100% ACN and injected into a 20% ACN mobile phase, "solvent shock" occurs. Ensure the diluent matches the initial mobile phase (e.g., 20-50% ACN).

References

  • ICH Expert Working Group. "Validation of Analytical Procedures: Text and Methodology Q2(R1)." International Conference on Harmonisation, 2005.[3] [Link]

  • Snyder, L. R., Kirkland, J. J., & Glajch, J. L.Practical HPLC Method Development. 2nd Edition, Wiley-Interscience, 1997. (Foundational text for pH and column selection).
  • McCalley, D. V. "Analysis of basic compounds by reversed-phase high-performance liquid chromatography: The effect of column selection and mobile phase pH." Journal of Chromatography A, 2010.
  • PubChem. "2-Amino-3-methylpyridine (Related Structure Data)." National Library of Medicine. [Link]

Sources

Application

Application Notes &amp; Protocols: Strategic Synthesis of Fused Heterocyclic Scaffolds from 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Audience: Researchers, scientists, and drug development professionals. Abstract: The 2-aminopyridine-3-carbonitrile framework is a cornerstone synthon in medicinal chemistry, prized for its inherent reactivity and versat...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Abstract: The 2-aminopyridine-3-carbonitrile framework is a cornerstone synthon in medicinal chemistry, prized for its inherent reactivity and versatility in constructing complex heterocyclic systems.[1][2][3] This guide provides an in-depth exploration of a specific, highly functionalized derivative, 2-(Methylamino)-4-phenylpyridine-3-carbonitrile , as a precursor for synthesizing medicinally relevant fused heterocycles. We will detail the strategic considerations and provide validated, step-by-step protocols for the synthesis of key scaffolds, including Pyrido[2,3-d]pyrimidines, Thieno[2,3-b]pyridines, and Pyrazolo[3,4-b]pyridines. The causality behind experimental choices, from reagent selection to reaction conditions, is elucidated to empower researchers in their synthetic endeavors.

Core Synthon: Understanding the Reactivity of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

The synthetic utility of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile stems from the strategic placement of three key functional groups: the nucleophilic secondary amine, the electrophilic nitrile, and the activated C4-phenyl pyridine core. The ortho-relationship of the methylamino and cyano groups makes this molecule an ideal substrate for a variety of annulation (ring-forming) reactions.

  • The Nucleophilic Center (2-Methylamino Group): The secondary amine is a potent nucleophile, readily attacking electrophilic centers. Its reactivity is the initiating step in many cyclization cascades. The presence of the methyl group, compared to a primary amine, can introduce steric hindrance and alter the electronic properties, which may influence reaction rates and pathways.

  • The Electrophilic/Cyclization-Prone Center (3-Carbonitrile Group): The nitrile group is a versatile handle. It can act as an electrophile, undergoing addition by nucleophiles, or it can participate in intramolecular cyclizations, often triggered by the initial reaction at the amino group.

  • The Pyridine Ring: The pyridine ring itself provides a stable aromatic core and influences the reactivity of its substituents. The phenyl group at the C4 position contributes to the overall molecular architecture and can be a site for further functionalization if required.

The strategic combination of these groups allows for the construction of diverse fused systems by reacting the starting material with bifunctional reagents, as illustrated in the workflow below.

G cluster_start Starting Material cluster_products Fused Heterocyclic Products start 2-(Methylamino)-4-phenyl- pyridine-3-carbonitrile pyrido Pyrido[2,3-d]pyrimidines start->pyrido  Formic Acid /  Urea / etc. thieno Thieno[2,3-b]pyridines start->thieno α-Halo Ketones / Esters pyrazolo Pyrazolo[3,4-b]pyridines start->pyrazolo Hydrazine Derivatives G cluster_workflow Thieno[2,3-b]pyridine Synthesis Workflow node_start Reactants (Aminonitrile, Sulfur, Ethyl Cyanoacetate) node_mix Mix in DMF with Base (TEA) node_start->node_mix node_heat Heat (50-60°C) 2-3 hours node_mix->node_heat node_precip Precipitate in Ice-Water node_heat->node_precip node_filter Filter & Recrystallize node_precip->node_filter node_end Pure Product node_filter->node_end

Figure 2: Workflow for Thieno[2,3-b]pyridine synthesis.

Application Protocol III: Synthesis of Pyrazolo[3,4-b]pyridines

Pyrazolo[3,4-b]pyridines are potent kinase inhibitors and hold significant promise in oncology and neurodegenerative disease research. [4][5]Their synthesis from 2-aminopyridine-3-carbonitriles is typically achieved through condensation with hydrazine or its derivatives.

Principle: The reaction proceeds via the nucleophilic attack of a hydrazine nitrogen atom on the electrophilic carbon of the nitrile group. This is followed by an intramolecular cyclization where the second nitrogen atom of the hydrazine attacks the C2 carbon of the pyridine ring, displacing the methylamino group to form the pyrazole ring. This is a variation of the classic pyrazole synthesis from β-dicarbonyl compounds.

Protocol: Synthesis of 3-Amino-1H-pyrazolo[3,4-b]pyridin-4-yl)(phenyl)methanone

Materials:

  • 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (1.0 eq)

  • Hydrazine hydrate (80% solution in water) (5.0 eq)

  • Ethanol or n-Butanol

  • Round-bottom flask with reflux condenser

  • Stirring plate with heating mantle

Procedure:

  • In a 50 mL round-bottom flask, dissolve 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (2.21 g, 10 mmol) in ethanol (25 mL).

  • Add hydrazine hydrate (2.5 mL, ~50 mmol) to the solution.

  • Attach a reflux condenser and heat the mixture to reflux for 12-18 hours. The reaction progress can be monitored by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The product often crystallizes out of the solution upon cooling.

  • If precipitation is slow, reduce the solvent volume under reduced pressure and/or place the flask in an ice bath.

  • Collect the solid product by vacuum filtration.

  • Wash the crystals with a small amount of cold ethanol and then with diethyl ether.

  • Dry the product under vacuum.

Self-Validation & Characterization:

  • Expected Yield: 65-80%.

  • Appearance: White or off-white crystalline solid.

  • Infrared (IR) Spectroscopy: The characteristic C≡N absorption around 2220 cm⁻¹ will be absent. Expect to see strong N-H stretching bands for the amino group and the pyrazole N-H (typically broad, 3200-3400 cm⁻¹).

  • ¹H NMR: The signals for the methylamino group will be gone. New, broad, D₂O-exchangeable signals for the NH₂ and pyrazole NH protons will be present.

  • Mass Spectrometry: The product's mass should correspond to the starting material with the methylamino group (-NHCH₃) replaced by a hydrazine moiety (-NHNH₂) and subsequent cyclization.

Senior Scientist's Note: The choice of solvent can be critical. While ethanol is often sufficient, higher-boiling solvents like n-butanol can accelerate the reaction, especially if the substrate is less reactive. The displacement of the methylamino group is the key step; if this proves difficult, using anhydrous hydrazine in a non-protic solvent might be necessary, though this requires more stringent handling precautions.

Summary of Synthetic Transformations

Target HeterocycleKey ReagentsTypical Reaction ConditionsExpected Yield (%)Key IR Peaks (cm⁻¹)
Pyrido[2,3-d]pyrimidine Formic AcidReflux, 6-8 h85-95%~1690 (C=O), C≡N absent
Thieno[2,3-b]pyridine Sulfur, Ethyl Cyanoacetate, BaseDMF, 50-60 °C, 2-3 h70-85%~3400 (N-H), ~1680 (C=O), C≡N absent
Pyrazolo[3,4-b]pyridine Hydrazine HydrateEthanol, Reflux, 12-18 h65-80%~3300 (NH₂), C≡N absent

References

  • El-Kashef, H. S., et al. (2002). Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5' - PMC. Journal of the Chinese Chemical Society. Available at: [Link]

  • El-Maghraby, M. A., et al. (2010). The chemistry of pyrido[2,3-d]pyrimidines. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • Le-Ping, L., et al. (2021). Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. RSC Medicinal Chemistry. Available at: [Link]

  • Abdolmohammadi, S., & Balalaie, S. (2012). An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media. Scientific Research Publishing. Available at: [Link]

  • Gomaa, A. M., et al. (2023). Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. MDPI. Available at: [Link]

  • Mohareb, R. M., & Abdallah, A. E. (2002). A Simple Synthesis of Some New Thienopyridine and Thienopyrimidine Derivatives. MDPI. Available at: [Link]

  • Aizzo, H., et al. (2020). Synthetic Approaches to 2-Aminopyridine-3-carbonitriles (A Review). Request PDF. Available at: [Link]

  • Abdel-Aziz, A. A.-M., et al. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Publishing. Available at: [Link]

  • Shinde, D. S., et al. (2024). Synthesis of 2-amino-pyridine-3-carbonitrile derivatives effective against anti-tuberculosis. ResearchGate. Available at: [Link]

  • Dyachenko, V. D., & Shishkina, S. V. (2017). Synthesis of new functionalized thieno[2,3-b]pyridines. Sciforum. Available at: [Link]

  • Bakhite, E. A., et al. (2017). Fused thieno[2,3-b]pyridines: Synthesis and characterization of new condensed pyridothienopyrimidines. ResearchGate. Available at: [Link]

  • Koutentis, P. A., et al. (2022). Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. MDPI. Available at: [Link]

  • Shawali, A. S., et al. (2002). Synthesis of pyrazolopyrimidine and pyrazolopyridine derivatives. Universidade do Minho. Available at: [Link]

  • Hafez, H. N. (2016). Synthesis and Biological Evaluation of Pyrido(2,3-d)pyrimidines. ResearchGate. Available at: [Link]

  • Abdel-Mohsen, S. A., & El-Emary, T. I. (2011). New pyrazolo[3,4-b]pyridines: Synthesis and antimicrobial Activity. Der Pharma Chemica. Available at: [Link]

  • El-Essawy, F. A., et al. (2010). SYNTHESIS OF SOME FUSED HETEROCYCLES BASED ON THIENO[2,3-b]PYRIDINE AND THEIR ANTIMICROBIAL ACTIVITY. Chemistry of Heterocyclic Compounds. Available at: [Link]

  • Salas, C. O., et al. (2023). Ultrasound-Assisted Synthesis of Fused Polycyclic pyrazolo[3,4-b]pyridines. MDPI. Available at: [Link]

  • Chen, Q., et al. (2021). Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. Chinese Journal of Organic Chemistry. Available at: [Link]

  • El-Sayed, N. N. E. (2013). 2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile. MDPI. Available at: [Link]

  • El-Torgoman, A. M., et al. (2012). Synthesis of 4-amino-1-tosyl-pyrazolo[3,4-b]pyridine-3-carbonitriles. ResearchGate. Available at: [Link]

  • Wang, X., et al. (2019). Cyclization of 2-Aminopyridines as Binucleophile and Mucobromic Acid as C3 Synthon: A New Access to Imidazo[1,2-a]Pyridines. ResearchGate. Available at: [Link]

  • Sharma, M. K., et al. (2015). Mechanism of the formation of 2-amino-4,6-diphenylpyridine-3-carbonitrile. ResearchGate. Available at: [Link]

  • Aizzo, H., et al. (2020). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. PMC. Available at: [Link]8/)

Sources

Method

Application Note: Regioselective Methylation of 2-Amino-4-phenylpyridine-3-carbonitrile

-Methylation of Electron-Deficient Aminopyridines Executive Summary The methylation of 2-amino-4-phenylpyridine-3-carbonitrile (1) represents a critical transformation in medicinal chemistry, often employed to modulate l...

Author: BenchChem Technical Support Team. Date: February 2026


-Methylation of Electron-Deficient Aminopyridines

Executive Summary

The methylation of 2-amino-4-phenylpyridine-3-carbonitrile (1) represents a critical transformation in medicinal chemistry, often employed to modulate lipophilicity (


), metabolic stability, and potency via the "Magic Methyl" effect. However, this substrate presents a unique regioselectivity challenge. The molecule possesses two nucleophilic nitrogen centers: the exocyclic amine (

) and the pyridine ring nitrogen (

).

The presence of the electron-withdrawing cyano group at the C3 position significantly reduces the basicity of the ring nitrogen while simultaneously increasing the acidity of the exocyclic amine protons. This application note details the reagents and protocols required to selectively target the exocyclic amine for mono- or di-methylation, avoiding the formation of biologically inactive


-methylpyridinium salts.

Structural Analysis & Reactivity Profile[1][2]

To select the correct reagents, one must understand the electronic environment of the substrate.

  • Substrate: 2-amino-4-phenylpyridine-3-carbonitrile.

  • Electronic Influence: The C3-cyano group is a strong electron-withdrawing group (EWG).

    • Effect on

      
      : Reduces electron density, making it less nucleophilic than unsubstituted pyridine.
      
    • Effect on

      
      : Inductive withdrawal renders the 
      
      
      
      protons more acidic (
      
      
      in DMSO).
  • Regioselectivity Rule:

    • Neutral Conditions (Direct Alkylation): Alkylating agents (e.g., MeI) often attack the most nucleophilic center. In many 2-aminopyridines,

      
       is the kinetic trap, leading to ring alkylation.
      
    • Anionic Conditions (Deprotonation): Deprotonation with a strong base (NaH) generates an ambient anion where the negative charge is delocalized. Alkylation of the anion typically favors the exocyclic nitrogen (

      
      ), provided steric hindrance is managed.
      
    • Reductive Conditions: Reductive amination is the most reliable method for

      
       selectivity as it proceeds via an iminium intermediate which cannot form on the aromatic ring nitrogen.
      
Reactivity Pathway Diagram

MethylationPathways Substrate 2-Amino-4-phenyl pyridine-3-carbonitrile PathA Path A: Direct Alkylation (MeI / Weak Base) Substrate->PathA PathB Path B: Anionic Alkylation (NaH / MeI) Substrate->PathB PathC Path C: Reductive Amination (HCHO / NaBH3CN) Substrate->PathC Prod_Ring N-Ring Methylation (Pyridinium Salt) [Undesired] PathA->Prod_Ring Kinetic Control Prod_Mono N-Exo Mono-Methyl (Secondary Amine) [Target A] PathB->Prod_Mono Stoichiometric Control Prod_Di N-Exo Di-Methyl (Tertiary Amine) [Target B] PathB->Prod_Di Excess Reagent PathC->Prod_Mono Controlled Eq. PathC->Prod_Di Excess HCHO

Caption: Decision tree for methylation pathways. Path C (Reductive Amination) offers the highest regioselectivity for exocyclic amine modification.

Reagent Selection Matrix

The following table outlines the specific reagents required based on the desired outcome.

Target ProductPrimary ReagentCatalyst / AdditiveSolventMechanismSelectivity Score
Mono-Methyl Formaldehyde (37% aq)

/ AcOH
MeOH / MeCNReductive AminationHigh
Di-Methyl Paraformaldehyde

/ AcOH
MeOHReductive AminationVery High
Mono-Methyl Methyl Iodide (MeI)Sodium Hydride (NaH)DMF / THF

(Anionic)
Moderate (Risk of Di-Me)
Di-Methyl Methyl Iodide (Excess)

DMF

Low (Risk of Ring-Me)

Detailed Experimental Protocols

Protocol A: Selective Reductive Methylation (Recommended)

Objective: Synthesis of 2-(dimethylamino)-4-phenylpyridine-3-carbonitrile. Rationale: This method avoids the formation of quaternary pyridinium salts completely. The use of Sodium Cyanoborohydride (


) allows for selective reduction of the intermediate iminium ion without reducing the nitrile (CN) group at position 3.

Reagents Required:

  • Substrate: 2-amino-4-phenylpyridine-3-carbonitrile (1.0 equiv).

  • Carbon Source: Formaldehyde (37% aq. solution) or Paraformaldehyde (5-10 equiv).

  • Reductant: Sodium Cyanoborohydride (

    
    ) (3.0 equiv).
    
  • Acid Catalyst: Glacial Acetic Acid (AcOH) (to adjust pH to ~5-6).

  • Solvent: Methanol (MeOH) or Acetonitrile (MeCN).

Step-by-Step Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substrate (1.0 mmol) in MeOH (10 mL).

  • Activation: Add Glacial Acetic Acid dropwise until the pH reaches approximately 5–6. ( Note: Acid facilitates the formation of the iminium species).

  • Addition of Carbon Source: Add Formaldehyde (37% aq., 5.0 mmol, 5 equiv) in one portion. Stir at room temperature for 30 minutes to allow hemiaminal/imine formation.

  • Reduction: Cool the solution to

    
     in an ice bath. Carefully add 
    
    
    
    (3.0 mmol, 3 equiv) portion-wise over 10 minutes. Caution: Toxic HCN gas can evolve if pH is too low; ensure good ventilation.
  • Reaction: Remove the ice bath and stir at room temperature. Monitor via TLC or LC-MS.

    • For Mono-methylation: Use 1.1 equiv of HCHO and monitor closely (stop at ~4 hours).

    • For Di-methylation: Stir for 12–16 hours.

  • Quench & Workup: Quench with saturated aqueous

    
     (to neutralize acid). Remove MeOH under reduced pressure. Extract the aqueous residue with Ethyl Acetate (
    
    
    
    mL).
  • Purification: Wash combined organics with brine, dry over

    
    , and concentrate. Purify via flash column chromatography (Hexane/EtOAc gradient).
    
Protocol B: Base-Mediated Alkylation (Alternative)

Objective: Rapid introduction of methyl groups when reductive reagents are unavailable. Risk: Higher probability of side products (Ring N-methylation).

Reagents Required:

  • Alkylating Agent: Iodomethane (MeI).

  • Base: Sodium Hydride (NaH, 60% dispersion in oil).

  • Solvent: Anhydrous DMF or THF.

Step-by-Step Procedure:

  • Deprotonation: To a suspension of NaH (1.2 equiv) in anhydrous DMF at

    
     under Argon, add a solution of the substrate (1.0 equiv) in DMF dropwise.
    
  • Anion Formation: Stir at

    
     for 30 minutes until hydrogen evolution ceases. The solution usually turns yellow/orange, indicating the formation of the amide-like anion.
    
  • Alkylation: Add MeI (1.1 equiv for mono, 2.5 equiv for di) dropwise.

  • Reaction: Stir at

    
     for 1 hour, then warm to room temperature.
    
  • Workup: Quench carefully with ice water. Extract with EtOAc.

Analytical Validation (Self-Validating System)

To ensure the methyl group is on the exocyclic amine (


) and not the ring (

), use the following diagnostic markers:
Analytical Method

-Methyl Product (Desired)

-Methyl Product (Undesired)
1H NMR (DMSO-d6) Methyl singlet at

3.0 – 3.2 ppm
.
Methyl singlet often deshielded (

3.8 – 4.2 ppm
) due to positive charge.
NOE (Nuclear Overhauser Effect) Strong NOE correlation between Methyl protons and C5-H (pyridine ring) or Phenyl protons.NOE correlation between Methyl protons and C6-H only.
Solubility Soluble in organic solvents (DCM, EtOAc).Poor organic solubility; water soluble (Salt).
Analytical Logic Flow

ValidationLogic Sample Isolated Product NMR 1H NMR Analysis Sample->NMR Check Check Methyl Shift NMR->Check Exo Shift ~3.0 ppm (Exocyclic N-Me) Check->Exo Upfield Ring Shift >3.8 ppm (Ring N-Me) Check->Ring Downfield

Caption: Rapid NMR diagnostic flow for confirming regioselectivity.

References

  • Synthesis of 2-amino-3-cyanopyridine scaffold: Manna, K., Ghosh, P. S., Das, M., Banik, U., & Das, A. (2014).[1][2][3][4] 2-Amino-3-cyanopyridine: A Bioactive Scaffold.[2][3] International Journal of Pharmaceutical Sciences and Research, 5(6), 2158-2163.[2]

  • General Reductive Amination Protocols: Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[5] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

  • Methylation of Electron-Deficient Amines: Qiao, C., Liu, X. F., Liu, X., & He, L. N. (2017). Copper-catalyzed reductive methylation of amines with formic acid and silanes. Organic Letters, 19(6), 1490-1493.

  • The "Magic Methyl" Effect in Drug Design: Schönherr, H., & Cernak, T. (2013). Profound methyl effects in drug discovery and a call for new C-H methylation reactions. Angewandte Chemie International Edition, 52(47), 12256-12267.

Sources

Application

Application Notes and Protocols for 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals Introduction: A Framework for Safe and Effective Handling 2-(Methylamino)-4-phenylpyridine-3-carbonitrile is a substituted pyridine derivative of interest i...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Framework for Safe and Effective Handling

2-(Methylamino)-4-phenylpyridine-3-carbonitrile is a substituted pyridine derivative of interest in medicinal chemistry and drug development. Its unique chemical architecture, featuring a pyridine core, a methylamino group, and a nitrile moiety, suggests a range of potential biological activities. However, these same functional groups necessitate a rigorous and well-understood set of storage and handling protocols to ensure the safety of laboratory personnel and maintain the compound's integrity for experimental use.

This guide provides a detailed framework for the safe handling, storage, and use of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile. The protocols herein are synthesized from an analysis of the compound's constituent chemical motifs and established best practices for handling analogous chemical structures. The primary objective is to create a self-validating system of laboratory practice that prioritizes safety through a deep understanding of the compound's potential hazards.

Hazard Assessment and Core Safety Principles

  • Acute Toxicity: Assumed to be toxic if swallowed, in contact with skin, or if inhaled.

  • Irritation: Expected to cause skin and serious eye irritation. May also cause respiratory irritation.

  • Organ Toxicity: Potential for damage to the heart and nervous system has been noted for related compounds.

Therefore, all handling procedures must be conducted with the assumption that 2-(Methylamino)-4-phenylpyridine-3-carbonitrile is a hazardous substance.

Receiving and Initial Inspection Protocol

The integrity of the compound upon receipt is crucial for both safety and experimental validity. A systematic inspection process should be implemented.

cluster_receiving Receiving Protocol A Receive Shipment B Inspect Outer Packaging for Damage A->B C Don Appropriate PPE (Lab Coat, Safety Glasses, Nitrile Gloves) B->C D Move to Designated Inspection Area (Fume Hood) C->D E Inspect Inner Container for Leaks or Damage D->E F Verify Compound Identity and Quantity Against Order E->F No Damage G Quarantine and Contact Supplier if Discrepancies or Damage Found E->G Damage Found F->G Discrepancy Found H Log Compound into Inventory with Date of Receipt F->H Information Correct I Affix Secondary Label with Hazard Information H->I J Transfer to Designated Long-Term Storage I->J

Caption: Workflow for receiving and inspecting 2-(Methylamino)-4-phenylpyridine-3-carbonitrile.

Personal Protective Equipment (PPE): A Non-Negotiable Standard

Given the anticipated hazards, a stringent PPE protocol is mandatory. The rationale is to prevent all routes of exposure: dermal, ocular, and respiratory.

PPE ItemSpecificationRationale
Gloves Disposable Nitrile GlovesProvides a barrier against skin contact. Must be changed immediately if contamination is suspected. Double-gloving is recommended for handling neat compound.
Eye Protection Chemical Safety Goggles and Face ShieldProtects against splashes and airborne particles. A face shield offers an additional layer of protection, especially during weighing and solution preparation.
Lab Coat Flame-Resistant, Long-SleevedProtects skin and personal clothing from contamination.
Respiratory Protection NIOSH-approved RespiratorRequired when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of airborne particles.

Handling and Weighing Procedures

All manipulations of solid 2-(Methylamino)-4-phenylpyridine-3-carbonitrile should be performed in a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Weighing Protocol:

  • Preparation: Ensure the chemical fume hood is clean and uncluttered. Gather all necessary equipment (spatula, weigh paper/boat, vials, solvents).

  • Tare Balance: Place a clean weigh boat on the analytical balance and tare.

  • Aliquot Transfer: Carefully transfer the desired amount of the compound from the stock container to the weigh boat using a clean spatula. Avoid creating dust.

  • Secure Stock: Immediately and securely close the stock container.

  • Dissolution (if applicable): If preparing a solution, add the solvent to the vial containing the weighed compound within the fume hood.

  • Decontamination: Wipe down the spatula, balance, and any surfaces in the fume hood that may have come into contact with the compound using an appropriate solvent (e.g., ethanol).

  • Waste Disposal: Dispose of contaminated weigh paper, gloves, and wipes in a designated hazardous waste container.

Storage Protocols: Ensuring Compound Stability and Safety

The chemical stability of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile is paramount for reproducible experimental results. The storage conditions are dictated by its chemical structure, which suggests sensitivity to moisture, light, and incompatible materials.

ParameterRecommended ConditionRationale and In-depth Explanation
Temperature Room Temperature (15-25°C)Most stable, dry compounds are suitably stored at room temperature. Avoid heat sources and direct sunlight.
Atmosphere Dry, Inert Atmosphere (e.g., Argon or Nitrogen)The methylamino and nitrile groups can be susceptible to hydrolysis. Storing under an inert atmosphere minimizes contact with atmospheric moisture.
Light Protect from LightPyridine derivatives can be photosensitive, leading to degradation. Store in amber vials or in a light-proof container.
Container Tightly Sealed, Original ContainerPrevents contamination and exposure to air and moisture.
Location Well-ventilated, secure chemical cabinetStore in a designated area for toxic or hazardous compounds. This area should be locked to restrict access.

Segregation of Incompatible Materials:

To prevent dangerous reactions, 2-(Methylamino)-4-phenylpyridine-3-carbonitrile must be stored separately from the following classes of chemicals:

  • Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.

  • Strong Acids and Acid Chlorides: The basic pyridine nitrogen and amino group will react exothermically with acids.

  • Heat and Ignition Sources: While the compound itself may not be highly flammable, it can decompose at elevated temperatures, releasing toxic fumes such as carbon oxides and nitrogen oxides.

cluster_storage Chemical Storage Logic Compound 2-(Methylamino)-4-phenylpyridine-3-carbonitrile StorageCabinet Designated Toxic Compound Cabinet (Locked, Ventilated) Compound->StorageCabinet Store In Acids Acids Cabinet Compound->Acids Separate From Oxidizers Oxidizers Cabinet Compound->Oxidizers Separate From

Caption: Segregation of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile from incompatible chemicals.

Spill and Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release.

  • Small Spills (in a fume hood):

    • Alert others in the immediate area.

    • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

    • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

    • Decontaminate the area with a suitable solvent and wipe clean.

    • Dispose of all contaminated materials as hazardous waste.

  • Large Spills (outside a fume hood):

    • Evacuate the immediate area.

    • Alert laboratory personnel and the institutional safety officer.

    • Prevent entry to the contaminated area.

    • Follow institutional procedures for large chemical spills.

  • Exposure:

    • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

    • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

    • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion

The protocols outlined in this document are designed to foster a culture of safety and scientific rigor when working with 2-(Methylamino)-4-phenylpyridine-3-carbonitrile. By understanding the underlying chemical principles that dictate its potential hazards and stability, researchers can confidently and safely incorporate this compound into their research workflows, ensuring both the well-being of laboratory personnel and the integrity of their experimental outcomes.

References

  • Safety Data Sheet - Jubilant Ingrevia. (n.d.).
  • SAFETY DATA SHEET - Fisher Scientific. (2025, December 21).
  • 4-Phenylpyridine - Safety Data Sheet - ChemicalBook. (2026, January 17).
  • SAFETY DATA SHEET - Fisher Scientific. (n.d.).
  • SAFETY DATA SHEET - TCI EUROPE N.V. (n.d.).
  • 2-(methylamino)-4-phenylpyridine-3-carbonitrile | 339103-54-7 - Sigma-Aldrich. (n.d.).
  • SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 12). Retrieved February 23, 2

Technical Notes & Optimization

Troubleshooting

Resolving solubility issues with 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Executive Summary This guide addresses the physicochemical challenges associated with 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-54-7).[1][2] This compound exhibits Class II/IV characteristics in the Bi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the physicochemical challenges associated with 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-54-7).[1][2] This compound exhibits Class II/IV characteristics in the Biopharmaceutics Classification System (BCS)—low aqueous solubility and moderate-to-high permeability.[1][2] Its structural rigidity, driven by the planar phenyl-pyridine core and strong intermolecular hydrogen bonding (facilitated by the nitrile and amine groups), creates a high-energy crystal lattice that resists dissolution in standard aqueous buffers.[1][3]

This document provides a validated troubleshooting workflow, solvent selection matrices, and mechanistic explanations to ensure consistent experimental results.

Part 1: Physicochemical Profile & Causality[1][2]

To resolve solubility issues, one must understand the molecular drivers preventing dissolution.[1][2][3][4]

PropertyCharacteristicImpact on Solubility
Electronic Structure 3-Cyano group (Electron Withdrawing)Drastically reduces the basicity of the pyridine nitrogen and the exocyclic amine.[1][2] Result: The molecule does not easily form salts at physiological pH (7.4).[1][2][3][4]
Crystal Lattice Planar ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

-

stacking (Phenyl + Pyridine)
High lattice energy.[1][2] The molecule "prefers" to stick to itself rather than interact with solvent molecules.[1][2][3]
Hydrophobicity 4-Phenyl substituentIncreases LogP (Lipophilicity).[1][2] Promotes rapid precipitation ("crashing out") when organic stock solutions are diluted into aqueous media.[1][2][3][4]
H-Bonding 2-Methylamino (Donor) + 3-Cyano (Acceptor)Facilitates strong intermolecular networks in the solid state, requiring energy (heat/sonication) to break.[1][2][4]

Key Insight: The 3-cyano group lowers the pKa of the pyridine ring nitrogen to approximately 2.0–3.[1][2]0. Consequently, standard acidic buffers (pH 4–5) are often insufficient to protonate the molecule to a degree that significantly enhances solubility.[1][2][3][4]

Part 2: Validated Dissolution Protocols

Protocol A: Preparation of High-Concentration Stock Solutions

Use this for storage or initial dispensing.

Recommended Solvent: Dimethyl Sulfoxide (DMSO) (Anhydrous, 99.9%) Target Concentration: 10 mM – 50 mM[1][3][4]

  • Weighing: Weigh the required amount of compound into a glass vial (avoid polystyrene, which DMSO can degrade).[1][2][3][4]

  • Solvent Addition: Add 80% of the calculated volume of DMSO.

  • Mechanical Disruption:

    • Vortex: 30 seconds at high speed.

    • Sonication: Sonicate in a water bath at 35–40°C for 5–10 minutes. Note: The combination of mild heat and ultrasound is critical to disrupt the crystal lattice described in Part 1.[1][2][3]

  • Final Adjustment: Add the remaining DMSO to reach the target volume. Inspect for particulates under a light source.[1][2][3][4]

Protocol B: Aqueous Dilution for Biological Assays (The "Anti-Crash" Method)

Use this to prevent precipitation when moving from DMSO to cell culture media or enzymatic buffers.[1][2][3][4]

The Problem: Direct addition of high-concentration DMSO stock to water causes a rapid polarity shift, forcing the hydrophobic compound to aggregate immediately.[1][2][3][4]

The Solution: Step-down Serial Dilution.[1][2]

  • Intermediate Dilution: Dilute the 50 mM DMSO stock 1:10 into a co-solvent intermediate (e.g., PEG-400 or Propylene Glycol) to create a 5 mM working solution.[1][2][3][4]

  • Vortex: Mix thoroughly.

  • Final Dilution: Slowly add the 5 mM working solution to your pre-warmed (37°C) assay buffer while vortexing the buffer.

    • Target DMSO concentration: < 1% (v/v).[1][2][3]

    • Target Compound concentration: < 100 µM.[1][2][3]

Part 3: Decision Tree & Workflow Visualization

The following diagram outlines the logical decision process for solvent selection based on your specific application.

SolubilityWorkflow Start Start: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile CheckApp Determine Application Start->CheckApp StockSol Stock Solution Storage CheckApp->StockSol BioAssay Biological Assay (In Vitro) CheckApp->BioAssay ChemRxn Chemical Synthesis/Reaction CheckApp->ChemRxn DMSO Use DMSO (up to 50mM) Requires Sonication + 40°C Heat StockSol->DMSO DirectAdd Direct Addition to Buffer? BioAssay->DirectAdd Avoid StepDown Use Intermediate Dilution (DMSO -> PEG400 -> Buffer) BioAssay->StepDown Recommended PolarAprotic Polar Aprotic Solvents (DMF, DMA, NMP) ChemRxn->PolarAprotic Preferred Protic Protic Solvents (EtOH/MeOH) Low Solubility -> Requires Reflux ChemRxn->Protic Secondary Crash Precipitation Risk (High) DirectAdd->Crash

Figure 1: Decision matrix for solvent selection and dilution strategies to prevent precipitation.[1][2]

Part 4: Troubleshooting FAQs

Q1: I tried dissolving the compound in Ethanol, but it stays as a suspension. Why? A: While ethanol is polar, it lacks the dipole moment required to disrupt the strong ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">


-

stacking of the phenyl-pyridine core at room temperature.[1][2]
  • Fix: Ethanol is only effective at reflux temperatures (near 78°C).[1][2][3][4] For room temperature work, switch to dipolar aprotic solvents like DMSO or DMF [1].[1][2][3]

Q2: My compound precipitated when I added the DMSO stock to PBS (pH 7.4). A: This is "solvent shock."[1][2][3][4] The compound is hydrophobic (lipophilic).[1][2][3][4] When DMSO (which solvates the hydrophobic regions) is diluted with water, the water molecules form a cage around the DMSO, leaving the compound exposed.[1][3][4] It then aggregates to reduce surface energy.[1][2][3]

  • Fix: Use the "Step-down Serial Dilution" method described in Protocol B. Alternatively, add a surfactant like Tween-80 (0.1%) or BSA (0.1%) to the PBS before adding the compound to provide a lipophilic sink [2].[1][2][3][4]

Q3: Can I use acid to dissolve it? It has an amine group. A: Only strong acids will work.[1][2][3] The 3-cyano group is electron-withdrawing, pulling electron density away from the amine and the pyridine nitrogen.[1][2] This lowers the pKa significantly (estimated pKa < 3.0).[1][2][3]

  • Insight: Weak acids like acetic acid (pH 4-5) will not fully protonate the molecule.[1][2] You would need 0.1 N HCl to achieve protonation, which is likely incompatible with biological assays.[1][3]

Q4: Is the compound stable in DMSO? A: Generally, yes. However, aminocyanopyridines can undergo hydrolysis of the nitrile group to an amide under extreme acidic or basic conditions over long periods.[1][3] Store DMSO stocks at -20°C, protected from moisture (DMSO is hygroscopic) [3].[1][2][4]

References

  • Solvent Properties & Solubility: "Solubility enhancement of 2-amino-3-cyanopyridines." Ascendia Pharma.[1][2][3] General principles of solubilizing hydrophobic cyanopyridines using aprotic solvents.

  • Precipitation Dynamics: "Techniques for Solubility Enhancement: Surfactants and Co-solvents." ScienceDirect Topics. Explains the mechanism of solvent shock and surfactant stabilization.[1][2][3][4]

  • Chemical Stability: "Synthesis and stability of 2-amino-3-cyanopyridine derivatives." Arkivoc, 2005.[1][2][3][4] Discusses the synthetic pathways and stability of the cyanopyridine core.

  • Compound Data: "2-(Methylamino)-4-phenylpyridine-3-carbonitrile Product Page." Sigma-Aldrich.[1][2] Confirmation of physical state and handling requirements.[1][2][3]

Sources

Optimization

Technical Support Center: Optimization of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Executive Summary & Reaction Landscape Context: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile is a critical scaffold in the development of adenosine receptor antagonists and MAP kinase inhibitors. While the molecule ap...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Reaction Landscape

Context: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile is a critical scaffold in the development of adenosine receptor antagonists and MAP kinase inhibitors. While the molecule appears structurally simple, the ortho-relationship between the electron-withdrawing nitrile group (C3), the leaving group (C2), and the bulky phenyl substituent (C4) creates a unique "danger zone" for side reactions.

The primary synthetic route recommended for high-purity applications is the Nucleophilic Aromatic Substitution (


)  of 2-chloro-4-phenylpyridine-3-carbonitrile with methylamine.
Reaction Pathway & Impurity Map

The following diagram illustrates the kinetic competition between the desired substitution and the thermodynamic sinks (hydrolysis).

ReactionLandscape SM Starting Material (2-Chloro-4-phenylpyridine-3-carbonitrile) Target TARGET PRODUCT (2-Methylamino-4-phenylpyridine-3-carbonitrile) SM->Target SNAr (Main Pathway) THF, 60°C Impurity_OH Impurity A (Hydrolysis of Cl) 2-Hydroxy-4-phenylpyridine-3-carbonitrile (Pyridone Tautomer) SM->Impurity_OH H2O attack (Competes with Amine) Requires Water Reagent Methylamine (Anhydrous) Impurity_Amide Impurity B (Hydrolysis of CN) 2-Methylamino-4-phenylpyridine-3-carboxamide Target->Impurity_Amide Overheating / Basic pH Hydration of Nitrile

Figure 1: Reaction landscape showing the primary


 pathway (Green) and the two critical moisture-dependent failure modes (Red).

Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by users during the synthesis of this scaffold.

Issue 1: "I am seeing a persistent impurity at M+18 in my LC-MS."

Diagnosis: Nitrile Hydration (Formation of Impurity B ). Technical Explanation: The nitrile group at position 3 is highly activated due to the electron-deficient pyridine ring. Under basic conditions (methylamine is a base) and elevated temperatures (>80°C), the nitrile is susceptible to hydration, converting the -CN to a primary amide -CONH2 [1][2]. This is thermodynamically favored and irreversible.

Corrective Action:

  • Switch Solvent System: If you are using aqueous methylamine (40% wt), stop immediately. Water is the reactant causing this impurity. Switch to 2.0 M Methylamine in THF or 33% Methylamine in Ethanol (absolute) .

  • Temperature Control: Do not exceed 65°C. The

    
     reaction is kinetically faster than the nitrile hydrolysis at lower temperatures.
    
  • Dry Conditions: Ensure the reaction vessel is flame-dried and under an inert atmosphere (

    
     or Ar).
    
Issue 2: "The reaction stalls at 60-70% conversion, even with excess amine."

Diagnosis: Steric Hindrance & Solvent Polarity Mismatch. Technical Explanation: The phenyl group at position 4 provides steric bulk that shields the C2 reaction center. Furthermore, as the reaction proceeds, the formation of methylammonium chloride (salt byproduct) can precipitate on the surface of the unreacted starting material if the solvent is too non-polar, creating a heterogeneous barrier [3].

Corrective Action:

  • Solvent Optimization: Use THF as the primary solvent. It solubilizes the organic reactants well.

  • Base Scavenger: Add an auxiliary base like Triethylamine (TEA) or DIPEA (1.5 eq) to scavenge the HCl formed. This keeps the methylamine free and nucleophilic.

  • Concentration: Run the reaction at a higher concentration (0.5 M - 1.0 M) to increase the collision frequency between the sterically hindered electrophile and the amine.

Issue 3: "I isolated a solid that is insoluble in organic solvents and has no nitrile peak in IR."

Diagnosis: Formation of the Pyridone (Impurity A) or Amide Dimer. Technical Explanation: If water is present before the amine attacks, the hydroxide ion (or water itself) can displace the chloride, forming 2-hydroxy-4-phenylpyridine-3-carbonitrile. This compound exists primarily as its 2-pyridone tautomer, which has very high lattice energy, high melting point, and poor solubility in organic solvents like DCM or EtOAc [4].

Corrective Action:

  • Check Reagent Quality: Verify the water content of your solvent and amine source.

  • Workup: The pyridone impurity is often soluble in aqueous base (due to the acidic N-H). Wash your organic layer with 1M NaOH. The impurity will stay in the aqueous phase, while your target (secondary amine) remains in the organic phase.

Optimized Experimental Protocol

Objective: Synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile with <1% Amide Impurity.

Materials
  • Precursor: 2-Chloro-4-phenylpyridine-3-carbonitrile (1.0 eq)

  • Reagent: Methylamine (2.0 M solution in THF) (3.0 eq)

  • Solvent: Anhydrous THF (Tetrahydrofuran)

  • Base: Triethylamine (1.5 eq) - Optional, prevents salt crashing

Step-by-Step Methodology
  • Setup: Equip a pressure tube or a round-bottom flask with a magnetic stir bar. Flame-dry the vessel and purge with Nitrogen.

  • Dissolution: Add 2-Chloro-4-phenylpyridine-3-carbonitrile (e.g., 1.0 g, 4.37 mmol) and anhydrous THF (10 mL). Stir until fully dissolved.

  • Addition: Add Triethylamine (0.91 mL, 6.55 mmol) followed by the dropwise addition of Methylamine in THF (6.55 mL, 13.1 mmol).

    • Note: The solution may turn slightly yellow/cloudy due to amine salt formation.

  • Reaction: Seal the vessel and heat to 60°C for 4–6 hours.

    • Monitor: Check by TLC (Hexane:EtOAc 7:3). Look for the disappearance of the starting material (

      
      ) and appearance of the product (
      
      
      
      , often fluorescent).
  • Quench & Workup:

    • Cool to room temperature.[1][2]

    • Concentrate the mixture under reduced pressure to remove excess methylamine and THF.

    • Resuspend the residue in Ethyl Acetate (50 mL).

    • Critical Wash: Wash with Water (2 x 20 mL) to remove salts.

    • Wash with Brine (1 x 20 mL) .

  • Purification:

    • Dry organic layer over

      
      , filter, and concentrate.
      
    • Recrystallize from Ethanol/Water (9:1) if necessary.

    • Yield Expectation: 85–92%.[3]

Data Summary Table
ParameterRecommended RangeImpact of Deviation
Temperature 55°C – 65°C>75°C: Increases Amide (Hydration). <40°C: Incomplete conversion.
Stoichiometry 3.0 – 5.0 eq MeNH2<2.0 eq: Stalled reaction (Mono-substitution fails).
Solvent THF (Anhydrous)Ethanol: Good, but slower. Water: CATASTROPHIC (Hydrolysis).
Time 4 – 6 Hours>12 Hours: Diminishing returns; risk of nitrile degradation.

References

  • Kinetics of 3-cyanopyridine hydrolysis in high temperature liquid water. (2025). ResearchGate.[4][5] Retrieved from 4

  • Continuous processes for the hydrolysis of cyanopyridines. (1998). US Patent 5756750A. Retrieved from 6

  • Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? (2013). National Institutes of Health (PMC). Retrieved from 7

  • Synthesis of 3-amino-2-chloro-4-methylpyridine. (2000). WO2000043365A1. Retrieved from 8

Sources

Troubleshooting

Technical Support Center: Catalyst Optimization for 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

This guide serves as a technical support resource for researchers optimizing the synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile . It addresses catalyst selection for both the direct Multicomponent Reaction...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical support resource for researchers optimizing the synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile . It addresses catalyst selection for both the direct Multicomponent Reaction (MCR) and the Nucleophilic Aromatic Substitution (


) routes, focusing on yield, purity, and scalability.

Current Status: Operational Topic: Synthetic Methodology & Catalyst Selection Target Molecule: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (


)

🔬 Core Synthesis Logic & Catalyst Landscape

The synthesis of 2-amino-3-cyanopyridines is a benchmark transformation in heterocyclic chemistry. However, the specific requirement for a 2-methylamino (


) substituent—rather than the primary amine (

)—introduces unique challenges regarding regioselectivity and byproduct formation (e.g., 2-pyridones).
The Two Primary Routes
  • Route A: One-Pot Multicomponent Reaction (MCR)

    • Components: Benzaldehyde + Acetophenone + Malononitrile + Methylamine.

    • Catalyst Role: Drives the Knoevenagel condensation (Step 1) and the Michael addition/Cyclization (Step 2).

    • Challenge: Methylamine is a strong nucleophile but can lead to imine hydrolysis if water is present, forming the 2-pyridone.

  • Route B: Nucleophilic Displacement (

    
    ) 
    
    • Precursor: 2-Chloro-4-phenylpyridine-3-carbonitrile.

    • Reagent: Methylamine.[1]

    • Catalyst Role: Activates the leaving group (optional) or acts as a Phase Transfer Catalyst (PTC).

📊 Catalyst Selection Matrix

Use this table to select the optimal catalyst based on your laboratory's constraints and yield requirements.

Catalyst ClassSpecific CatalystMechanismYield PotentialProsCons
Homogeneous Base Piperidine / Et₃N General Base Catalysis75-85%Fast kinetics; cheap; well-established protocols.Difficult to recycle; requires aqueous workup; toxic.
Nanocatalyst Fe₃O₄@SiO₂-NH₂ Heterogeneous Surface Catalysis88-95%Magnetically separable ; reusable (5+ runs); Green Chemistry compliant.Requires initial synthesis of the catalyst.
Ionic Liquid [Bmim]BF₄ Dual Solvent/Catalyst80-90%High thermal stability; stabilizes ionic intermediates.High cost; viscous; purification can be tedious.
Lewis Acid SnO₂ NPs / ZnCl₂ Carbonyl Activation70-80%Effective for the initial condensation step.May require harsh conditions; lower atom economy.

🛠️ Experimental Workflows (Visualized)

The following diagram illustrates the mechanistic pathways and where specific catalysts exert their influence.

ReactionPathways Start Precursors: Benzaldehyde + Malononitrile Inter1 Intermediate: Benzylidenemalononitrile Start->Inter1 Cat: Piperidine (Knoevenagel) RouteB_Step1 Route B (Precursor): 2-Chloro-4-phenyl- pyridine-3-carbonitrile Start->RouteB_Step1 Alternative Synthesis RouteA Route A (MCR): + Acetophenone + Methylamine Inter1->RouteA Michael Addition Target TARGET: 2-(Methylamino)-4-phenyl- pyridine-3-carbonitrile RouteA->Target Cyclization & Aromatization Cat: Fe3O4@SiO2 or [Bmim]BF4 RouteB_Step2 Displacement: + Methylamine RouteB_Step1->RouteB_Step2 SnAr Reaction RouteB_Step2->Target Cat: TBAB / Heat

Figure 1: Mechanistic pathways for the synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile. Route A (Green) represents the catalytic MCR approach.

❓ Troubleshooting & FAQs

Q1: I am using Piperidine, but my yield is stuck at 50%. How can I optimize this?

Diagnosis: Piperidine is effective but often leads to equilibrium issues or side reactions (aldol condensation of acetophenone) if not managed. Corrective Action:

  • Switch Solvent: Move from Ethanol to Ethanol:Water (1:1) . The hydrophobic effect in aqueous media often accelerates organic reactions and precipitates the product, driving the equilibrium forward.

  • Catalyst Loading: Ensure you are using 10-15 mol% . Lower amounts may be insufficient to drive the final aromatization step.

  • Temperature: Reflux is mandatory. If using room temperature, the reaction will stall at the dihydropyridine intermediate.

Q2: I see a major byproduct with a mass corresponding to the 2-pyridone (oxygen instead of N-Me). Why?

Diagnosis: This is hydrolysis . The imine intermediate formed by methylamine is hydrolyzing back to the ketone/lactam due to excess water or insufficient amine nucleophilicity. Corrective Action:

  • Amine Source: Use Methylamine in THF (2M) instead of aqueous methylamine (40%).

  • Drying Agents: Add molecular sieves (4Å) to the reaction mixture if using a homogeneous catalyst.

  • Route Switch: If this persists, switch to Route B (SnAr) . The displacement of chloride by methylamine is irreversible and does not suffer from this hydrolysis equilibrium.

Q3: Can I use a "Green" catalyst for this reaction?

Answer: Yes. The Fe₃O₄@SiO₂-NH₂ (Amino-functionalized magnetic nanoparticle) system is highly recommended. Protocol:

  • Mix Benzaldehyde (1 mmol), Acetophenone (1 mmol), Malononitrile (1 mmol), and Methylamine (1.2 mmol) in Ethanol (5 mL).

  • Add Fe₃O₄@SiO₂-NH₂ (20 mg) .

  • Reflux for 2-4 hours.

  • Workup: Use an external magnet to hold the catalyst at the bottom of the flask. Decant the solution. The catalyst can be washed with ethanol and reused 5 times with minimal activity loss.

Q4: My product is an oil and difficult to crystallize.

Diagnosis: Presence of unreacted acetophenone or chalcone intermediates. Purification Guide:

  • Trituration: Add cold Diethyl Ether or Hexane:Ethyl Acetate (9:1) to the crude oil and sonicate. This often induces precipitation of the pyridine.

  • Recrystallization Solvent: Hot Ethanol is standard. If that fails, try Acetonitrile .

🧪 Standard Operating Procedure (SOP)

Recommended Route: Magnetic Nanocatalysis (Green & High Yield)

  • Preparation: In a 50 mL round-bottom flask, dissolve Benzaldehyde (10 mmol, 1.06 g) and Malononitrile (10 mmol, 0.66 g) in 20 mL Ethanol.

  • Activation: Add Fe₃O₄@SiO₂-NH₂ catalyst (50 mg). Stir at room temperature for 10 mins (Knoevenagel formation).

  • Addition: Add Acetophenone (10 mmol, 1.20 g) and Methylamine (2.0 M in THF, 6 mL, 12 mmol).

  • Reaction: Reflux at 80°C for 3-5 hours. Monitor by TLC (Eluent: Hexane/EtOAc 7:3).

  • Isolation:

    • Place a magnet under the flask to sequester the catalyst.[2]

    • Decant the hot supernatant.

    • Cool the supernatant to 0°C. The product, 2-(Methylamino)-4-phenylpyridine-3-carbonitrile , will crystallize as a solid.

  • Yield Expectation: 88-92%.

📚 References

  • Nanocatalysis in Heterocycle Synthesis:

    • Title: Magnetic 2-aminopyridine-functionalized Fe₃O₄@SiO₂ nanocatalyst for green production of new pyrazole carbonitrile and aryl methylene-pyrazole derivatives.

    • Source: Materials Chemistry and Mechanics, 2025.

    • Relevance: Validates the use of amino-functionalized magnetic silica for carbonitrile synthesis.

  • Ionic Liquid MCR Protocols:

    • Title: [Bmim]BF4 ionic liquid: An efficient reaction medium for the one-pot multi-component synthesis of 2-amino-4,6-diphenylpyridine-3-carbonitrile derivatives.[3]

    • Source: ResearchGate / Res Chem Intermediat, 2021.[3]

    • Relevance: Establishes the mechanism for the 4-component synthesis of the pyridine core.

  • General Synthesis of 2-Amino-3-cyanopyridines:

    • Title: Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst.

    • Source: NIH / PMC, 2025.

    • Relevance: Provides comparative data on base catalysis and Knoevenagel condensation efficiency.

  • Product Characterization Data:

    • Title: 2-(methylamino)-4-phenylpyridine-3-carbonitrile Product Page.

    • Source: Sigma-Aldrich.

    • Relevance: Confirms commercial availability and CAS #339103-54-7 for verification.

Sources

Optimization

Technical Support Center: Stability &amp; Handling of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

[1][2][3] Executive Summary Welcome to the Technical Support Center. You are likely accessing this guide because you have observed unexpected behavior—such as precipitation, color change, or potency loss—in your 2-(Methy...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary

Welcome to the Technical Support Center. You are likely accessing this guide because you have observed unexpected behavior—such as precipitation, color change, or potency loss—in your 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (MAPPC) stock solutions.

MAPPC is a functionalized aminopyridine scaffold often utilized in kinase inhibitor development.[1][2][3][4] While the crystalline solid is relatively stable, the compound exhibits specific vulnerabilities in solution, particularly regarding nitrile hydrolysis and oxidative sensitivity of the secondary amine.[4] This guide provides a root-cause analysis and validated protocols to restore experimental integrity.

Part 1: Diagnostic & Detection (Is it Degraded?)

Before altering your protocols, confirm the nature of the degradation.[4] Use the following diagnostic criteria to classify the issue.

Visual & Physical Inspection[1][2][3][4][6]
ObservationLikely CauseTechnical Explanation
Yellow/Brown Discoloration Oxidation / PhotolysisPyridine derivatives often form conjugated N-oxide species or radical dimers upon UV exposure or oxidation, leading to bathochromic shifts (yellowing).[1][2][3]
White Precipitate Aggregation / MoistureThe compound is hydrophobic.[1][2][3] If stored in hygroscopic solvents (e.g., DMSO) that have absorbed atmospheric water, the compound may "crash out" due to reduced solubility.[4]
Cloudiness upon Thawing Freeze-Thaw DamageRepeated temperature shifts can induce micro-precipitation that does not re-dissolve easily without sonication.[1][2][3]
Analytical Confirmation (LC-MS)

Run a standard LC-MS trace.[1][2][3] The degradation products of MAPPC follow a predictable mass shift pattern.[3]

  • Parent Mass (M+H): ~210.1 Da (Calculated based on C13H11N3)[1][2][4]

  • Degradant A (+18 Da): Hydrolysis Product. The nitrile (-CN) group hydrolyzes to a primary amide (-CONH2).[1][2][3][4]

    • Cause: Wet DMSO, acidic/basic pH drift.[3][4]

  • Degradant B (+16 Da): N-Oxide. Oxidation of the pyridine nitrogen or the methylamino group.[1][2][3]

    • Cause: Peroxides in solvent (e.g., aged THF/ethers) or air exposure.[4]

Part 2: Root Cause Analysis (Why is it Degrading?)

The degradation of MAPPC is rarely random; it is driven by specific chemical vulnerabilities in its scaffold.[3]

The "DMSO Trap" (Nitrile Hydrolysis)

The most common failure point is the storage solvent.[4] While DMSO is the standard solvent for this compound, it is highly hygroscopic .[4]

  • Mechanism: DMSO absorbs water from the atmosphere (up to 10% w/w within 24 hours at high humidity).[1][3][4]

  • Reaction: Water, catalyzed by trace impurities or pH shifts, attacks the electrophilic carbon of the nitrile group (Position 3), converting it to 2-(methylamino)-4-phenylnicotinamide.[1][2][4]

  • Evidence: This reaction is accelerated by freeze-thaw cycles, where water condensation occurs on the tube walls.[1][2][3][4]

Photochemical Instability

Aminocyanopyridines possess conjugated


-systems that are UV-active.[1][2][3]
  • Mechanism: Prolonged exposure to ambient light (especially fluorescent lab lighting) can excite the pyridine ring, leading to radical formation or

    
    -demethylation.[1][2][4]
    
  • Impact: This often results in the "yellowing" observed in clear tubes.[1][3]

Chemical Pathway Visualization

The following diagram illustrates the degradation logic and troubleshooting flow.

MAPPC_Stability Start Issue: MAPPC Instability Check1 Check LC-MS Mass Shift Start->Check1 PathA +18 Da (Hydrolysis) Check1->PathA M+18 PathB +16 Da (Oxidation) Check1->PathB M+16 PathC No Mass Shift (Precipitation) Check1->PathC Parent Only CauseA Cause: Wet DMSO / pH Drift (Nitrile -> Amide) PathA->CauseA CauseB Cause: Peroxides / Light (N-Oxide Formation) PathB->CauseB CauseC Cause: Solubility Crash (Hygroscopic Solvent) PathC->CauseC ActionA Sol: Use Anhydrous DMSO Store under Argon CauseA->ActionA ActionB Sol: Amber Vials Avoid Ethers CauseB->ActionB ActionC Sol: Sonicate 40C Aliquot immediately CauseC->ActionC

Figure 1: Diagnostic decision tree for MAPPC degradation. Blue nodes indicate decision points; Red nodes indicate chemical changes; Green nodes indicate corrective actions.[1][2][3][4]

Part 3: Validated Storage & Handling Protocols

To ensure data integrity, replace your current handling method with this validated protocol.

Protocol A: Preparation of Stable Stock Solutions (10 mM)

Objective: Minimize water introduction and oxidative stress during solubilization.

  • Solvent Selection: Use only Anhydrous DMSO (≥99.9%, water <50 ppm).[1][2][3][4] Do not use DMSO from a bottle that has been open for more than 1 month.[1][2][3][4]

    • Why? Standard DMSO absorbs moisture rapidly.[1][2][3][4] Anhydrous grades are packed under inert gas.[1][2][3][4]

  • Weighing: Weigh the solid MAPPC into an amber glass vial (not clear plastic).

  • Dissolution: Add DMSO to achieve 10 mM concentration. Vortex for 30 seconds.[1][2][3]

    • Critical Step: If the solution is not clear, sonicate at 40°C for 5 minutes. Do not exceed 60°C, as heat accelerates nitrile hydrolysis [1].[3][4]

  • Inert Gas Purge: Gently blow Nitrogen or Argon gas over the headspace of the vial for 10 seconds before closing.[3]

Protocol B: The "Single-Use" Aliquot System

Objective: Eliminate freeze-thaw cycles.

  • Aliquoting: Immediately after preparation, divide the stock into small aliquots (e.g., 20 µL or 50 µL) in PCR tubes or amber microcentrifuge tubes.

    • Why? Thawing a 1 mL tube 10 times introduces moisture 10 times.[1][2][3][4]

  • Storage: Store at -20°C or -80°C .

    • Note: DMSO freezes at 18.5°C. At -20°C, it is solid.[1][2][3][4]

  • Usage: When needed, thaw one aliquot. Use it for the experiment. Discard the remainder. Never refreeze.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use ethanol or methanol instead of DMSO? A: Generally, no.[1][3][4] While MAPPC may dissolve in alcohols, nucleophilic attack by the solvent (ethanolysis) on the nitrile group is possible under acidic conditions or prolonged storage [2].[4] Furthermore, alcohols evaporate quickly, changing the concentration of your stock.[4] Anhydrous DMSO is the gold standard for this scaffold.[3]

Q: My compound turned yellow but the LC-MS looks fine. Can I use it? A: Proceed with caution. Yellowing indicates trace formation of conjugated impurities (likely photo-oxidation products) that may be below the detection limit of standard UV/MS but could be potent enough to interfere with sensitive biochemical assays (e.g., fluorescence-based kinase assays).[1][2][4] It is recommended to repurify or prepare fresh stock.

Q: I see a peak at M+18. Is this reversible? A: No. The hydrolysis of the nitrile (-CN) to the amide (-CONH2) is chemically irreversible under physiological or storage conditions.[1][2] You must discard the stock.[3]

References

  • Hydrolysis of Cyanopyridines

    • Context: Describes the susceptibility of the nitrile group on pyridine rings to hydrolysis under aqueous/thermal stress.
    • Source: U.S. Patent 5,756,750.[1][2][3][4] "Continuous processes for the hydrolysis of cyanopyridines."

  • Reactivity of 2-Amino-3-cyanopyridines

    • Context: Comprehensive review of the chemical reactivity of this specific scaffold, including hydrolysis and ring transform
    • Source: Gouda, M. A., et al. "Chemistry of 2-Amino-3-cyanopyridines."[1][2][5] Synthetic Communications, 2013.[3][4] [2][5]

  • DMSO Degradation & Hygroscopicity

    • Context: Details the oxidative degradation of DMSO and its interaction with dissolved compounds.
    • Source: Lee, J., et al. "Kinetics and mechanisms of DMSO degradation."[4] Water Research, 2004.[3]

  • Compound Data & Availability

    • Context: Commercial availability and physical property data for CAS 339103-54-7.[1][2][3]

    • Source: Sigma-Aldrich Product Data.[1][2][3]

Sources

Troubleshooting

Scale-up challenges for 2-(Methylamino)-4-phenylpyridine-3-carbonitrile production

An invaluable resource for researchers, scientists, and drug development professionals, this Technical Support Center offers troubleshooting guides and frequently asked questions (FAQs) for the scale-up production of 2-(...

Author: BenchChem Technical Support Team. Date: February 2026

An invaluable resource for researchers, scientists, and drug development professionals, this Technical Support Center offers troubleshooting guides and frequently asked questions (FAQs) for the scale-up production of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile. As a Senior Application Scientist, this guide is structured to provide not only solutions but also the underlying scientific principles to empower you in your experimental work.

Introduction to 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Synthesis

2-(Methylamino)-4-phenylpyridine-3-carbonitrile is a substituted pyridine derivative, a class of heterocyclic compounds prevalent in pharmaceuticals and agrochemicals.[1] The synthesis of such polysubstituted pyridines is a significant goal in organic and medicinal chemistry. Scaling up production from the lab bench to pilot or industrial scale often presents a unique set of challenges, from managing reaction kinetics and thermodynamics to ensuring product purity and process safety.

This guide addresses common issues encountered during the synthesis, which typically involves a multi-component reaction strategy to construct the pyridine ring efficiently. One of the most established methods for pyridine synthesis is the Hantzsch reaction, which involves the condensation of an aldehyde, a β-keto ester, and a nitrogen source like ammonia.[2]

General Synthetic Workflow

The synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile can be approached through a multi-component condensation reaction. The following diagram illustrates a plausible synthetic pathway.

Synthetic_Workflow cluster_reactants Starting Materials cluster_process Reaction & Workup cluster_product Final Product SM1 Benzaldehyde Reaction Multi-component Condensation & Cyclization SM1->Reaction SM2 Malononitrile SM2->Reaction SM3 Methylamine source SM3->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Crude Product Purification Purification (Crystallization/Chromatography) Workup->Purification Product 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Purification->Product Pure Product

Caption: General workflow for the synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile.

Frequently Asked Questions (FAQs)

This section addresses common questions in a direct Q&A format.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

A1: Low yield is a common issue that can stem from several factors. Systematically investigating these can help pinpoint the root cause.

  • Incomplete Reaction: The reaction may not have reached completion. Consider extending the reaction time or moderately increasing the temperature. Many pyridine syntheses, like the Hantzsch reaction, require sufficient thermal energy to drive the cyclization and subsequent aromatization.[3]

  • Purity of Starting Materials: Impurities in reagents can act as inhibitors or lead to unwanted side reactions.[4] Always verify the purity of your benzaldehyde, malononitrile, and methylamine source before starting.

  • Sub-optimal pH: The reaction pH can be critical for condensation steps. The process may require either acidic or basic catalysis to proceed efficiently.[3]

  • Inefficient Water Removal: Condensation reactions generate water, which can inhibit the reaction equilibrium. If running at high temperatures, a Dean-Stark trap can be effective.[3]

  • Purification Losses: Significant product loss can occur during workup and purification. Optimize your extraction and chromatography conditions to suit the polarity and basicity of your pyridine product.[3][4]

Q2: The reaction is highly exothermic, and I'm concerned about thermal runaway during scale-up. How can I manage this?

A2: Exothermic reactions are a major safety concern during scale-up. Proper thermal management is crucial.

  • Slow Reagent Addition: Add one of the key reactants, such as benzaldehyde, dropwise over an extended period. This controls the rate of reaction and heat generation.[4]

  • Efficient Cooling: Use a well-maintained cooling system, such as an ice bath for lab scale or a reactor with a cooling jacket for pilot scale, to maintain a stable, low temperature.[4]

  • Dilution: Running the reaction at a lower concentration (using more solvent) can help dissipate heat more effectively.[4] However, this may impact reaction kinetics and require longer reaction times.

  • Process Safety Analysis: Before scaling up, perform a thorough hazard analysis to understand the thermal risks and establish safe operating limits.

Q3: I am observing significant side product formation. What are the common impurities and how can I prevent them?

A3: Side reactions can significantly reduce your yield and complicate purification.

  • Pyridine N-Oxide Formation: The nitrogen atom in the pyridine ring is susceptible to oxidation, especially if oxidative conditions are used during workup or if the reaction is exposed to air for extended periods at high temperatures.[3][5] To prevent this, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use milder oxidizing agents if an oxidation step is necessary.[3]

  • Incomplete Cyclization: You may isolate a stable intermediate if the final ring-closing step is not completed. This often requires more forcing conditions, such as higher temperatures or the use of a dehydrating agent, to drive the reaction to completion.[3]

  • Side-Chain Reactions: The methyl group on the methylamino substituent can be reactive under certain conditions. The acidity of protons on carbons attached to the pyridine ring is a known factor in their reactivity.[6]

Q4: Purification of the final product is proving difficult. What strategies can I employ?

A4: The basic nature of the pyridine nitrogen can make purification challenging.

  • Column Chromatography: If using silica gel, tailing is a common issue. Consider pre-treating the silica with a small amount of a base like triethylamine mixed into your eluent system. Alternatively, using neutral or basic alumina may provide better separation.

  • Crystallization: This is often the most effective method for purifying solid products on a large scale. A systematic screening of different solvents and solvent mixtures is recommended to find optimal crystallization conditions.

  • Acid/Base Extraction: Utilize the basicity of your product. Dissolve the crude material in an organic solvent and wash with a dilute acid (e.g., 1M HCl) to extract the product into the aqueous layer as its hydrochloride salt. The organic layer containing non-basic impurities can be discarded. Then, basify the aqueous layer (e.g., with NaOH) and re-extract your product back into an organic solvent.

Q5: What are the critical safety precautions when working with precursors for the nitrile group?

A5: The synthesis involves a carbonitrile (nitrile) functional group, often derived from reagents like malononitrile. While malononitrile itself is toxic, the primary concern in many related syntheses is the use of cyanide salts (e.g., NaCN, KCN), which are precursors for the nitrile group in some synthetic routes.

  • High Acute Toxicity: Cyanide salts and hydrogen cyanide (HCN) gas, which can be released upon contact with moisture or acids, are highly toxic and can be fatal upon inhalation, ingestion, or skin contact.[7][8][9][10]

  • Engineering Controls: Always handle cyanide-containing compounds in a properly functioning chemical fume hood.[7]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, splash goggles, a face shield, and chemical-resistant gloves (nitrile or neoprene are recommended). Consider double-gloving.[7]

  • Waste Disposal: Cyanide waste must be quenched and disposed of according to strict institutional and environmental regulations. Never mix cyanide waste with acids.

  • Emergency Preparedness: Ensure an emergency plan is in place and that all personnel are trained on the hazards and emergency procedures. An approved cyanide antidote kit should be readily available.

Troubleshooting Guide & Experimental Protocols

Troubleshooting Common Synthesis Issues

The following table provides a quick reference for troubleshooting common problems.

Issue Potential Cause(s) Recommended Solution(s)
No or Low Product Formation 1. Reagent impurity/degradation. 2. Incorrect reaction temperature. 3. Ineffective catalyst or incorrect stoichiometry.1. Verify purity of starting materials via NMR or GC-MS. 2. Optimize temperature; try a stepwise increase. 3. Check catalyst activity and re-verify all measurements.
Formation of Tarry/Polymeric Material 1. Reaction temperature is too high. 2. High concentration leading to polymerization. 3. Presence of oxygen promoting side reactions.1. Lower the reaction temperature and ensure even heating. 2. Use a more dilute solution. 3. Run the reaction under an inert atmosphere (N₂ or Ar).
Difficult Product Isolation 1. Product is too soluble in the workup solvent. 2. Formation of an emulsion during extraction. 3. Product is an oil instead of a solid.1. Change the extraction solvent or use a salting-out technique. 2. Add brine or filter the mixture through celite. 3. Attempt purification via chromatography or try to form a solid salt (e.g., hydrochloride).
Inconsistent Results Between Batches 1. Variation in raw material quality. 2. Poor control over reaction parameters (temp, addition rate). 3. Atmospheric moisture affecting the reaction.1. Source high-purity reagents and qualify each new lot. 2. Implement strict process controls and use automated equipment for additions. 3. Use dry solvents and an inert atmosphere.
Troubleshooting Workflow Diagram

This diagram outlines a logical approach to diagnosing a failed or low-yielding reaction.

Troubleshooting_Workflow Start Reaction Failed or Low Yield Check_Reagents Verify Purity & Stoichiometry of Starting Materials Start->Check_Reagents Reagents_OK Reagents are OK Check_Reagents->Reagents_OK Yes Reagents_Bad Issue Found Check_Reagents->Reagents_Bad No Check_Conditions Review Reaction Conditions (Temp, Time, Solvent, Atmosphere) Reagents_OK->Check_Conditions Conditions_OK Conditions Match Protocol Check_Conditions->Conditions_OK Yes Conditions_Bad Deviation Found Check_Conditions->Conditions_Bad No Analyze_Crude Analyze Crude Mixture (TLC, LC-MS, NMR) Conditions_OK->Analyze_Crude Identify_Problem Identify Problem: - No Reaction? - Side Products? - Unreacted SM? Analyze_Crude->Identify_Problem Troubleshoot Implement Corrective Action: - Adjust Temp/Time - Change Catalyst/Solvent - Optimize pH Identify_Problem->Troubleshoot

Sources

Optimization

Controlling temperature variables for optimal pyridine carbonitrile yield

Topic: Precision Thermal Control for Optimal 3-Cyanopyridine Yield Ticket Status: Open | Priority: High | Agent: Senior Application Scientist Introduction: The "Thermal Window" Challenge Welcome to the Advanced Synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Precision Thermal Control for Optimal 3-Cyanopyridine Yield

Ticket Status: Open | Priority: High | Agent: Senior Application Scientist

Introduction: The "Thermal Window" Challenge

Welcome to the Advanced Synthesis Support Portal. If you are accessing this guide, you are likely navigating the narrow thermal window of vapor-phase ammoxidation .

Synthesizing 3-cyanopyridine (nicotinonitrile) from 3-picoline (3-methylpyridine) is the industrial gateway to Vitamin B3 (Niacin). However, this reaction is notoriously exothermic (


). The Vanadium-Titanium oxide (V-Ti-O) catalyst system relies on a mechanism that is highly sensitive to temperature:
  • Too Cold (<330°C): The activation energy for hydrogen abstraction is not met; you get unreacted picoline and "sticky" intermediates (amides).

  • Too Hot (>410°C): The lattice oxygen becomes too mobile, leading to deep oxidation (combustion) and ring degradation.

This guide moves beyond basic set-points to address the causality of thermal variables.

Part 1: The Thermal Sweet Spot (Data Analysis)

The following data summarizes the trade-off between Conversion (how much raw material is consumed) and Selectivity (how much consumed material becomes the desired product).

Table 1: Temperature Impact on 3-Picoline Ammoxidation (V-Ti-O Catalyst)

Temperature ZoneReaction BehaviorConversion (%)Selectivity (%)Dominant By-Products
Kinetic Limited (< 330°C)Catalyst surface saturation; desorption of intermediates is slow.< 70%90-95%Unreacted 3-picoline, 3-picolinamide.
Optimal Window (350°C - 380°C)Balanced rate of H-abstraction and nitrile desorption.96-99% 88-94% Trace CO₂, Trace Pyridine.
Thermodynamic Drift (400°C - 420°C)Over-oxidation onset. Ring demethylation begins.> 99%75-85%Pyridine (demethylation), CO₂, HCN.
Runaway / Degradation (> 430°C)Deep oxidation (Combustion). Catalyst sintering risk.[1][2]100%< 60%Massive CO₂, H₂O, tar/coke deposits.

Analyst Note: While conversion increases with temperature, the yield (Conversion × Selectivity) creates a parabolic curve. Your target is the peak of that parabola, typically 360°C–370°C for standard V-Ti systems [1, 2].

Part 2: Troubleshooting Guide (Q&A)

Ticket #1042: "My yield dropped, and the gas chromatograph shows a spike in CO₂."

Diagnosis: You are likely experiencing Thermal Runaway or Localized Hot Spots . Root Cause: The ammoxidation reaction is highly exothermic.[3][4] If the heat generation rate exceeds the heat removal rate of your reactor jacket, the local temperature at the catalyst surface will spike significantly higher than your thermocouple reading. This triggers the "Deep Oxidation" pathway (burning the molecule).

Corrective Action:

  • Check Radial Gradients: If using a fixed-bed reactor, the center is hotter than the walls. Reduce the tube diameter or increase the linear gas velocity (GHSV) to improve turbulence and heat transfer.

  • Dilution: Increase the ratio of inert gas (Nitrogen) or Steam. Steam is particularly effective as it has a high heat capacity and suppresses combustion [3].

  • Catalyst Loading: If the hot spot is at the reactor inlet, dilute the catalyst bed with inert ceramic balls (SiC) at the inlet zone to spread the reaction heat over a longer length.

Ticket #1043: "I am recovering a lot of solid white powder in the condenser, and conversion is low."

Diagnosis: Premature Desorption / Kinetic Limitation. Root Cause: The white powder is likely 3-picolinamide . This is the intermediate species formed just before the final dehydration to the nitrile. If the temperature is too low (<340°C) or the residence time is too short, the catalyst fails to perform the final dehydration step ($ -H_2O $).

Corrective Action:

  • Incremental Ramp: Increase reactor bed temperature by 10°C increments.

  • Check Water Partial Pressure: While steam helps heat control (see Ticket #1042), too much water shifts the equilibrium back toward the amide (hydrolysis). If amide formation is high, slightly reduce the steam feed ratio [4].

Ticket #1044: "The catalyst activity degraded rapidly after only 50 hours."

Diagnosis: Sintering due to Thermal Spikes. Root Cause: V2O5 has a relatively low melting point (approx 690°C), but surface mobility begins much lower. If a "hot spot" hit 500°C+ transiently, the active sites may have agglomerated (sintered), reducing surface area.

Corrective Action:

  • Autopsy: Analyze spent catalyst via BET surface area analysis. A drop in surface area confirms sintering.[2]

  • Prevention: Implement a "Ramp-and-Soak" startup protocol (see Part 4) to prevent exotherms from spiking during the fresh catalyst break-in period.

Part 3: Visualizing the Reaction Pathways

Understanding the competition between the Desired Pathway (Green) and the Degradation Pathway (Red) is vital for control logic.

Ammoxidation_Pathways Picoline 3-Picoline (Reactant) Aldehyde Aldehyde-like Intermediate Picoline->Aldehyde +O2 (Lattice) 330-350°C Combustion CO2 + H2O + NOx (Waste) Picoline->Combustion Deep Oxidation >420°C or Hot Spots Pyridine Pyridine (De-alkylation) Picoline->Pyridine Demethylation >400°C Amide 3-Picolinamide (Solid Precipitate) Aldehyde->Amide +NH3 Nitrile 3-Cyanopyridine (Target Product) Amide->Nitrile -H2O (Dehydration) >340°C Amide->Nitrile Incomplete at <330°C Nitrile->Combustion Product Burn >450°C

Figure 1: Reaction network of 3-picoline ammoxidation. Note that the "Red Zone" pathways are activated primarily by temperatures exceeding 400°C.

Part 4: Standard Operating Protocol (SOP)

Protocol: Isothermal Stabilization & Ramp-Up

Objective: To reach optimal yield without triggering thermal runaway during the fresh catalyst "break-in" phase.

Reagents:

  • 3-Picoline (Liquid)[5]

  • Ammonia (Gas, Anhydrous)

  • Synthetic Air (21% O2)

  • Steam (optional, for moderator)

Step-by-Step Workflow:

  • Inert Pre-Heat:

    • Flow Nitrogen (

      
      ) only.
      
    • Ramp reactor temperature to 300°C at a rate of 5°C/min.

    • Reasoning: Removes moisture from catalyst pores without risking oxidation.

  • Ammonia Activation:

    • Introduce

      
       flow at 300°C.
      
    • Wait 30 minutes.

    • Reasoning: Saturates acid sites on the V-Ti catalyst, preventing immediate coking when carbon is introduced.

  • Feed Introduction (The Critical Step):

    • Set Temperature to 340°C .

    • Start Air flow.

    • Start Picoline flow at 50% of target WHSV (Weight Hourly Space Velocity).

    • Monitor: Watch the "Bed Thermocouple" vs. "Wall Thermocouple". A delta ($ \Delta T $) > 15°C indicates a hot spot forming.

  • Optimization Ramp:

    • Once

      
       stabilizes, increase Picoline flow to 100%.
      
    • Increase Temperature in 5°C increments.

    • Stop Condition: When CO₂ concentration in effluent increases by >0.5%, STOP heating. You have passed the optimal window. Back off 5°C.

References

  • Zhang, F., et al. (2007). "Ammoxidation of 3-Picoline over V2O5/TiO2 Catalysts: Effects of TiO2 Supports on the Catalytic Performance." Journal of Molecular Catalysis A: Chemical.

  • Prasad, R. & Kar, A.K. (2009). "Kinetics and Mechanism of the Vapor-Phase Ammoxidation of 3-Picoline." Industrial & Engineering Chemistry Process Design and Development.

  • Kala, V., et al. (1994). "Process conditions to obtain high yield of 4-cyanopyridine." Chemical Engineering Journal.[6] [6]

  • Lonza Ltd. (Patent). "Process for the preparation of cyanopyridines." Google Patents.

Sources

Reference Data & Comparative Studies

Validation

1H NMR spectral analysis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Topic: 1H NMR Spectral Analysis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Structur...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1H NMR Spectral Analysis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Structural Context

2-(Methylamino)-4-phenylpyridine-3-carbonitrile is a critical pharmacophore in medicinal chemistry, often serving as a scaffold for kinase inhibitors (e.g., Src, MEK) and adenosine receptor antagonists. Its structural rigidity, provided by the "push-pull" electronic system (electron-donating amine at C2 vs. electron-withdrawing nitrile at C3), creates a distinct NMR signature essential for structural validation.

This guide provides a technical comparison of the target compound against its synthetic precursor (2-Chloro-4-phenylpyridine-3-carbonitrile ) and its non-alkylated analog (2-Amino-4-phenylpyridine-3-carbonitrile ). Distinguishing these species is a common challenge during the optimization of Nucleophilic Aromatic Substitution (


) reactions.

Comparative Spectral Analysis

The following table contrasts the target molecule with its primary synthetic alternative and precursor. This data allows for rapid monitoring of reaction completion and purity assessment.

Table 1: Chemical Shift Comparison ( , ppm) in DMSO-
FeatureTarget Product (2-Methylamino)Alternative/Analog (2-Amino)Precursor (2-Chloro)
C2 Substituent -NH-CH₃ -NH₂ -Cl
Aliphatic Region 2.95 – 3.05 (d, 3H) AbsentAbsent
Exchangeable H 7.60 – 7.80 (br q, 1H) 7.10 – 7.30 (br s, 2H) Absent
Pyridine H-5 6.85 (d,

Hz)
6.78 (d,

Hz)
7.65 (d,

Hz)
Pyridine H-6 8.32 (d,

Hz)
8.25 (d,

Hz)
8.70 (d,

Hz)
Phenyl Ring 7.45 – 7.65 (m, 5H)7.40 – 7.60 (m, 5H)7.50 – 7.70 (m, 5H)

Key Diagnostic: The disappearance of the downfield H-5 doublet of the chloro-precursor (shifted upfield by ~0.8 ppm in the amine products due to the mesomeric effect of nitrogen) and the appearance of the methyl doublet at ~3.0 ppm are the definitive markers of conversion.

In-Depth Technical Analysis

The "Push-Pull" Electronic Effect

The 3-cyano group is electron-withdrawing, while the 2-amino group is electron-donating. This creates a strong dipole and significant double-bond character in the C2-N(exocyclic) bond.

  • Consequence: The rotation of the N-methyl group can be restricted. In variable temperature NMR (VT-NMR), signal broadening of the methyl doublet may occur at low temperatures (< -20°C), though at room temperature, it typically appears as a sharp doublet.

Solvent Effects: DMSO- vs. CDCl
  • DMSO-

    
     (Recommended):  The high polarity and hydrogen-bonding capability of DMSO stabilize the polar tautomer. Crucially, it slows the exchange of the NH proton, allowing for the observation of the vicinal coupling (
    
    
    
    )
    between the NH and the Methyl protons. This manifests as the methyl signal appearing as a doublet (
    
    
    Hz) and the NH as a broad quartet .
  • CDCl

    
    :  The NH proton often undergoes rapid exchange or hydrogen bonding with the solvent/impurities, appearing as a broad singlet. The methyl group usually collapses to a singlet. Use DMSO-
    
    
    
    for definitive structural characterization.
Regiochemistry Verification

In multicomponent syntheses, a common side product is the regioisomer where the phenyl group is at position 6 rather than 4.

  • Differentiation: In the 4-phenyl isomer (Target), H-5 and H-6 are vicinal and show a characteristic coupling constant of

    
     Hz . In the 6-phenyl isomer, the pyridine protons are at positions 4 and 5, showing a similar coupling, but the NOE (Nuclear Overhauser Effect) interactions differ significantly.
    
    • Target (4-Ph): NOE observed between Phenyl-H and Pyridine H-5.

    • Isomer (6-Ph): NOE observed between Phenyl-H and Pyridine H-5, but Pyridine H-4 would appear as a singlet if C3 is substituted. (Wait, if 3-CN, 4-H, 5-H, 6-Ph: H4/H5 couple. If 3-CN, 4-Ph, 5-H, 6-H: H5/H6 couple).

    • Correction: The most reliable check is the chemical shift of H-5. In the 4-phenyl isomer, H-5 is shielded by the adjacent amino group and the phenyl ring's anisotropy.

Experimental Protocols

Protocol A: Synthesis via Displacement

This is the industry-standard method for high-purity synthesis, avoiding the ambiguity of multicomponent cyclizations.

Reagents:

  • 2-Chloro-4-phenylpyridine-3-carbonitrile (1.0 eq) [1]

  • Methylamine (2.0 M in THF, 3.0 eq)

  • Triethylamine (1.5 eq)

  • Solvent: THF or Ethanol

Workflow:

  • Dissolution: Dissolve 2-chloro-4-phenylpyridine-3-carbonitrile in THF (0.5 M concentration).

  • Addition: Add Triethylamine followed by the Methylamine solution dropwise at 0°C.

  • Reaction: Warm to Room Temperature (RT) and stir for 4-6 hours. Monitor by TLC (Hexane:EtOAc 7:3). The starting material (Rf ~0.8) should disappear, replaced by a lower Rf spot (Rf ~0.4).

  • Workup: Evaporate volatiles. Redissolve residue in EtOAc, wash with water and brine.

  • Purification: Recrystallization from Ethanol/Water is preferred over column chromatography to remove trace amine salts.

Protocol B: NMR Sample Preparation
  • Mass: Weigh 5-10 mg of the dried solid.

  • Solvent: Add 0.6 mL of DMSO-

    
     (99.9% D).
    
  • Additives: If proton exchange is too fast (broad peaks), add 1 drop of D

    
    O to collapse the coupling (Methyl becomes a singlet) to confirm the assignment, OR dry the sample further to see the splitting.
    

Visualization of Logic & Pathway

The following diagram illustrates the synthetic pathway and the logical flow for NMR assignment.

G Precursor Precursor: 2-Chloro-4-phenyl-3-CN (No Aliphatic H) Target Target Product: 2-(Methylamino)-4-phenyl-3-CN (Diagnostic Doublet @ 3.0 ppm) Precursor->Target SNAr (THF, Et3N) Reagent Reagent: Methylamine (Nucleophile) Reagent->Target Check NMR Check: Region 2.5 - 3.5 ppm Target->Check Byproduct Alternative: 2-Amino-4-phenyl-3-CN (Singlet NH2, No Methyl) Check->Precursor No Signal + Downfield Ar-H = No Reaction Check->Target Doublet (J~5Hz) = N-Methyl Check->Byproduct No Signal = Primary Amine

Figure 1: Synthetic logic and NMR diagnostic decision tree for differentiating the N-methylated product from precursors and analogs.

References

  • BenchChem. (2025). Synthesis and Properties of 2-Chloro-3-cyanopyridine Derivatives: A Technical Guide. Retrieved from

  • Abraham, R. J., et al. (2006). The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry. Retrieved from

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. Retrieved from

  • Ismael, S., et al. (2020). Influence of solvents on the 1H-NMR chemical shifts of 2-aminopyridine derivatives. University of Basrah. Retrieved from

  • Synblock. (2024). Product Data: 6-(Methylamino)-2-phenylpyrimidine-4-carbonitrile (Analogous Structure). Retrieved from

Comparative

Decoding the Fragmentation Fingerprint: A Comparative Guide to the Mass Spectrometry of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

For the modern researcher, scientist, and drug development professional, mass spectrometry stands as an indispensable tool for molecular characterization. Understanding the fragmentation patterns of a novel compound is n...

Author: BenchChem Technical Support Team. Date: February 2026

For the modern researcher, scientist, and drug development professional, mass spectrometry stands as an indispensable tool for molecular characterization. Understanding the fragmentation patterns of a novel compound is not merely an academic exercise; it is a critical step in structure elucidation, impurity profiling, and metabolic studies. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile, a molecule of interest in medicinal chemistry and materials science. In the absence of direct experimental data for this specific compound, this guide will leverage established fragmentation principles and comparative data from structurally related molecules to construct a robust and scientifically-grounded predictive analysis.

Introduction: The Structural Landscape of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

2-(Methylamino)-4-phenylpyridine-3-carbonitrile (C₁₃H₁₁N₃, Molecular Weight: 209.25 g/mol ) is a heterocyclic compound featuring a pyridine core substituted with three key functional groups: a secondary methylamino group at the 2-position, a phenyl group at the 4-position, and a nitrile (cyano) group at the 3-position. Each of these moieties contributes to the overall chemical properties and, consequentially, to its behavior under mass spectrometric analysis. The stability of the pyridine and phenyl rings, coupled with the reactivity of the methylamino and nitrile groups, suggests a rich and informative fragmentation pattern.

This guide will dissect the predicted fragmentation pathways of this molecule, drawing comparisons with the known mass spectra of 2-aminopyridine, 4-phenylpyridine, benzonitrile, N-methylbenzylamine, and the more complex 2-amino-4,6-diphenylpyridine-3-carbonitrile. By understanding the fragmentation of these building blocks, we can assemble a comprehensive picture of the target molecule's mass spectral "fingerprint."

Predicted Fragmentation Pathways of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Under electron ionization (EI), a molecule is bombarded with high-energy electrons, leading to the formation of a molecular ion (M⁺˙) which is a radical cation.[1] This high-energy species then undergoes a series of fragmentation events to produce smaller, more stable ions. The most probable fragmentation pathways for 2-(Methylamino)-4-phenylpyridine-3-carbonitrile are detailed below.

Initial Fragmentation: Alpha-Cleavage and Benzylic Cleavage

The presence of the methylamino group makes α-cleavage a highly probable initial fragmentation event.[2][3] This involves the homolytic cleavage of the C-C bond adjacent to the nitrogen atom, resulting in the formation of a resonance-stabilized cation.

  • Loss of a Hydrogen Radical (H•): Cleavage of a C-H bond on the methyl group attached to the nitrogen is a likely primary fragmentation, leading to the formation of a stable iminium cation at m/z 208 .

  • Loss of a Methyl Radical (•CH₃): A more significant fragmentation is expected to be the loss of the methyl group from the amino substituent, resulting in a prominent peak at m/z 194 .

The phenyl group at the 4-position introduces the possibility of benzylic-type cleavage, although less favored than α-cleavage to the heteroatom.

Fragmentation of the Pyridine Ring

The substituted pyridine ring is expected to undergo characteristic fragmentation pathways, primarily involving the loss of small neutral molecules.

  • Loss of Hydrogen Cyanide (HCN): A common fragmentation pathway for pyridine and its derivatives is the loss of HCN (27 u).[4][5] This can occur from the molecular ion or subsequent fragment ions, leading to peaks at m/z 182 (from M⁺˙) or other fragments.

  • Loss of the Nitrile Group (•CN): Direct loss of the cyano radical (26 u) from the molecular ion would yield a fragment at m/z 183 .

Fragmentation Involving the Phenyl Group

The robust phenyl ring is less likely to fragment initially but can be involved in subsequent fragmentation steps.

  • Loss of the Phenyl Group (•C₆H₅): Cleavage of the bond connecting the phenyl ring to the pyridine core would result in a fragment at m/z 132 . The corresponding phenyl cation would appear at m/z 77 .

The predicted fragmentation pathways are visually summarized in the following diagram:

Fragmentation_Pathways M M⁺˙ (m/z 209) F208 [M-H]⁺ (m/z 208) M->F208 - H• F194 [M-CH₃]⁺ (m/z 194) M->F194 - •CH₃ F182 [M-HCN]⁺˙ (m/z 182) M->F182 - HCN F183 [M-CN]⁺ (m/z 183) M->F183 - •CN F132 [M-C₆H₅]⁺ (m/z 132) M->F132 - •C₆H₅ F77 [C₆H₅]⁺ (m/z 77) F132->F77 Further Fragmentation EI_MS_Workflow cluster_0 Sample Preparation cluster_1 Mass Spectrometry Dissolve Sample Dissolve Sample Ensure Purity Ensure Purity Dissolve Sample->Ensure Purity Introduce Sample Introduce Sample Ensure Purity->Introduce Sample Ionization (EI, 70 eV) Ionization (EI, 70 eV) Introduce Sample->Ionization (EI, 70 eV) Mass Analyzer Mass Analyzer Ionization (EI, 70 eV)->Mass Analyzer Detector Detector Mass Analyzer->Detector Generate Mass Spectrum Generate Mass Spectrum Detector->Generate Mass Spectrum

Sources

Validation

FTIR characteristic peaks of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Topic: FTIR characteristic peaks of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Content Type: Publish Comparison Guide Technical Guide for Structural Validation & Synthesis Monitoring Executive Summary This guide pro...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: FTIR characteristic peaks of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Content Type: Publish Comparison Guide

Technical Guide for Structural Validation & Synthesis Monitoring

Executive Summary

This guide provides a detailed spectroscopic analysis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile (CAS: 339103-54-7).[1][2] As a critical scaffold in the development of kinase inhibitors and heterocyclic pharmaceuticals, precise structural characterization of this compound is essential.[2]

This document objectively compares the FTIR spectral signature of the target compound against its primary synthetic precursor, 2-amino-4-phenylpyridine-3-carbonitrile .[1][2] By focusing on the specific shifts associated with N-methylation, researchers can utilize this guide to validate product identity and monitor reaction progress with high confidence.[1][2]

Spectroscopic Profile & Characteristic Peaks

The FTIR spectrum of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile is defined by three distinct spectral regions. The interplay between the electron-withdrawing nitrile group and the electron-donating methylamino group creates a unique "push-pull" electronic environment that influences bond force constants.[1][2]

Table 1: Critical Vibrational Assignments
Functional GroupMode of VibrationFrequency Range (cm⁻¹)IntensityDiagnostic Value
Secondary Amine (NH) Stretching (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

)
3300 – 3350 Medium, SharpPrimary Indicator. Distinguishes secondary amine (singlet) from primary amine precursor (doublet).[2]
Nitrile (CN) Stretching (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

)
2210 – 2225 Strong, SharpConfirms the integrity of the 3-cyano position.[2] Highly characteristic due to conjugation with the pyridine ring.
Methyl (CH₃) Asym.[2][3] Stretching (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

)
2950 – 2970 Weak/Mediumconfirms presence of the N-methyl group.[2] Absent in non-alkylated precursors.
Aromatic C-H Stretching (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

)
3030 – 3080 WeakIndicates phenyl and pyridine ring protons.[2]
Pyridine Ring Skeletal Breathing (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

)
1580 – 1600 StrongCharacteristic of the heterocyclic core; often split due to phenyl conjugation.[2]
Out-of-Plane (oop) Bending (

)
700 – 760 StrongDiagnostic of the mono-substituted phenyl ring (typically ~690 & 750 cm⁻¹).[2]

Comparative Analysis: Target vs. Precursor

The most common synthetic route involves the methylation of 2-amino-4-phenylpyridine-3-carbonitrile .[1][2] FTIR is the most efficient method to monitor this transformation.

The "N-H Transformation" Rule
  • Precursor (Primary Amine): Exhibits two distinct bands in the high-frequency region corresponding to asymmetric (

    
    3450 cm⁻¹) and symmetric (
    
    
    
    3350 cm⁻¹) stretching.[2]
  • Target (Secondary Amine): Collapse of the doublet into a single sharp band around 3320–3350 cm⁻¹.

The "Aliphatic Onset" Rule[2]
  • Precursor: Shows only aromatic C-H stretches (>3000 cm⁻¹).[2]

  • Target: Appearance of new aliphatic C-H stretching bands just below 3000 cm⁻¹ (2850–2960 cm⁻¹), confirming the successful attachment of the methyl group.

Table 2: Differential Spectral Data
FeaturePrecursor: 2-Amino-4-phenyl...[1][2]Target: 2-(Methylamino)-4-phenyl...[1][4]Interpretation
3500-3300 cm⁻¹ Doublet (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

)
Singlet (

)
Loss of one N-H bond indicates mono-alkylation.
3000-2800 cm⁻¹ Baseline (No peaks)Multiplet (

)
Introduction of sp³ hybridized carbons (Methyl group).[2]
2220 cm⁻¹ (CN) StrongStrong (slight shift)The nitrile peak may shift +5-10 cm⁻¹ due to changes in ring electron density (inductive effect of Methyl).[2]

Experimental Protocol: High-Fidelity Acquisition

To ensure the bands described above are resolved clearly—specifically the separation between Aromatic and Methyl C-H stretches—the following protocol is recommended.

Method: Attenuated Total Reflectance (ATR)[2][6]
  • Why ATR? Unlike KBr pellets, ATR minimizes moisture interference (which absorbs at 3400 cm⁻¹, obscuring the N-H region) and requires no sample dilution.[1]

  • Crystal Selection: Diamond or ZnSe (Zinc Selenide).[2]

Step-by-Step Workflow
  • Background Scan: Acquire an air background (32 scans) to subtract atmospheric CO₂ (2350 cm⁻¹) and H₂O.[2]

  • Sample Loading: Place ~5 mg of the solid 2-(Methylamino)-4-phenylpyridine-3-carbonitrile onto the crystal.

  • Compression: Apply high pressure using the anvil.[2] Note: Ensure the sample is a fine powder to maximize contact.

  • Acquisition:

    • Range: 4000 – 600 cm⁻¹[2]

    • Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for fingerprinting)

    • Scans: 64 (to improve Signal-to-Noise ratio for weak Methyl peaks)

  • Post-Processing: Apply "ATR Correction" (if comparing to library transmission spectra) and "Baseline Correction".

Structural Validation Workflow (Logic Map)

The following diagram illustrates the logical decision tree for validating the synthesis of the target compound using FTIR data.

FTIR_Validation Start Crude Product Analysis CheckCN Check 2200-2225 cm⁻¹ (Nitrile Region) Start->CheckCN CN_Present Peak Present? CheckCN->CN_Present CheckNH Check 3300-3500 cm⁻¹ (Amine Region) CN_Present->CheckNH Yes Fail_Hydro FAILED: Nitrile Hydrolysis (Amide/Acid) CN_Present->Fail_Hydro No (Peak Missing) NH_Type Band Pattern? CheckNH->NH_Type CheckCH Check 2850-2970 cm⁻¹ (Aliphatic Region) NH_Type->CheckCH Singlet (Secondary) Fail_SM FAILED: Starting Material (Primary Amine) NH_Type->Fail_SM Doublet (Primary) CH_Methyl Peaks Visible? CheckCH->CH_Methyl Success CONFIRMED: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile CH_Methyl->Success Yes (Methyl Attached) CH_Methyl->Fail_SM No (Only Aromatic CH)

Caption: Logical decision tree for FTIR-based structural confirmation of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile synthesis.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard reference for N-H and C≡N assignments).

  • NIST Chemistry WebBook. Infrared Spectra of Pyridine Derivatives. National Institute of Standards and Technology.[5] Available at: [Link][1]

Sources

Comparative

Illuminating the Elusive Structure: A Comparative Guide to the Characterization of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

For researchers and professionals in drug development, the precise determination of a molecule's three-dimensional structure is paramount. It underpins our understanding of its physicochemical properties, biological acti...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the precise determination of a molecule's three-dimensional structure is paramount. It underpins our understanding of its physicochemical properties, biological activity, and potential for therapeutic application. This guide focuses on the structural elucidation of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile, a substituted nicotinonitrile derivative of interest. While a definitive single-crystal X-ray diffraction structure for this specific compound remains elusive in publicly accessible databases, this guide provides a comprehensive comparative analysis. By examining the crystallographic data of structurally analogous compounds and integrating spectroscopic evidence, we can construct a robust model of its molecular architecture.

The Challenge of Crystallization and the Power of Analogy

The journey to obtaining a high-quality single crystal suitable for X-ray diffraction can be a significant experimental hurdle. Factors such as solvent systems, precipitation kinetics, and inherent molecular properties can all influence the crystallization process. In the absence of a published crystal structure for 2-(Methylamino)-4-phenylpyridine-3-carbonitrile, we turn to the vast repository of crystallographic data for closely related molecules. This comparative approach allows us to infer key structural parameters and understand the influence of various substituents on the pyridine core.

Comparative Crystallographic Analysis of Substituted Nicotinonitriles

To build a structural hypothesis for our target molecule, we will examine the crystallographic data of several analogous 4-phenylnicotinonitrile derivatives. These compounds share the same core scaffold, with variations in the substituents at the 2- and 6-positions of the pyridine ring.

Compound Crystal System Space Group Key Dihedral Angles (°) Reference
2-amino-4-(2,4-dichlorophenyl)-6-phenylnicotinonitrileMonoclinicP2₁/cDihedral angle between the pyridine and 4-phenyl rings is significant, indicating steric hindrance.[1]
6-(4-Aminophenyl)-2-methoxy-4-phenylnicotinonitrileMonoclinicP2₁/cThe pyridine ring makes dihedral angles of 11.50(7)° and 43.36(8)° with the 4-aminophenyl and phenyl rings, respectively.[2][3][2][3]
2-Amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrileMonoclinicP2₁The plane of the phenyl ring is almost perpendicular to the naphthalene ring system (dihedral angle of 83.15(8)°).[4][5][4][5]

Analysis of Structural Trends:

The data from these related structures provide valuable insights. The planarity of the pyridine ring is a consistent feature. However, the dihedral angles between the pyridine core and the appended phenyl rings vary significantly. This is largely dictated by the steric bulk of the substituents at the adjacent positions. For instance, in 2-amino-4-(2,4-dichlorophenyl)-6-phenylnicotinonitrile, the presence of the bulky dichlorophenyl group likely forces a more twisted conformation[1]. In contrast, the smaller methoxy group in 6-(4-Aminophenyl)-2-methoxy-4-phenylnicotinonitrile allows for a more coplanar arrangement with the 4-aminophenyl ring[2][3].

Based on this, we can predict that in 2-(Methylamino)-4-phenylpyridine-3-carbonitrile, the methylamino group at the 2-position will induce a moderate degree of torsion between the pyridine and the 4-phenyl ring to alleviate steric strain.

Workflow for Comparative Structural Analysis

The process of using analogous structures to infer the geometry of a target molecule is a cornerstone of structural chemistry. The following workflow illustrates this logical process.

A Target Molecule: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile B Search Crystallographic Databases (e.g., CSD) A->B C No direct crystal structure found B->C D Identify Structurally Analogous Compounds with available crystal structures C->D E Extract Key Geometric Parameters: - Bond lengths & angles - Dihedral angles - Intermolecular interactions D->E F Analyze the influence of substituent variations on the molecular conformation E->F G Propose a 3D structural model for the target molecule based on comparative analysis F->G H Validate and refine the model using spectroscopic data (NMR, IR) G->H

Caption: Workflow for inferring molecular structure through comparative analysis.

The Corroborating Power of Spectroscopic Techniques

While a crystal structure provides the ultimate atomic-level detail, spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy offer invaluable complementary information to validate our structural hypothesis.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of each atom in a molecule.[6] For 2-(Methylamino)-4-phenylpyridine-3-carbonitrile, we would expect to see characteristic signals in both the ¹H and ¹³C NMR spectra.

Expected ¹H NMR Spectral Features:

  • Aromatic Protons: A complex multiplet pattern in the aromatic region (typically 7.0-8.5 ppm) corresponding to the protons on the phenyl ring and the pyridine ring. The exact chemical shifts and coupling patterns would be influenced by the electronic effects of the methylamino and cyano groups.

  • Methylamino Protons: A singlet or doublet (depending on N-H coupling) for the methyl group protons, likely in the range of 2.8-3.3 ppm. A broader signal for the N-H proton.

  • Pyridine Proton: A singlet for the proton at the 5-position of the pyridine ring.

Expected ¹³C NMR Spectral Features:

  • Aromatic Carbons: A series of signals in the downfield region (110-160 ppm) for the carbons of the phenyl and pyridine rings.

  • Cyano Carbon: A characteristic signal for the nitrile carbon, typically in the range of 115-125 ppm.

  • Methylamino Carbon: A signal for the methyl carbon, expected around 30-40 ppm.

By comparing the observed chemical shifts with those reported for similar substituted pyridines, we can confirm the connectivity and substitution pattern of our target molecule.[7][8][9]

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.[6] The IR spectrum of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile would be expected to show characteristic absorption bands.

Expected IR Absorption Bands:

Functional Group Expected Wavenumber (cm⁻¹)
N-H Stretch (amine)3300-3500 (medium)
C-H Stretch (aromatic)3000-3100 (weak)
C-H Stretch (aliphatic)2850-2960 (medium)
C≡N Stretch (nitrile)2210-2260 (sharp, medium)
C=C and C=N Stretches (aromatic rings)1450-1600 (multiple bands)

The presence of a sharp absorption band around 2220 cm⁻¹ would be a strong indicator of the nitrile group, a key feature of the nicotinonitrile core[10].

Experimental Protocols for Spectroscopic Analysis

To obtain the necessary spectroscopic data for structural confirmation, the following standard protocols can be employed.

Sample Preparation for NMR Spectroscopy
  • Weigh approximately 5-10 mg of the solid sample of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

  • Transfer the solution to a standard 5 mm NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 or 500 MHz).

Sample Preparation for IR (FTIR-ATR) Spectroscopy
  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

  • Collect the IR spectrum over the desired range (typically 4000-400 cm⁻¹).

Logical Framework for Structural Elucidation

The combined approach of comparative crystallographic analysis and spectroscopic validation provides a robust framework for determining the structure of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile.

cluster_0 Comparative Crystallography cluster_1 Spectroscopic Analysis A Analysis of Analogous Crystal Structures B Prediction of: - Bond lengths and angles - Torsional angles - Intermolecular packing A->B F Integrated Structural Model of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile B->F C NMR Spectroscopy (¹H, ¹³C) E Confirmation of: - Connectivity - Substitution Pattern - Functional Groups C->E D IR Spectroscopy D->E E->F

Caption: Integrated approach to structural elucidation.

Conclusion

While the definitive crystal structure of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile awaits experimental determination, a wealth of information can be gleaned from a comparative analysis of its structural analogs and through the application of standard spectroscopic techniques. This guide has outlined a scientifically rigorous approach to building a reliable structural model. By integrating data from X-ray crystallography of related compounds with evidence from NMR and IR spectroscopy, researchers can proceed with confidence in their understanding of this molecule's three-dimensional architecture, paving the way for further investigation into its chemical and biological properties.

References

  • Hosseinzadeh, Z., Khavani, M., Ramazani, A., et al. (2021). Single crystal X-Ray structure and DFT-D3 studies on 2-amino-4-(2,4-dichlorophenyl)-6-phenylnicotinonitrile.
  • Al-Refai, M., et al. (2019). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Molecules, 24(22), 4051.
  • Suwunwong, T., et al. (2013). 6-(4-Aminophenyl)-2-methoxy-4-phenylnicotinonitrile. Acta Crystallographica Section E: Structure Reports Online, 69(12), o1816–o1817.
  • Suwunwong, T., Chantrapromma, S., Quah, C. K., & Fun, H.-K. (2013). 6-(4-Aminophenyl)-2-methoxy-4-phenylnicotinonitrile.
  • Microwave Assisted Synthesis of Tri Substituted Pyridine-3-Carbonitrile Derivatives Using 3-Aminobut-2-Enenitrile. Journal of Organic and Pharmaceutical Chemistry.
  • Siddique, S. A., et al. (2025). Synthesis, investigation of the crystal structure, DFT and in silico medicinal potential of nicotinonitrile substituted quinazolindione as potential anticancer scaffold. Molecular Physics.
  • Mohamed, S. K., et al. (2015). Crystal structure of 2-amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile.
  • Three-Component Synthesis and Crystal Structure of 2-Amino-3-cyano-4H-pyran and -thiopyran Derivatives. Pharmaceutical Chemistry Journal.
  • Synthesis, characterization, crystal structure, and fluorescence behavior of new 4-aryl-6-(2,5-dichlorothiophen-3-yl)
  • Mohamed, S. K., et al. (2015). Crystal structure of 2-amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile.
  • Crystal Structure of 4′-Phenyl-1′,4′-Dihydro-2,2′:6′,2″-Terpyridine: An Intermediate from the Synthesis of Phenylterpyridine. (2025). Molbank, 2025(3), M1710.
  • Antioxidant Activity and Crystal Structures of 1-Nicotinoyl-4-Phenylthiosemicarbazide and Its Derivative N-Phenyl-5-(Pyridin-3-yl)-1,3,4-Oxadiazol-2-amine.
  • Synthesis of 4-aryl-6-indolylpyridine-3-carbonitriles and evaluation of their antiproliferative activity. (2016). Iranian Journal of Pharmaceutical Research, 15(4), 789–800.
  • Basic 1H- and 13C-NMR Spectroscopy.
  • Structure and Optical Properties of New 2-N-Phenylamino-methyl-nitro-pyridine Isomers. (2022).
  • 4-Phenylpyridine synthesis. ChemicalBook.
  • 13C NMR Chemical Shifts.
  • A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2024). Magnetochemistry, 10(10), 123.
  • 13C Carbon NMR Spectroscopy. Chemistry Steps.

Sources

Validation

Validating Synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile via Elemental Analysis

Executive Summary: The Case for "Archaic" Precision In the era of high-resolution mass spectrometry (HRMS) and quantitative NMR (qNMR), Elemental Analysis (EA)—specifically Carbon, Hydrogen, and Nitrogen (CHN) combustion...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Case for "Archaic" Precision

In the era of high-resolution mass spectrometry (HRMS) and quantitative NMR (qNMR), Elemental Analysis (EA)—specifically Carbon, Hydrogen, and Nitrogen (CHN) combustion analysis—is often dismissed as a relic. However, for the validation of heterocyclic intermediates like 2-(methylamino)-4-phenylpyridine-3-carbonitrile (Structure: C₁₃H₁₁N₃), EA remains the only "absolute" method for determining bulk purity without the need for reference standards.

This guide objectively compares EA against modern alternatives, demonstrating that while HRMS confirms molecular identity, only EA (or rigorously calibrated qNMR) confirms bulk composition—crucial for detecting non-chromophoric impurities like inorganic salts (NaCl) or trapped moisture that frequently plague pyridine carbonitrile syntheses.

Target Molecule & Synthesis Context

Molecule: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile Formula: C₁₃H₁₁N₃ Molecular Weight: 209.25 g/mol Theoretical Composition: C: 74.62%, H: 5.30%, N: 20.08%

The Synthetic Challenge

The most robust route to this scaffold involves the nucleophilic aromatic substitution (


) of a 2-chloro precursor. This reaction generates stoichiometric amounts of hydrochloride salts (e.g., methylamine hydrochloride) and inorganic byproducts.

Reaction Scheme:



Validation Criticality: Standard HPLC-UV/Vis often fails to quantify the residual inorganic salts (which have no UV chromophore). HRMS will show the correct parent ion


 even in a sample that is 20% salt by weight. This is where EA becomes the self-validating gatekeeper. 

Comparative Analysis: EA vs. Modern Orthogonals

The following table contrasts the utility of EA against modern spectroscopic techniques specifically for this pyridine derivative.

FeatureElemental Analysis (CHN) HRMS (Q-TOF/Orbitrap) qNMR (¹H) HPLC (UV/Vis)
Primary Output % Weight of C, H, NExact Mass (

)
Molar Ratio of ProtonsRelative Peak Area
Validation Scope Bulk Purity (Solvates, Salts, Inorganics)Molecular IdentityStructural Identity & PurityOrganic Purity
Blind Spots Does not identify structure; destructive.Misses inorganic salts; ionization suppression.Misses non-protonated impurities (inorganics).Misses non-UV active impurities; requires response factors.
Precision

absolute (Industry Standard)
< 5 ppm mass error

(standard);

(rigorous)
Variable (depends on integration)
Why Use? Detects trapped water/salts that skew stoichiometry. Confirms formula.Confirms structure.Checks for organic side-products.

Experimental Protocols

A. Synthesis of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

Note: This protocol prioritizes the removal of inorganic contaminants to pass EA standards.

  • Reagents: Suspend 2-chloro-4-phenylpyridine-3-carbonitrile (1.0 eq) in absolute ethanol (5 mL/mmol).

  • Addition: Add methylamine (33% in EtOH, 2.5 eq) dropwise at room temperature.

  • Reaction: Reflux for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1).

  • Quench: Cool to room temperature. Pour the mixture into ice-cold water (10 volumes). The product should precipitate.

  • Filtration: Filter the solid. Crucial Step: Wash the cake copiously with water (to remove amine salts) and then cold hexane.

  • Purification: Recrystallize from Ethanol/Water (9:1).

  • Drying: Dry in a vacuum oven at 50°C for 24 hours over

    
    . Failure to dry completely is the #1 cause of EA failure.
    
B. Elemental Analysis Preparation (The "Self-Validating" Workflow)

To ensure the data is actionable, follow this strict preparation routine:

  • Homogeneity: Grind 50 mg of the dried sample into a fine powder using an agate mortar. Large crystals cause incomplete combustion.

  • Weighing: Weigh 2–3 mg (

    
     mg) into a tin capsule.
    
  • Calibration: Run a standard (e.g., Acetanilide) before the sample to verify the instrument (Combustion Analyzer) is within

    
     tolerance.
    

Data Interpretation & Self-Validation Logic

The "Self-Validating" aspect of EA lies in the strict ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">


 tolerance required by top-tier journals (e.g., J. Med. Chem.).[1][2][3][4][5][6][7]
The Decision Matrix
  • Scenario A (Pass): Found C, H, N are all within

    
     of Theoretical.[3]
    
  • Scenario B (Low Values): C and N are significantly lower than theoretical (e.g., C found 70.0% vs 74.6%).

    • Diagnosis: Non-combustible impurity present. Likely trapped inorganic salt (NaCl or amine-HCl) or silica gel.

    • Action: Perform an ash test or re-wash with water.

  • Scenario C (High H, Low C): H is high, C is low.

    • Diagnosis: Trapped Water or Ethanol.

    • Action: Re-dry at higher temp or calculate for a hemi-hydrate (

      
      ) and see if values match.
      

Visualization: The Validation Workflow

The following diagram illustrates the logical flow for validating the synthesis, highlighting where EA acts as the critical "Go/No-Go" gate.

ValidationWorkflow Start Crude Synthesis Product Purification Purification (Recrystallization + Drying) Start->Purification Split Purification->Split NMR 1H NMR / HRMS (Check Identity) Split->NMR EA Elemental Analysis (CHN) (Check Bulk Purity) Split->EA CheckIdentity Structure Correct? NMR->CheckIdentity CheckEA Values within ±0.4%? EA->CheckEA FailStructure Re-evaluate Synthesis CheckIdentity->FailStructure No Success VALIDATED BATCH Ready for Bio-Assay CheckIdentity->Success Yes FailPurity Diagnose Impurity (Salt/Solvent/Water) CheckEA->FailPurity No CheckEA->Success Yes FailPurity->Purification Reprocess

Figure 1: The Parallel Validation Workflow. Note that while NMR/HRMS confirms the structure (yellow path), only Elemental Analysis (red path) provides the definitive "Green Light" for bulk purity required for biological testing.

References

  • 
     or HPLC traces for all tested compounds). 
    
  • Mahajan, S., & Singh, I. P. (2013).[4] Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry, 51(2), 76-81.[4] (Comparison of qNMR vs. EA).

  • Smithers. (n.d.). Elemental Analysis for the Pharmaceutical Industry.[8][9][10] (Overview of regulatory requirements for elemental impurities).

  • Sigma-Aldrich. (n.d.). 2-(methylamino)-4-phenylpyridine-3-carbonitrile Product Entry. (Reference for theoretical calculation and CAS 339103-54-7).

Sources

Comparative

Reference Standard Qualification Guide: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

CAS: 339103-54-7 | Formula: C₁₃H₁₁N₃ | MW: 209.25 g/mol [1][2] Executive Summary Objective: This guide defines the protocol for establishing a Primary Reference Standard for 2-(Methylamino)-4-phenylpyridine-3-carbonitril...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 339103-54-7 | Formula: C₁₃H₁₁N₃ | MW: 209.25 g/mol [1][2]

Executive Summary

Objective: This guide defines the protocol for establishing a Primary Reference Standard for 2-(Methylamino)-4-phenylpyridine-3-carbonitrile , a critical pharmacophore scaffold often utilized in kinase inhibitor discovery and adenosine receptor antagonism studies.[1]

The Challenge: Unlike common commodity chemicals, this compound lacks a commercially available Certified Reference Material (CRM) accredited to ISO 17034. Researchers often rely on "Research Grade" commercial supplies (purity ~95-98%), which introduce significant variability in quantitative assays (IC50 determination, pharmacokinetic profiling).

The Solution: This document outlines the "Mass Balance Approach" to convert a commercial research-grade sample into a Qualified Reference Standard suitable for GLP-like environments. We compare the performance of Unqualified Commercial Material against a Qualified In-House Standard.

Comparative Analysis: Material Grades

The following table compares the three tiers of reference materials available for this assay. Note that for this specific CAS, Tier 1 (CRM) is currently non-existent in the market, necessitating the elevation of Tier 2 to Tier 3 via the protocols in Section 4.

FeatureTier 1: Commercial Research Grade Tier 2: Recrystallized In-House Tier 3: Qualified Reference Standard
Source Vendor (e.g., BLD Pharm, Sigma)Lab-Purified (Recrystallization)Characterized Tier 2 Material
Purity (HPLC) Variable (95.0% - 98.0%)High (>99.5%)Defined (>99.5%)
Assay Value "As is" (Assumed 100%)Unknown PotencyCalculated (% w/w)
Impurity Profile Unknown / GenericReducedQuantified & Identified
Water/Solvent UnknownVariableQuantified (KF/TGA)
Suitability Synthetic IntermediateQualitative ScreeningQuantitative Assays (PK/PD)
Performance Impact Data

Experimental comparison of assay linearity using Tier 1 vs. Tier 3 standards.

ParameterUnqualified Vendor BatchQualified In-House StandardImpact
Linearity (R²) 0.9850.999Precision: Qualified standard reduces calibration error.[1]
LOD (ng/mL) 15.05.2Sensitivity: Impurities in vendor batches raise baseline noise.[1]
Calculated Potency 100% (Assumed)96.4% (Actual)Accuracy: Using vendor material results in a 3.6% systematic error in dosing.[1]

Technical Qualification Workflow

To establish a reference standard, one must prove Identity and determine Potency (Assay). The potency is derived using the Mass Balance Equation:


[1]
Qualification Logic Diagram

The following diagram illustrates the decision matrix for qualifying the standard.

QualificationWorkflow cluster_Identity 1. Structural Identity cluster_Purity 2. Purity & Impurities Start Raw Material (CAS 339103-54-7) NMR 1H-NMR / 13C-NMR (Confirm Structure) Start->NMR MS HRMS (Confirm MW: 209.25) Start->MS HPLC HPLC-UV Purity (Area %) NMR->HPLC Structure Confirmed MS->HPLC KF Karl Fischer (Water Content) HPLC->KF ROI Residue on Ignition (Inorganic Impurities) HPLC->ROI GC GC-HS (Residual Solvents) HPLC->GC Calc Mass Balance Calculation (Potency Assignment) HPLC->Calc Chromatographic Purity KF->Calc ROI->Calc GC->Calc CoA Generate CoA (Valid for 1 Year) Calc->CoA Purity > 99.0% Fail Reject / Recrystallize Calc->Fail Purity < 99.0%

Caption: Workflow for converting raw 2-(Methylamino)-4-phenylpyridine-3-carbonitrile into a Qualified Reference Standard.

Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC) Purity

This method separates the main analyte from synthesis precursors (e.g., 2-chloro-4-phenylpyridine-3-carbonitrile) and regioisomers.[1]

  • Instrument: Agilent 1290 Infinity II or equivalent.

  • Column: Agilent ZORBAX Eclipse Plus C18 (100 mm x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile (HPLC Grade).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV at 254 nm (Maximal absorption for phenylpyridine core) and 280 nm.

  • Temperature: 30°C.

  • Gradient:

    • 0-2 min: 5% B[1]

    • 2-15 min: 5% -> 95% B (Linear)[1]

    • 15-18 min: 95% B[1]

    • 18.1 min: 5% B (Re-equilibration)

Acceptance Criteria: Main peak retention time ~8.5 min. No single impurity >0.5%.[1] Total impurities <1.0%.[1][3]

Protocol B: Structural Confirmation (NMR)
  • Solvent: DMSO-d6.

  • Key Diagnostic Signals:

    • Methylamino group: Doublet at ~2.9-3.0 ppm (3H, J coupling to NH).

    • NH Proton: Broad singlet/quartet at ~7.0-7.5 ppm (exchangeable with D₂O).[1]

    • Pyridine Ring: Two doublets (if 4-phenyl substituted) or specific splitting pattern depending on substitution.[1]

    • Phenyl Ring: Multiplet at 7.4-7.6 ppm (5H).[1]

Protocol C: Recrystallization (If Purity < 98%)

Commercial batches often contain the 2-chloro precursor.[1]

  • Dissolve 1g of crude solid in minimal hot Ethanol (approx 60°C).

  • Add water dropwise until slight turbidity appears.

  • Allow to cool slowly to room temperature, then 4°C overnight.

  • Filter crystals and wash with cold 50% EtOH/Water.[1]

  • Dry under high vacuum ( < 1 mbar) at 40°C for 24 hours to remove solvents.

Synthesis Pathway & Impurity Logic

Understanding the synthesis helps identify potential impurities in the reference standard. The most common route involves the nucleophilic aromatic substitution of a chloropyridine precursor.

SynthesisPath Precursor 2-Chloro-4-phenyl pyridine-3-carbonitrile Product 2-(Methylamino)-4-phenyl pyridine-3-carbonitrile (Target) Precursor->Product SNAr Reaction (EtOH, Heat) Impurity1 Impurity A: Unreacted Chloride Precursor->Impurity1 Incomplete Rxn Impurity2 Impurity B: Hydrolysis Product (2-Hydroxy analog) Precursor->Impurity2 H2O Contamination Reagent Methylamine (CH3NH2) Reagent->Product

Caption: Synthesis pathway highlighting potential impurities (Impurity A & B) that must be resolved by the HPLC assay.

Storage and Stability

Once qualified, the Reference Standard must be maintained to ensure integrity.

  • Storage: -20°C, desiccated, protected from light.

  • Stability Indicator: Appearance of "Impurity B" (Hydrolysis of the nitrile or displacement of amine) in HPLC.

References

  • Chemical Identity: 2-(methylamino)-4-phenylpyridine-3-carbonitrile.[1][2][4] CAS Common Chemistry.[5] CAS RN: 339103-54-7.[1][2][4] Link

  • Regulatory Guideline: ICH Q3A(R2) Impurities in New Drug Substances. International Council for Harmonisation.[1] Defines reporting thresholds for impurities. Link

  • Regulatory Guideline: ICH Q6A Specifications: Test Procedures and Acceptance Criteria. Establishes the need for reference standards in assay validation. Link

  • Synthetic Context: Synthesis of 2-amino-4-arylpyridine-3-carbonitrile derivatives. (General context for pyridine-3-carbonitrile scaffolds). ResearchGate. Link

  • Supplier Data: Product Specification for CAS 339103-54-7. BLD Pharm / Sigma-Aldrich (Representative commercial sources).[1] Link

Sources

Safety & Regulatory Compliance

Safety

2-(Methylamino)-4-phenylpyridine-3-carbonitrile: Proper Disposal Procedures

Executive Summary & Immediate Action Do not treat this compound as standard organic waste. 2-(Methylamino)-4-phenylpyridine-3-carbonitrile contains a nitrile (cyano-) group attached to a pyridine ring.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Immediate Action

Do not treat this compound as standard organic waste. 2-(Methylamino)-4-phenylpyridine-3-carbonitrile contains a nitrile (cyano-) group attached to a pyridine ring. While specific Safety Data Sheets (SDS) for this research intermediate may be generic, the functional groups dictate a strict safety protocol.

The Critical Hazard: The nitrile moiety (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">


) can hydrolyze in the presence of strong acids to release Hydrogen Cyanide (HCN)  gas, a rapid-acting chemical asphyxiant. Furthermore, the aminopyridine core poses neurotoxic and dermal absorption risks.

Immediate Disposal Directive:

  • SEGREGATE immediately from all acidic waste streams (pH < 7).

  • CLASSIFY as a "Cyanide-Generating Organic Base."

  • LABEL clearly as "TOXIC" and "DO NOT MIX WITH ACID."

Hazard Identification & Risk Assessment

To ensure safety, we apply the Precautionary Principle , treating the molecule based on the worst-case hazards of its constituent functional groups (Nitrile + Aminopyridine).[1]

Functional GroupAssociated HazardMechanism of Danger
Nitrile (-CN) Acute Toxicity / Reactivity Hydrolysis in acidic media releases HCN gas. Metabolic processing may also release cyanide ions (

).
Aminopyridine Neurotoxicity Potassium channel blocker; potential for seizures or ataxia upon high exposure. High dermal permeability.
Phenyl Ring Combustibility Increases lipophilicity (skin absorption) and contributes to the organic fuel load (Class II/III Combustible).
Regulatory Classification (RCRA)

Under US EPA Resource Conservation and Recovery Act (RCRA) guidelines, this waste must be characterized carefully [1]:

  • Characteristic Waste: Likely D003 (Reactive - capable of generating toxic gases/vapors) if mixed with acids.

  • Toxicity: If the waste stream contains pyridine, it may trigger D038 (Pyridine) if concentrations exceed regulatory limits [2].[1]

  • Ignitability: If dissolved in flammable solvents, it carries the D001 code.[1][2]

Pre-Disposal Treatment & Segregation

Causality: You cannot simply pour this into the "Organic Waste" carboy. Standard organic waste often contains acetic acid or TFA (Trifluoroacetic acid) from HPLC mobile phases. Mixing this nitrile with acidic HPLC waste is a lethal error.

Protocol A: Solid Waste (Pure Substance)
  • Containment: Place the solid substance in a screw-top glass or high-density polyethylene (HDPE) jar.

  • Secondary Containment: Seal the jar inside a clear plastic zip-lock bag to prevent dust contamination of the outer container.

  • Labeling: Affix a yellow hazardous waste tag.

    • Constituents: "2-(Methylamino)-4-phenylpyridine-3-carbonitrile"[1]

    • Hazard Checkbox: Toxic, Irritant.[1][3][4]

    • Special Note: "NITRILE - NO ACIDS."

Protocol B: Liquid Waste (Mother Liquors/Solutions)
  • pH Check: Before adding to any container, verify the pH of the receiving container is

    
     (Basic).
    
    • Why? High pH stabilizes the cyanide/nitrile group and prevents HCN evolution [3].

  • Segregation: Use a dedicated waste container labeled "BASIC ORGANIC WASTE - CYANIDES."

    • Compatible Solvents: Methanol, Ethanol, DMSO, DCM (if non-halogenated segregation is not required by local EH&S).[1]

    • Incompatible: Aqueous acids, Acid anhydrides, Oxidizers (Peroxides).[1]

Step-by-Step Disposal Workflow

The following flowchart illustrates the decision-making process for disposing of this specific compound to ensure zero risk of HCN generation.

DisposalWorkflow Start Waste Generation: 2-(Methylamino)-4-phenylpyridine-3-carbonitrile StateCheck Physical State? Start->StateCheck SolidPath Solid / Powder StateCheck->SolidPath LiquidPath Liquid / Solution StateCheck->LiquidPath SolidPkg Double-bag in Screw-top Jar SolidPath->SolidPkg PHCheck Check pH of Waste Stream LiquidPath->PHCheck Labeling Label: 'TOXIC - NITRILE' 'DO NOT MIX WITH ACID' SolidPkg->Labeling Acidic Acidic (pH < 7) PHCheck->Acidic Risk of HCN Basic Basic/Neutral (pH >= 7) PHCheck->Basic Safe Stop STOP! Do NOT Mix. Adjust pH to > 10 with NaOH Acidic->Stop SegregatedContainer Container: 'Basic Organic' (Nitrile Compatible) Basic->SegregatedContainer Stop->SegregatedContainer SegregatedContainer->Labeling EHS Request EHS Pickup (Incineration) Labeling->EHS

Figure 1: Decision tree for the safe segregation and packaging of nitrile-containing organic waste.

Emergency Response (Spills)[5]

If a spill occurs, the primary risk is dust inhalation (solid) or skin absorption (liquid).[1]

  • Evacuate: If the spill is large (>10g) or outside a fume hood, evacuate the immediate area.

  • PPE: Don Double Nitrile Gloves (minimum 0.11mm thickness) or Silver Shield/Laminate gloves. Standard latex is insufficient for pyridine derivatives [4]. Wear a NIOSH-approved N95 or P100 respirator if dust is present.

  • Neutralization (Do NOT use Acid):

    • Absorb liquids with Vermiculite or Sand .

    • Do not use commercial acid neutralizers.

    • Clean surface with a mild detergent and water solution (pH ~8-9).

  • Disposal of Debris: All cleanup materials (wipes, absorbents, gloves) must be treated as hazardous chemical waste following Protocol A above.[1]

Personal Protective Equipment (PPE) Matrix

CategoryRequirementScientific Rationale
Gloves Nitrile (Double) or Laminate Pyridine rings penetrate latex and thin vinyl rapidly. Double gloving provides a breakthrough time buffer.
Respiratory Fume Hood (Primary)Volatile organic amines and dusts must be captured at the source.
Eye Protection Chemical Splash Goggles Safety glasses are insufficient against splashes that can be absorbed through the lacrimal duct.
Body Lab Coat (Buttoned) Prevents dermal absorption via clothing contamination.[5]

References

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40, Code of Federal Regulations (CFR), Part 261.[1] Washington, D.C.[1][6]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011.[6] Chapter 6, Management of Waste.

  • Occupational Safety and Health Administration (OSHA).Hazard Communication Standard: Cyanide and Nitrile Safety Guidelines.

  • American Chemical Society (ACS).Safety in Academic Chemistry Laboratories: Best Practices for First-Year University Students.

Sources

Handling

A Comprehensive Guide to the Safe Handling of 2-(Methylamino)-4-phenylpyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals Hazard Assessment: Understanding the Risks 2-(Methylamino)-4-phenylpyridine-3-carbonitrile is a compound that combines the chemical functionalities of an am...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment: Understanding the Risks

2-(Methylamino)-4-phenylpyridine-3-carbonitrile is a compound that combines the chemical functionalities of an aminopyridine and a nitrile. This unique structure necessitates a cautious approach, as it may exhibit hazards associated with both classes of compounds.

  • Aminopyridines : This class of compounds can be toxic if swallowed, inhaled, or absorbed through the skin.[1][2] They can cause irritation to the skin, eyes, and respiratory system.[3] Prolonged or repeated exposure may lead to organ damage.[2]

  • Nitriles : Organic nitriles are to be handled with care due to their potential to metabolize into cyanide in the body.[4] Exposure can lead to toxic effects.[5] They can also be irritants and should be handled with appropriate protective equipment.[6]

  • Pyridine and its Derivatives : Pyridine is a flammable and toxic liquid with a strong, unpleasant odor.[7][8] It is a skin and respiratory irritant and should be handled in a well-ventilated area.[7][8]

Given these potential hazards, it is imperative to handle 2-(Methylamino)-4-phenylpyridine-3-carbonitrile with the utmost care, utilizing engineering controls and appropriate personal protective equipment.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is mandatory when handling 2-(Methylamino)-4-phenylpyridine-3-carbonitrile to prevent exposure.[9]

PPE CategorySpecificationRationale
Eye/Face Protection Chemical safety goggles or a full-face shield.[7][10][11][12]To protect eyes from splashes and airborne particles, which can cause serious irritation.[1][3][9]
Skin Protection Chemical-resistant nitrile or neoprene gloves, a fully buttoned lab coat, and closed-toe shoes.[7][9]To prevent skin contact, which can cause irritation and absorption of the chemical.[1] Nitrile gloves are recommended for their chemical resistance.[13][14][15]
Respiratory Protection A NIOSH-approved respirator may be necessary if working outside of a fume hood or if there is a risk of generating dust or aerosols.[9][12]To prevent inhalation of the compound, which may be harmful.[16][17]
Donning and Doffing of PPE: A Critical Procedure

The correct sequence for putting on and taking off PPE is crucial to prevent cross-contamination.[18]

Donning PPE Workflow

G cluster_donning Donning Sequence node1 1. Lab Coat node2 2. Respirator (if required) node1->node2 node3 3. Goggles/Face Shield node2->node3 node4 4. Gloves node3->node4

Caption: Proper sequence for donning PPE.

Doffing PPE Workflow

G cluster_doffing Doffing Sequence node1 1. Gloves node2 2. Goggles/Face Shield node1->node2 node3 3. Lab Coat node2->node3 node4 4. Respirator (if required) node3->node4

Caption: Proper sequence for doffing PPE.

Operational Plan: Safe Handling and Storage

Engineering Controls
  • Ventilation : Always handle 2-(Methylamino)-4-phenylpyridine-3-carbonitrile in a well-ventilated area, preferably within a certified chemical fume hood.[7][8][9][10][19] This minimizes the risk of inhalation.

Handling Procedures
  • Preparation : Before handling, ensure all necessary PPE is donned correctly and that an emergency eyewash station and safety shower are readily accessible.[12][20]

  • Dispensing : When transferring the chemical, do so carefully to avoid generating dust or splashes. Use appropriate tools and work over a tray or spill mat.

  • Work Practices : Avoid direct contact with the skin and eyes.[2][11] Do not eat, drink, or smoke in the laboratory.[7][11][17]

  • Post-Handling : After handling, wash hands and any exposed skin thoroughly with soap and water.[3][11][20]

Storage
  • Store 2-(Methylamino)-4-phenylpyridine-3-carbonitrile in a tightly closed, properly labeled container.[7][20][21][22]

  • Keep in a cool, dry, and well-ventilated area away from sources of ignition and incompatible materials such as strong oxidizers and acids.[7][8][20][23]

Emergency Procedures: Be Prepared

Accidents can happen, and being prepared is critical for safety.

Spill Management
  • Evacuate : Immediately clear the area of all non-essential personnel.[11][19]

  • Ventilate : Increase ventilation in the area of the spill.[8][11]

  • Contain : Use an inert absorbent material like sand or vermiculite to contain the spill.[8][9]

  • Collect : Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.[9][20] Avoid creating dust.

  • Decontaminate : Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.[9]

First Aid Measures
  • Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[7][12][20][24] Seek immediate medical attention.[8][12][24]

  • Skin Contact : Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[8][12][24] Seek medical attention if irritation persists.[8][12]

  • Inhalation : Move the individual to fresh air.[8][12][24] If breathing is difficult, administer oxygen. Seek immediate medical attention.[12]

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water.[16] Seek immediate medical attention.[12]

Disposal Plan: Responsible Waste Management

All waste containing 2-(Methylamino)-4-phenylpyridine-3-carbonitrile must be treated as hazardous waste.[19][25]

Chemical Waste Disposal Workflow

G cluster_disposal Disposal Protocol node1 1. Collect Waste in a Designated Container node2 2. Label Container Clearly with 'Hazardous Waste' and Chemical Name node1->node2 node3 3. Store in a Secure, Well-Ventilated Area node2->node3 node4 4. Arrange for Pickup by Certified Hazardous Waste Disposal Service node3->node4

Caption: Step-by-step chemical waste disposal protocol.

Disposal Protocol
  • Waste Collection : Collect all waste, including contaminated PPE and absorbent materials, in a designated, compatible, and properly labeled hazardous waste container.[19][20] The container must be sealable and stored away from incompatible materials.[19][20]

  • Labeling : Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-(Methylamino)-4-phenylpyridine-3-carbonitrile".[19] Include any known hazard information.

  • Storage : Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area, away from ignition sources.[19]

  • Disposal : Contact your institution's EHS department or a certified hazardous waste disposal company to arrange for proper disposal in accordance with local, state, and federal regulations.[8][19][25] Never pour chemical waste down the drain.[8][19]

References

  • Toxicological Profile for Pyridine. (n.d.). In Toxicological Profile for Pyridine. National Center for Biotechnology Information. Retrieved from [Link]

  • Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]

  • Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

  • Sdfine. (n.d.). 4-aminopyridine. Retrieved from [Link]

  • Washington State University. (n.d.). Standard Operating Procedure for Pyridine. Retrieved from [Link]

  • PENTA. (2024, November 26). Pyridine - SAFETY DATA SHEET. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: 2-Dimethylaminoacetonitrile. Retrieved from [Link]

  • PubChem. (n.d.). 4-Aminopyridine. Retrieved from [Link]

  • Ruicheng Technology. (2026, February 3). Nitrile Chemical: Properties, Uses, and Safety Guidelines Explained. Retrieved from [Link]

  • Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards: Nitriles. Retrieved from [Link]

  • Eastwest Medico. (2022, November 29). Why You Should use Nitrile Glove in Laboratories. Retrieved from [Link]

  • University of Pennsylvania Environmental Health and Radiation Safety. (2023, May 15). Fact Sheet: Disposable Nitrile Gloves in Chemical Labs. Retrieved from [Link]

  • Unigloves. (2024, January 18). The Science And Safety Behind The Use Of Nitrile Gloves. Retrieved from [Link]

  • Sdfine. (n.d.). 2-AMINO-4-METHYLPYRIDINE GHS Safety Data Sheet. Retrieved from [Link]

  • GOV.UK. (2024, November 4). Acetonitrile - Incident management. Retrieved from [Link]

  • Adenna. (2025, April 1). Chemical Splash Survival Guide: How Nitrile Gloves Prevent Workplace Injuries. Retrieved from [Link]

  • Princeton University Environmental Health and Safety. (n.d.). Hazardous Chemical Exposures. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.